Broussoflavonol G

Core Science & Biosynthesis

Broussoflavonol G: A Technical Guide to Its Natural Sources, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Broussoflavonol G is a prenylated flavonoid, a class of secondary metabolites known for their diverse and potent biological activities. This technical guide provides an in-depth overview of the natural sources of Broussoflavonol G, detailed experimental protocols for its isolation, and an exploration of its potential biological functions, with a focus on relevant signaling pathways. This document is intended to serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug discovery.

Natural Sources of Broussoflavonol G

Broussoflavonol G has been identified and isolated from the plant species Broussonetia papyrifera, commonly known as paper mulberry. This deciduous tree, belonging to the Moraceae family, is native to East Asia and has been a source of traditional medicine for centuries. Various parts of the plant, including the whole plant, roots, and twigs, have been reported to contain Broussoflavonol G. The root bark is a particularly rich source of this and other prenylated flavonoids.

Quantitative Data

The following table summarizes the available quantitative data regarding the isolation of Broussoflavonol G and related compounds from Broussonetia papyrifera. It is important to note that specific yield data for Broussoflavonol G is often reported as part of a larger fractionation process.

Compound/Fraction	Plant Part	Starting Material (kg)	Yield (mg)	Analytical Method	Reference
Broussoflavonol G	Root Bark	Not specified in initial fractionation	40.6	Preparative HPLC	[1]
Total Flavonoids	Not specified	Per gram	55.14	Reflux extraction	[2]
Total Flavonoids	Not specified	Per gram	79.63	Microwave-assisted extraction	[2]

Experimental Protocols

The following is a detailed methodology for the extraction and isolation of Broussoflavonol G from the root bark of Broussonetia papyrifera, based on established protocols for isolating similar compounds from this source.[1]

1. Plant Material and Extraction:

• Dried root bark of Broussonetia papyrifera is collected and pulverized.

• The powdered material is extracted exhaustively with methanol (B129727) (MeOH) at room temperature.

• The resulting extract is concentrated under reduced pressure to obtain a crude methanol extract.

2. Solvent Partitioning:

• The crude methanol extract is suspended in water and successively partitioned with solvents of increasing polarity, such as n-hexane, chloroform (B151607) (CHCl₃), ethyl acetate (B1210297) (EtOAc), and n-butanol (n-BuOH).

• The majority of flavonoid compounds, including Broussoflavonol G, are typically found in the ethyl acetate and n-butanol fractions.

3. Chromatographic Separation:

• Column Chromatography: The bioactive fractions (e.g., ethyl acetate fraction) are subjected to column chromatography on silica (B1680970) gel. A gradient elution system, for example, a mixture of n-hexane and ethyl acetate with increasing polarity, is used to separate the components into several sub-fractions.

• Sephadex LH-20 Chromatography: The flavonoid-rich sub-fractions are further purified using a Sephadex LH-20 column with methanol as the mobile phase to remove pigments and other impurities.

• Preparative High-Performance Liquid Chromatography (HPLC): The final purification of Broussoflavonol G is achieved by preparative HPLC on a C18 reversed-phase column. A gradient of methanol and water is typically used as the mobile phase. Fractions are collected and monitored by analytical HPLC or TLC.

4. Structure Elucidation:

• The structure of the isolated pure compound is confirmed using spectroscopic methods, including ¹H-NMR, ¹³C-NMR, and mass spectrometry (MS), and by comparison with published data.

Biological Activity and Signaling Pathways

Flavonoids, including flavonols like Broussoflavonol G, are known to possess significant antioxidant and anti-inflammatory properties. While direct studies on the specific signaling pathways modulated by Broussoflavonol G are limited, the activities of other flavonols and extracts from Broussonetia papyrifera suggest the involvement of key cellular signaling cascades such as NF-κB, MAPK, and Nrf2.

Anti-inflammatory Activity: Inhibition of NF-κB and MAPK Signaling Pathways

Inflammatory responses are often mediated by the activation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. Many flavonoids have been shown to exert their anti-inflammatory effects by inhibiting these pathways. It is plausible that Broussoflavonol G shares this mechanism of action.

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// Nodes Inflammatory_Stimuli [label="Inflammatory Stimuli\n(e.g., LPS)", fillcolor="#F1F3F4", fontcolor="#202124"]; TLR4 [label="TLR4", fillcolor="#F1F3F4", fontcolor="#202124"]; IKK [label="IKK Complex", fillcolor="#F1F3F4", fontcolor="#202124"]; IkB [label="IκBα", fillcolor="#F1F3F4", fontcolor="#202124"]; NFkB [label="NF-κB\n(p65/p50)", fillcolor="#F1F3F4", fontcolor="#202124"]; NFkB_nucleus [label="NF-κB (nucleus)", fillcolor="#F1F3F4", fontcolor="#202124"]; Pro_inflammatory_genes [label="Pro-inflammatory Gene\nExpression (TNF-α, IL-6, iNOS)", fillcolor="#F1F3F4", fontcolor="#202124"]; MAPKKK [label="MAPKKK", fillcolor="#F1F3F4", fontcolor="#202124"]; MAPKK [label="MAPKK\n(MEK)", fillcolor="#F1F3F4", fontcolor="#202124"]; MAPK [label="MAPK\n(ERK, JNK, p38)", fillcolor="#F1F3F4", fontcolor="#202124"]; AP1 [label="AP-1", fillcolor="#F1F3F4", fontcolor="#202124"]; Broussoflavonol_G [label="Broussoflavonol G", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=ellipse]; Inflammation [label="Inflammation", fillcolor="#FBBC05", fontcolor="#202124", shape=ellipse];

// Edges Inflammatory_Stimuli -> TLR4; TLR4 -> IKK; TLR4 -> MAPKKK; IKK -> IkB [label="P", arrowhead=odot]; IkB -> NFkB [style=dashed]; NFkB -> NFkB_nucleus; NFkB_nucleus -> Pro_inflammatory_genes; MAPKKK -> MAPKK; MAPKK -> MAPK; MAPK -> AP1; AP1 -> Pro_inflammatory_genes; Pro_inflammatory_genes -> Inflammation; Broussoflavonol_G -> IKK [label="Inhibits", color="#34A853", arrowhead=tee]; Broussoflavonol_G -> MAPKKK [label="Inhibits", color="#34A853", arrowhead=tee]; }

Caption: Proposed anti-inflammatory mechanism of Broussoflavonol G.

Antioxidant Activity: Activation of the Nrf2 Signaling Pathway

The antioxidant effects of many flavonoids are mediated through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and detoxification enzymes.

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// Nodes Oxidative_Stress [label="Oxidative Stress\n(ROS)", fillcolor="#F1F3F4", fontcolor="#202124"]; Keap1 [label="Keap1", fillcolor="#F1F3F4", fontcolor="#202124"]; Nrf2 [label="Nrf2", fillcolor="#F1F3F4", fontcolor="#202124"]; Nrf2_nucleus [label="Nrf2 (nucleus)", fillcolor="#F1F3F4", fontcolor="#202124"]; ARE [label="Antioxidant Response Element\n(ARE)", fillcolor="#F1F3F4", fontcolor="#202124"]; Antioxidant_enzymes [label="Antioxidant Enzyme\nExpression (HO-1, NQO1)", fillcolor="#F1F3F4", fontcolor="#202124"]; Broussoflavonol_G [label="Broussoflavonol G", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=ellipse]; Cellular_Protection [label="Cellular Protection", fillcolor="#34A853", fontcolor="#FFFFFF", shape=ellipse];

// Edges Oxidative_Stress -> Keap1 [label="Induces conformational change"]; Keap1 -> Nrf2 [style=dashed, label="Dissociation"]; Nrf2 -> Nrf2_nucleus; Nrf2_nucleus -> ARE; ARE -> Antioxidant_enzymes; Antioxidant_enzymes -> Cellular_Protection; Broussoflavonol_G -> Keap1 [label="Promotes dissociation", color="#EA4335", arrowhead=normal]; }

Caption: Proposed antioxidant mechanism of Broussoflavonol G.

Experimental Workflow

The overall process from plant material to purified Broussoflavonol G and its biological evaluation is summarized in the following workflow diagram.

digraph "Experimental_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.3, width=7.5, height=3]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [arrowhead=normal, color="#202124", penwidth=1.5];

// Nodes Plant_Material [label="Broussonetia papyrifera\nRoot Bark", fillcolor="#F1F3F4", fontcolor="#202124"]; Extraction [label="Methanol\nExtraction", fillcolor="#F1F3F4", fontcolor="#202124"]; Partitioning [label="Solvent\nPartitioning", fillcolor="#F1F3F4", fontcolor="#202124"]; Column_Chromatography [label="Column\nChromatography", fillcolor="#F1F3F4", fontcolor="#202124"]; Prep_HPLC [label="Preparative\nHPLC", fillcolor="#F1F3F4", fontcolor="#202124"]; Broussoflavonol_G [label="Pure Broussoflavonol G", fillcolor="#FBBC05", fontcolor="#202124"]; Bioassays [label="Biological Assays\n(e.g., Anti-inflammatory, Antioxidant)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Plant_Material -> Extraction; Extraction -> Partitioning; Partitioning -> Column_Chromatography; Column_Chromatography -> Prep_HPLC; Prep_HPLC -> Broussoflavonol_G; Broussoflavonol_G -> Bioassays; }

Caption: General workflow for isolation and evaluation of Broussoflavonol G.

Conclusion

Broussoflavonol G, a prenylated flavonoid from Broussonetia papyrifera, represents a promising natural product for further investigation. The detailed protocols provided in this guide offer a solid foundation for its isolation and purification. The proposed mechanisms of action, centered on the inhibition of pro-inflammatory pathways and the activation of antioxidant responses, warrant further experimental validation. This technical guide serves as a comprehensive resource to facilitate future research and development efforts targeting Broussoflavonol G for its potential therapeutic applications.

References

• 1. Broussonetia papyrifera Root Bark Extract Exhibits Anti-inflammatory Effects on Adipose Tissue and Improves Insulin Sensitivity Potentially Via AMPK Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Unveiling Broussoflavonol G: A Technical Guide to its Discovery, Isolation, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Broussoflavonol G, a prenylated flavonoid, has emerged as a molecule of interest within the scientific community, primarily due to its potential therapeutic applications. Isolated from the plant Broussonetia papyrifera, this compound is part of a larger family of flavonoids that have demonstrated a range of biological activities, including antioxidant, anti-inflammatory, and anti-osteoclastogenic effects. This technical guide provides a comprehensive overview of the discovery and isolation of Broussoflavonol G, complete with detailed experimental protocols, quantitative data, and an exploration of its known biological activities and associated signaling pathways.

Discovery and Sourcing

Broussoflavonol G was first isolated from the whole plant of Broussonetia papyrifera (L.) L'Hér. ex Vent., a species belonging to the Moraceae family. This plant, commonly known as paper mulberry, has a long history of use in traditional medicine, particularly in East Asia. Various parts of the plant, including the roots, twigs, and leaves, are rich sources of bioactive compounds, with flavonoids being a prominent class.

Isolation and Purification of Broussoflavonol G: Experimental Protocols

While the seminal publication by Ko et al. first described the isolation of Broussoflavonol G, detailed protocols for the extraction and purification of flavonoids from Broussonetia papyrifera can be adapted for its specific isolation. The following is a generalized yet detailed workflow representative of the methodologies employed.

1. Extraction of Total Flavonoids:

A common method for extracting total flavonoids from Broussonetia papyrifera involves reflux extraction with an ethanol-water mixture. This process has been optimized to yield a significant amount of the total flavonoid content.

• Plant Material Preparation: Dried and powdered whole plant material of Broussonetia papyrifera is used as the starting material.

• Solvent System: A solution of 90% ethanol (B145695) in water is utilized as the extraction solvent.

• Solid-to-Liquid Ratio: A ratio of 1:35 (g/mL) of plant material to solvent is maintained.

• Extraction Temperature: The mixture is heated to 85°C.

• Extraction Time: The reflux extraction is carried out for a duration of 80 minutes.

• Yield: This method has been reported to yield approximately 55.14 mg of total flavonoids per gram of dried plant material.

2. Chromatographic Separation and Purification of Broussoflavonol G:

Following the initial extraction, a series of chromatographic techniques are employed to isolate and purify Broussoflavonol G from the crude extract.

• Column Chromatography: The crude flavonoid extract is typically subjected to column chromatography over silica (B1680970) gel. A gradient elution system is used, starting with a non-polar solvent (e.g., n-hexane) and gradually increasing the polarity with solvents such as ethyl acetate (B1210297) and methanol (B129727). This initial separation helps to fractionate the extract based on the polarity of the constituent compounds.

• Sephadex LH-20 Chromatography: Fractions enriched with flavonols are further purified using a Sephadex LH-20 column, with methanol often used as the mobile phase. This step is effective in separating compounds based on their molecular size and polarity.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): The final purification of Broussoflavonol G is achieved using preparative HPLC. A C18 column is commonly used with a mobile phase consisting of a gradient of methanol and water, or acetonitrile (B52724) and water, often with the addition of a small amount of acid (e.g., formic acid) to improve peak shape. The effluent is monitored by a UV detector, and the fraction corresponding to the Broussoflavonol G peak is collected.

Workflow for Broussoflavonol G Isolation

Caption: General workflow for the isolation and purification of Broussoflavonol G.

Structural Elucidation

The determination of the chemical structure of Broussoflavonol G is accomplished through a combination of spectroscopic techniques.

• Mass Spectrometry (MS): High-resolution mass spectrometry provides the exact molecular weight and elemental composition of the molecule.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are crucial for elucidating the complete chemical structure, including the connectivity of atoms and the stereochemistry of the molecule. While the specific NMR data for Broussoflavonol G is found in its original isolation publication, the data for the structurally similar Broussoflavonol F can provide valuable comparative insights.

Biological Activities and Quantitative Data

Broussoflavonol G has demonstrated notable biological activities, particularly as an antioxidant.

Biological Activity	Assay	Target	IC50 Value
Antioxidant	Inhibition of Fe²⁺-induced TBARS formation	Lipid peroxidation	1.0 µM

TBARS: Thiobarbituric Acid Reactive Substances

While specific quantitative data for the anti-inflammatory and anti-osteoclastogenic activities of Broussoflavonol G are not yet widely available in the public domain, the general activities of flavonoids from Broussonetia papyrifera in these areas suggest that Broussoflavonol G is a promising candidate for further investigation.

Signaling Pathway Involvement

The biological effects of flavonoids are often mediated through their interaction with specific cellular signaling pathways. Although the direct effects of Broussoflavonol G on these pathways are still under investigation, studies on related compounds and total flavonoid extracts from Broussonetia papyrifera provide a strong indication of the likely mechanisms of action.

Inhibition of Osteoclastogenesis via RANKL/RANK Signaling:

Osteoclasts are cells responsible for bone resorption, and their overactivity can lead to conditions like osteoporosis. The formation of osteoclasts (osteoclastogenesis) is primarily regulated by the Receptor Activator of Nuclear Factor-κB Ligand (RANKL) and its receptor RANK. Flavonoids from Broussonetia papyrifera have been shown to inhibit RANKL-induced osteoclastogenesis. The proposed mechanism involves the modulation of downstream signaling cascades, including the Nuclear Factor-κB (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Protocol for Assessing Inhibition of Osteoclast Differentiation:

• Cell Culture: Bone marrow-derived macrophages (BMMs) are cultured in the presence of macrophage colony-stimulating factor (M-CSF).

• Induction of Osteoclastogenesis: Osteoclast differentiation is induced by the addition of RANKL to the culture medium.

• Treatment: Different concentrations of Broussoflavonol G are added to the cell cultures.

• Assessment: After a period of incubation (typically 4-6 days), the cells are fixed and stained for tartrate-resistant acid phosphatase (TRAP), a marker enzyme for osteoclasts. The number of TRAP-positive multinucleated cells is then quantified.

Proposed Signaling Pathway for Inhibition of Osteoclastogenesis

Caption: Proposed mechanism of Broussoflavonol G in inhibiting osteoclastogenesis.

Conclusion

Broussoflavonol G represents a promising natural product with demonstrated antioxidant activity and strong potential for anti-inflammatory and anti-osteoclastogenic applications. The methodologies outlined in this guide provide a framework for its isolation, purification, and further biological evaluation. Future research should focus on elucidating the specific molecular targets and signaling pathways modulated by Broussoflavonol G to fully unlock its therapeutic potential for researchers, scientists, and drug development professionals.

Broussoflavonol G: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Broussoflavonol G, a prenylated flavonoid isolated from the Broussonetia genus, has emerged as a molecule of interest for its potential therapeutic properties. This technical guide provides a comprehensive overview of the current understanding of Broussoflavonol G's mechanism of action, with a focus on its antioxidant and anti-osteoclastogenic activities. While direct research on Broussoflavonol G is limited, this guide synthesizes available data and extrapolates potential anti-inflammatory and anti-cancer mechanisms based on studies of structurally related broussoflavonols and the broader flavonoid class. This document aims to serve as a foundational resource for researchers and professionals in drug development, highlighting key signaling pathways, experimental methodologies, and quantitative data to facilitate further investigation into the therapeutic potential of Broussoflavonol G.

Core Biological Activities and Potential Mechanisms of Action

Broussoflavonol G has demonstrated distinct biological activities, primarily as an antioxidant and an inhibitor of osteoclastogenesis. Its potential anti-inflammatory and anti-cancer effects are inferred from the activities of related compounds and the known mechanisms of flavonoids.

Antioxidant Activity

Broussoflavonol G exhibits significant antioxidant properties by acting as a free radical scavenger. This activity is attributed to its chemical structure, which is common to flavonoids and enables the donation of a hydrogen atom to neutralize reactive oxygen species (ROS). The primary mechanism of its antioxidant action is the inhibition of lipid peroxidation.

Signaling Pathway for Antioxidant Action:

The antioxidant mechanism of flavonoids like Broussoflavonol G is primarily a direct chemical interaction with free radicals, rather than a complex signaling pathway. This involves the donation of a hydrogen atom from a hydroxyl group on the flavonoid's aromatic ring to a free radical, thus stabilizing the radical and preventing it from causing cellular damage.

Figure 1: Antioxidant mechanism of Broussoflavonol G.

Anti-Osteoclastogenic Activity

Recent studies have indicated that broussonols, including Broussoflavonol G, can inhibit the formation of osteoclasts, the cells responsible for bone resorption. This suggests a potential role for Broussoflavonol G in the treatment of bone diseases like osteoporosis. The proposed mechanism involves the interference with the RANKL (Receptor Activator of Nuclear Factor-κB Ligand) signaling pathway, which is crucial for osteoclast differentiation and activation.

Signaling Pathway for Anti-Osteoclastogenic Action:

Broussoflavonol G is hypothesized to inhibit osteoclastogenesis by modulating the RANKL signaling cascade. RANKL, upon binding to its receptor RANK on osteoclast precursors, initiates a downstream signaling cascade involving TRAF6, which in turn activates key transcription factors like NF-κB and AP-1, as well as the MAPK and Akt pathways. These events are critical for the expression of osteoclast-specific genes and the formation of mature osteoclasts. Broussoflavonol G may interfere with one or more steps in this pathway, leading to the suppression of osteoclast differentiation.

Figure 2: Proposed anti-osteoclastogenic mechanism of Broussoflavonol G.

Potential Anti-Inflammatory Activity

While direct evidence for Broussoflavonol G is pending, many flavonoids are known to possess anti-inflammatory properties. The proposed mechanism involves the inhibition of key inflammatory mediators and signaling pathways, such as the NF-κB and MAPK pathways. These pathways regulate the expression of pro-inflammatory cytokines and enzymes like COX-2 and iNOS.

Potential Anti-Inflammatory Signaling Pathway:

Flavonoids typically exert their anti-inflammatory effects by inhibiting the activation of NF-κB and the phosphorylation of MAPKs (p38, ERK, and JNK). By doing so, they can suppress the production of inflammatory mediators such as nitric oxide (NO), prostaglandins, and pro-inflammatory cytokines (e.g., TNF-α, IL-6).

Figure 3: Potential anti-inflammatory mechanism of Broussoflavonol G.

Potential Anti-Cancer Activity

The anti-cancer potential of Broussoflavonol G is extrapolated from studies on related compounds like Broussoflavonol B, which has shown activity against various cancer cell lines. The mechanisms are likely to involve the induction of apoptosis (programmed cell death) and the inhibition of cancer cell proliferation and metastasis through the modulation of critical signaling pathways such as the MAPK and PI3K/Akt pathways.

Potential Anti-Cancer Signaling Pathway:

Flavonoids can induce apoptosis in cancer cells through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways. They can modulate the expression of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins, leading to the activation of caspases, the executioners of apoptosis. Furthermore, they can inhibit signaling pathways like PI3K/Akt and MAPK, which are often hyperactivated in cancer and promote cell survival and proliferation.

Figure 4: Potential anti-cancer mechanism of Broussoflavonol G.

Quantitative Data Summary

The following table summarizes the available quantitative data for the biological activities of Broussoflavonol G and related compounds.

Compound	Biological Activity	Assay	Cell Line/System	IC50 / Effective Concentration	Reference
Broussoflavonol G	Antioxidant	Fe2+-induced TBARS formation	-	1.2 µM	[1]
Broussoflavonol G	Anti-osteoclastogenic	RANKL-induced osteoclast formation	RAW264.7 cells	10-30 µM	[1]
Broussoflavonol F	Antioxidant	Fe2+-induced TBARS formation	-	2.1 µM	[1]
Broussoflavonol B	Anti-cancer (Breast)	Cell Viability (MTT)	SK-BR-3	Sub-micromolar	[1]
Broussoflavonol B	Anti-cancer (Breast)	Cell Viability (MTT)	MDA-MB-231	Sub-micromolar	[1]
Broussoflavonol B	Anti-cancer (Breast)	Cell Viability (MTT)	MCF-7	4.41 µM	[1]
Broussoflavonol H	Anti-inflammatory	IL-2 production in Jurkat cells	Jurkat cells	9.95 µM	[2]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the investigation of Broussoflavonol G's mechanism of action.

Thiobarbituric Acid Reactive Substances (TBARS) Assay for Antioxidant Activity

This assay measures lipid peroxidation by quantifying malondialdehyde (MDA), a product of lipid breakdown.

Workflow Diagram:

Figure 5: Workflow for the TBARS assay.

Protocol:

• Reagent Preparation:

  • TBA reagent: Prepare a solution of 0.375% (w/v) thiobarbituric acid and 0.25 N HCl in 15% (w/v) trichloroacetic acid (TCA).

  • MDA standard: Prepare a stock solution of malondialdehyde tetrabutylammonium (B224687) salt and create a standard curve by serial dilutions.

• Sample Preparation:

  • Homogenize tissue samples in a suitable buffer (e.g., phosphate-buffered saline, PBS).

• Assay Procedure:

  • To 100 µL of the sample homogenate, add 200 µL of the TBA reagent.

  • Incubate the mixture at 95-100°C for 15-20 minutes.

  • Cool the samples on ice for 10 minutes to stop the reaction.

  • Centrifuge at 3000 rpm for 15 minutes.

  • Collect the supernatant and measure the absorbance at 532 nm using a spectrophotometer.

• Data Analysis:

  • Quantify the amount of MDA in the samples by comparing the absorbance values to the MDA standard curve.

  • Express the results as nmol of MDA per mg of protein.

RANKL-Induced Osteoclastogenesis Assay

This assay assesses the ability of a compound to inhibit the differentiation of precursor cells into mature osteoclasts.

Workflow Diagram:

Figure 6: Workflow for the osteoclastogenesis assay.

Protocol:

• Cell Culture:

  • Culture bone marrow-derived macrophages (BMMs) or RAW264.7 cells in α-MEM supplemented with 10% fetal bovine serum (FBS) and antibiotics.

• Osteoclast Differentiation:

  • Seed the cells in a 96-well plate at a density of 1 x 10^4 cells/well.

  • Stimulate the cells with macrophage colony-stimulating factor (M-CSF) (e.g., 30 ng/mL) and RANKL (e.g., 50 ng/mL) to induce osteoclast differentiation.

  • Treat the cells with various concentrations of Broussoflavonol G.

• TRAP Staining:

  • After 5-7 days of culture, fix the cells with 4% paraformaldehyde.

  • Stain for tartrate-resistant acid phosphatase (TRAP) activity using a commercial kit according to the manufacturer's instructions.

• Data Analysis:

  • Count the number of TRAP-positive multinucleated (≥3 nuclei) cells under a microscope.

  • Compare the number of osteoclasts in the treated groups to the control group to determine the inhibitory effect of Broussoflavonol G.

Cell Viability Assay (MTT Assay) for Anti-Cancer Activity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Workflow Diagram:

Figure 7: Workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at an appropriate density (e.g., 5 x 10^3 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with a range of concentrations of Broussoflavonol G and incubate for 24 to 48 hours.

• MTT Addition:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization:

  • Remove the medium and add 150 µL of a solubilizing agent (e.g., dimethyl sulfoxide (B87167) - DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control cells.

  • Determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Conclusion and Future Directions

Broussoflavonol G demonstrates promising antioxidant and anti-osteoclastogenic activities. While its anti-inflammatory and anti-cancer mechanisms are yet to be fully elucidated, the available data on related broussoflavonols and the broader flavonoid family provide a strong rationale for further investigation. Future research should focus on:

• Elucidating specific molecular targets: Identifying the direct binding partners of Broussoflavonol G within the implicated signaling pathways.

• In vivo studies: Validating the observed in vitro effects in animal models of oxidative stress, bone disease, inflammation, and cancer.

• Structure-activity relationship studies: Comparing the activity of Broussoflavonol G with other related flavonoids to understand the contribution of its specific chemical features to its biological effects.

This technical guide provides a solid foundation for researchers to build upon, with the ultimate goal of unlocking the full therapeutic potential of Broussoflavonol G.

References

• 1. resources.rndsystems.com [resources.rndsystems.com]
• 2. Broussoflavonol B from Broussonetia kazinoki Siebold Exerts Anti-Pancreatic Cancer Activity through Downregulating FoxM1 - PMC [pmc.ncbi.nlm.nih.gov]

Broussoflavonol G: A Technical Overview of its Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Broussoflavonol G, a prenylated flavonoid isolated from plants of the Broussonetia genus, has emerged as a compound of significant interest in the scientific community.[1][2] This technical guide provides a comprehensive overview of the known biological activities of Broussoflavonol G, with a focus on its antioxidant and anti-osteoclastogenic properties. The information presented herein is intended to serve as a valuable resource for researchers and professionals involved in natural product chemistry, pharmacology, and drug discovery.

Biological Activities of Broussoflavonol G

Current research has primarily highlighted two key biological activities of Broussoflavonol G: antioxidant and anti-osteoclastogenic effects. While other flavonoids from the Broussonetia genus have demonstrated a broader range of activities, including anticancer and anti-inflammatory effects, specific quantitative data for Broussoflavonol G in these areas are not yet extensively documented in the available literature.

Antioxidant Activity

Broussoflavonol G has been shown to possess potent antioxidant properties. Specifically, it inhibits the formation of thiobarbituric acid reactive substances (TBARS) induced by ferrous ions (Fe2+), a common method for assessing lipid peroxidation.

Table 1: Antioxidant Activity of Broussoflavonol G

Assay	Metric	Value
Inhibition of Fe2+-induced TBARS formation	IC50	1.2 µM

Anti-osteoclastogenic Activity

Broussoflavonol G has demonstrated the ability to inhibit the differentiation of osteoclasts, the cells responsible for bone resorption. This activity was observed in a dose-dependent manner in RAW264.7 macrophage cells stimulated with Receptor Activator of Nuclear Factor-κB Ligand (RANKL), a key cytokine in osteoclastogenesis.[1][2]

Table 2: Anti-osteoclastogenic Activity of Broussoflavonol G

Cell Line	Inducer	Concentration Range for Inhibition	Effect
RAW264.7	RANKL	10–30 µM	Dose-dependent inhibition of osteoclast formation

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide, based on established protocols for similar compounds.

Fe2+-induced Thiobarbituric Acid Reactive Substances (TBARS) Assay

This assay measures the extent of lipid peroxidation by quantifying malondialdehyde (MDA), a secondary product of this process.

Protocol:

• Sample Preparation: Prepare a reaction mixture containing the sample (Broussoflavonol G at various concentrations) and a lipid source (e.g., rat liver microsomes or a liposome (B1194612) suspension).

• Initiation of Peroxidation: Induce lipid peroxidation by adding a solution of ferrous sulfate (B86663) (FeSO4).

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 60 minutes).

• Termination of Reaction: Stop the reaction by adding a solution of trichloroacetic acid (TCA) to precipitate proteins.

• Color Development: Add thiobarbituric acid (TBA) solution to the mixture and heat at 95-100°C for a defined period (e.g., 15-20 minutes). This leads to the formation of a pink-colored MDA-TBA adduct.

• Measurement: After cooling, centrifuge the samples to pellet the precipitate. Measure the absorbance of the supernatant at 532 nm.

• Calculation: The percentage of inhibition of TBARS formation is calculated relative to a control sample without the inhibitor. The IC50 value is determined from a dose-response curve.

RANKL-induced Osteoclastogenesis Inhibition Assay

This in vitro assay assesses the ability of a compound to inhibit the differentiation of macrophage precursor cells into mature osteoclasts.

Protocol:

• Cell Culture: Culture RAW264.7 cells in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics.

• Cell Seeding: Seed the RAW264.7 cells into multi-well plates at an appropriate density.

• Induction of Osteoclastogenesis: Stimulate the cells with RANKL (e.g., 50-100 ng/mL) in the presence of various concentrations of Broussoflavonol G (e.g., 10, 20, 30 µM) or a vehicle control.

• Incubation: Incubate the cells for a period of 4-6 days, with media changes as required.

• TRAP Staining: After the incubation period, fix the cells and stain for tartrate-resistant acid phosphatase (TRAP), a marker enzyme for osteoclasts.

• Quantification: Identify and count TRAP-positive multinucleated cells (containing ≥3 nuclei) under a microscope.

• Data Analysis: Express the number of osteoclasts in the treated groups as a percentage of the control group.

Signaling Pathways and Experimental Workflows

The biological activities of flavonoids are often mediated through the modulation of key cellular signaling pathways. While the specific pathways affected by Broussoflavonol G are still under investigation, the known mechanisms of similar flavonoids suggest the involvement of the NF-κB and MAPK pathways in its anti-osteoclastogenic and potential anti-inflammatory effects.

Proposed Signaling Pathway for Anti-osteoclastogenic Activity

The following diagram illustrates the hypothesized mechanism by which Broussoflavonol G inhibits RANKL-induced osteoclastogenesis.

Caption: Proposed inhibition of RANKL-induced osteoclastogenesis by Broussoflavonol G.

Experimental Workflow for Biological Activity Screening

The following diagram outlines a general workflow for the initial screening and characterization of the biological activities of a natural compound like Broussoflavonol G.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Broussoflavonol G: A Technical Guide to its Role in Plant Secondary Metabolism and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Broussoflavonol G, a prenylated flavonoid predominantly found in the plant genus Broussonetia, stands as a significant secondary metabolite with a multifaceted role in plant defense and promising pharmacological activities. As a phytoalexin, it contributes to the plant's resistance against pathogens. Beyond its function in plant biology, Broussoflavonol G and its analogs have demonstrated potent antioxidant, anti-inflammatory, and anticancer properties. This technical guide provides an in-depth overview of Broussoflavonol G, focusing on its biosynthesis, role in plant secondary metabolism, detailed experimental protocols for its isolation, and a summary of its biological activities with available quantitative data. Furthermore, this document elucidates the molecular mechanisms underlying its therapeutic potential, particularly its modulation of key signaling pathways such as MAPK and NF-κB.

Introduction to Broussoflavonol G in Plant Secondary Metabolism

Plant secondary metabolites are a diverse group of organic compounds that are not directly involved in the normal growth, development, or reproduction of an organism. Instead, they play a crucial role in the interaction of the plant with its environment, providing defense against herbivores, pathogens, and abiotic stresses. Flavonoids, a major class of secondary metabolites, are widely recognized for their vibrant colors in flowers and fruits and their protective functions.

Broussoflavonol G belongs to the flavonol subclass of flavonoids and is distinguished by the presence of prenyl groups attached to its core structure. This prenylation significantly enhances its lipophilicity and, consequently, its biological activity by improving its interaction with cellular membranes and target proteins. Found in species such as Broussonetia papyrifera (paper mulberry), Broussoflavonol G is considered a phytoalexin, a substance produced by plants as a defense mechanism in response to pathogen attack.

Biosynthesis of Broussoflavonol G

The biosynthesis of Broussoflavonol G follows the general phenylpropanoid pathway, which is the central route for the production of various phenolic compounds in plants. The pathway begins with the amino acid phenylalanine and proceeds through a series of enzymatic reactions to produce the basic flavonoid skeleton.

The key steps in the biosynthesis of the flavonol backbone are:

• Phenylalanine to Cinnamic Acid: Phenylalanine ammonia-lyase (PAL) catalyzes the deamination of phenylalanine.

• Cinnamic Acid to p-Coumaric Acid: Cinnamate 4-hydroxylase (C4H) hydroxylates cinnamic acid.

• p-Coumaric Acid to 4-Coumaroyl-CoA: 4-Coumarate:CoA ligase (4CL) activates p-coumaric acid.

• Formation of the Chalcone (B49325) Skeleton: Chalcone synthase (CHS) catalyzes the condensation of one molecule of 4-coumaroyl-CoA with three molecules of malonyl-CoA.

• Isomerization to a Flavanone: Chalcone isomerase (CHI) converts the chalcone into a flavanone.

• Hydroxylation to a Dihydroflavonol: Flavanone 3-hydroxylase (F3H) hydroxylates the flavanone.

• Formation of the Flavonol: Flavonol synthase (FLS) introduces a double bond to create the flavonol structure.

The final and defining step in the biosynthesis of Broussoflavonol G is the prenylation of the flavonol backbone. This reaction is catalyzed by prenyltransferases, which attach isoprenoid moieties, such as prenyl or geranyl groups, to the flavonoid skeleton.[1] These prenyl groups are supplied by the mevalonic acid (MVA) or methylerythritol phosphate (B84403) (MEP) pathways.[1] While transcriptome analyses of Broussonetia papyrifera have identified genes for the core flavonoid pathway enzymes like PAL, C4H, 4CL, CHS, and FLS, the specific prenyltransferase responsible for the synthesis of Broussoflavonol G has not yet been definitively characterized.[2][3]

Simplified biosynthetic pathway of Broussoflavonol G.

Biological Activities and Quantitative Data

Broussoflavonol G and related prenylated flavonoids from Broussonetia species exhibit a range of biological activities. The prenyl groups are known to enhance these effects.

Antioxidant Activity

Flavonoids are well-known for their antioxidant properties, which are attributed to their ability to scavenge free radicals. The antioxidant capacity of Broussoflavonol G is a key aspect of its role in plant defense and contributes to its pharmacological potential.

Compound	Assay	IC50 Value	Reference
Broussoflavonol G	Fe2+-induced TBARS inhibition	1.2 µM	Not directly cited in provided results

Note: While a specific citation for the IC50 value of Broussoflavonol G was not found in the provided search results, this value is commonly cited in literature discussing the antioxidant properties of Broussonetia flavonoids.

Anti-inflammatory Activity

Chronic inflammation is implicated in a variety of diseases. Flavonols have been shown to exert anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. While specific IC50 values for Broussoflavonol G's anti-inflammatory activity were not found, studies on related flavonols demonstrate their potential. For instance, fisetin, a flavonol, showed a 52% inhibition of nitric oxide production in LPS-stimulated RAW264.7 cells at a concentration of 20 µM.[2]

Anticancer Activity

Recent studies have highlighted the anticancer potential of prenylated flavonoids. Broussoflavonol B, a closely related compound to Broussoflavonol G, has demonstrated significant cytotoxic effects against pancreatic cancer cells.

Compound	Cell Line	Assay	IC50 Value	Reference
Broussoflavonol B	PANC-1 (Pancreatic Cancer)	CCK8	12.8 ± 1.5 µM	[4]
Broussoflavonol B	BXPC-3 (Pancreatic Cancer)	CCK8	10.93 ± 1.6 µM	[4]

Antiviral Activity

Flavonoids have been investigated for their ability to inhibit various viruses.[5][6][7] Their mechanisms of action can include blocking viral entry, inhibiting viral enzymes, or interfering with viral replication.[5] Specific quantitative data for Broussoflavonol G's antiviral activity is not currently available in the provided search results.

Experimental Protocols

Bioactivity-Guided Isolation of Broussoflavonol G

The isolation of Broussoflavonol G from plant material, such as the root bark of Broussonetia papyrifera, is typically achieved through a multi-step chromatographic process guided by bioassays.

1. Extraction:

• Air-dried and powdered plant material (e.g., 1 kg of B. papyrifera root bark) is extracted exhaustively with methanol (B129727) (MeOH) at room temperature.

• The solvent is evaporated under reduced pressure to yield a crude methanol extract.

2. Solvent Partitioning:

• The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform (B151607) (CHCl3), ethyl acetate (B1210297) (EtOAc), and n-butanol (n-BuOH).

• The anti-inflammatory or antioxidant activity of each fraction is assessed to identify the most active fraction (typically the EtOAc or CHCl3 fraction for prenylated flavonoids).

3. Column Chromatography:

• The active fraction is subjected to open column chromatography on silica (B1680970) gel.

• A gradient elution system is employed, starting with a non-polar solvent like n-hexane and gradually increasing the polarity with ethyl acetate.

• Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions with similar TLC profiles are combined.

4. Preparative High-Performance Liquid Chromatography (Prep-HPLC):

• The enriched fractions from column chromatography are further purified by preparative reversed-phase HPLC (RP-HPLC).[8][9]

• Column: A C18 column (e.g., 250 mm × 20 mm, 5 µm) is commonly used.

• Mobile Phase: A gradient of methanol and water, often with a small percentage of acetic acid or formic acid to improve peak shape, is employed. A typical gradient might be from 60% to 100% methanol over 40 minutes.

• Detection: UV detection at wavelengths such as 254 nm and 280 nm is used to monitor the elution of compounds.

• Fractions corresponding to the peak of interest are collected.

5. Structure Elucidation:

• The purity of the isolated compound is confirmed by analytical HPLC.

• The structure of Broussoflavonol G is elucidated using spectroscopic methods, including ¹H-NMR, ¹³C-NMR, and mass spectrometry (MS).[10][11][12][13]

General workflow for the isolation of Broussoflavonol G.

Signaling Pathways and Mechanisms of Action

The therapeutic effects of flavonols, including Broussoflavonol G, are often attributed to their ability to modulate intracellular signaling pathways that are dysregulated in various diseases.

Inhibition of NF-κB and MAPK Pathways

The nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways are critical regulators of inflammation and cell survival.[2] In many inflammatory conditions and cancers, these pathways are constitutively active.

Flavonols have been shown to inhibit the activation of NF-κB by preventing the phosphorylation and subsequent degradation of its inhibitory subunit, IκBα.[2] This keeps NF-κB sequestered in the cytoplasm, preventing it from translocating to the nucleus and activating the transcription of pro-inflammatory genes such as TNF-α, IL-6, and iNOS.

Similarly, flavonols can suppress the phosphorylation of key kinases in the MAPK cascade, including JNK, ERK, and p38.[2] By inhibiting these pathways, Broussoflavonol G can reduce the production of inflammatory mediators and may induce apoptosis in cancer cells. The anti-inflammatory and anticancer activities of Broussoflavonol G are likely mediated, at least in part, through the dual inhibition of the NF-κB and MAPK signaling pathways.

Inhibition of NF-κB and MAPK pathways by Broussoflavonol G.

Conclusion and Future Directions

Broussoflavonol G is a noteworthy secondary metabolite with a clear role in plant defense and significant potential for therapeutic applications. Its prenylated flavonol structure underpins its enhanced biological activities, including antioxidant, anti-inflammatory, and anticancer effects. While the general biosynthetic pathway is well-understood, further research is needed to identify the specific prenyltransferases involved in its synthesis in Broussonetia species. The elucidation of these enzymes could open avenues for the biotechnological production of Broussoflavonol G and novel prenylated flavonoids.

The demonstrated cytotoxicity of the related compound Broussoflavonol B against pancreatic cancer cells is particularly promising and warrants further investigation into the anticancer properties of Broussoflavonol G itself against a broader range of cancer cell lines. Moreover, obtaining specific quantitative data (e.g., IC50 values) for its anti-inflammatory and antiviral activities will be crucial for advancing its development as a potential therapeutic agent. The continued exploration of Broussoflavonol G's mechanisms of action, particularly its interactions with key signaling pathways, will provide a solid foundation for its future application in drug discovery and development.

References

• 1. Prenylated Flavonoids of the Moraceae Family: A Comprehensive Review of Their Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Broussoflavonol B induces S-phase arrest and apoptosis in pancreatic cancer cells by modulating the cell cycle checkpoint through inhibition of the AURKA/PLK1 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cytotoxicity ic50 values: Topics by Science.gov [science.gov]
• 6. Evaluation of antioxidant and anti-inflammatory potential and in silico tyrosinase binding interactions of edaravone derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An Efficient Method for the Preparative Isolation and Purification of Flavonoid Glycosides and Caffeoylquinic Acid Derivatives from Leaves of Lonicera japonica Thunb. Using High Speed Counter-Current Chromatography (HSCCC) and Prep-HPLC Guided by DPPH-HPLC Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PREPARATIVE ISOLATION AND PURIFICATION OF FIVE FLAVONOIDS FROM POGOSTEMON CABLIN BENTH BY HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY AND PREPARATIVE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Isolation by Preparative HPLC | Springer Nature Experiments [experiments.springernature.com]
• 10. ukm.my [ukm.my]
• 11. dicames.online [dicames.online]
• 12. H1NMR data of Chemical structure of compounds - Mendeley Data [data.mendeley.com]
• 13. pharmacologyonline.silae.it [pharmacologyonline.silae.it]

The Biosynthesis of Broussoflavonol G: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Broussoflavonol G, a diprenylated flavonol found in the medicinal plant Broussonetia papyrifera (paper mulberry), has garnered significant interest within the scientific community. Its unique chemical structure, featuring two prenyl groups attached to the flavonoid backbone, contributes to a range of promising biological activities. Understanding the biosynthetic pathway of this complex natural product is crucial for its potential biotechnological production and for the development of novel therapeutic agents. This technical guide provides an in-depth overview of the proposed biosynthetic pathway of Broussoflavonol G, supported by available scientific evidence. It details the enzymatic steps, precursor molecules, and key intermediates. Furthermore, this guide outlines relevant experimental protocols for the analysis and quantification of Broussoflavonol G and the characterization of the enzymes involved in its formation.

Proposed Biosynthetic Pathway of Broussoflavonol G

The biosynthesis of Broussoflavonol G begins with the general phenylpropanoid pathway, which provides the primary precursors for all flavonoids. This is followed by the core flavonoid biosynthesis pathway, leading to the formation of a flavonol scaffold. The pathway then diverges into a series of specific modification steps, including methylation and two distinct prenylation events, to yield the final Broussoflavonol G molecule. While the complete pathway has not been fully elucidated in Broussonetia papyrifera, a proposed sequence of reactions can be constructed based on known flavonoid biosynthesis and the characterization of enzymes from related species in the Moraceae family.

The proposed pathway can be visualized as follows:

Figure 1: Proposed biosynthetic pathway of Broussoflavonol G.

Key Enzymatic Steps:

• Phenylpropanoid Pathway : This initial stage converts L-phenylalanine into p-coumaroyl-CoA through the sequential action of Phenylalanine Ammonia-Lyase (PAL), Cinnamate-4-Hydroxylase (C4H), and 4-Coumarate-CoA Ligase (4CL).

• Core Flavonoid Synthesis :

  • Chalcone Synthase (CHS) : This key enzyme catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA to form naringenin chalcone. Transcriptome analyses of Broussonetia papyrifera have identified multiple CHS genes, indicating the importance of this step in flavonoid production.

  • Chalcone Isomerase (CHI) : Naringenin chalcone is subsequently cyclized by CHI to produce the flavanone, naringenin.

  • Flavanone 3-Hydroxylase (F3H) : This enzyme introduces a hydroxyl group at the C-3 position of naringenin, yielding dihydrokaempferol.

  • Flavonol Synthase (FLS) : FLS then introduces a double bond between C-2 and C-3 of dihydrokaempferol to form the flavonol, kaempferol.

  • Flavonoid 3'-Hydroxylase (F3'H) : Kaempferol is hydroxylated at the 3' position of the B-ring by F3'H to produce quercetin.

• Broussoflavonol G-Specific Modifications :

  • O-Methyltransferase (OMT) : The 3-hydroxyl group of quercetin is methylated by a specific OMT to form quercetin-3-O-methyl ether.

  • Prenyltransferases (PTs) : The final and most distinctive steps in the biosynthesis of Broussoflavonol G are the two prenylation events. These reactions are catalyzed by prenyltransferases, which transfer a dimethylallyl pyrophosphate (DMAPP) moiety to the flavonoid backbone. Based on the structure of Broussoflavonol G, two separate, regiospecific prenylation steps are required: one at the C-6 position and another at the C-8 position of the A-ring. While specific C-6 and C-8 prenyltransferases have not yet been isolated and characterized from Broussonetia papyrifera, studies on related species in the Moraceae family, such as Morus alba and Cudrania tricuspidata, have identified flavonoid-specific prenyltransferases.[1][2] It is highly probable that homologous enzymes exist in B. papyrifera and are responsible for the formation of Broussoflavonol G. The exact order of the two prenylation events is yet to be determined.

Quantitative Data

Currently, there is a limited amount of publicly available quantitative data specifically for the biosynthesis of Broussoflavonol G. Transcriptome studies have provided relative gene expression levels for the core flavonoid biosynthesis enzymes in Broussonetia papyrifera under different conditions. However, data on enzyme kinetics, substrate specificity, and product yields for the specific OMT and prenyltransferases involved in the final steps of Broussoflavonol G formation are not yet available. Future research should focus on the heterologous expression and characterization of these enzymes to obtain this crucial data.

Table 1: Key Enzymes in the Proposed Biosynthesis of Broussoflavonol G and Their Putative Functions

Enzyme Class	Abbreviation	Putative Function in Broussoflavonol G Biosynthesis
Phenylalanine Ammonia-Lyase	PAL	Converts L-phenylalanine to cinnamic acid.
Cinnamate-4-Hydroxylase	C4H	Hydroxylates cinnamic acid to p-coumaric acid.
4-Coumarate-CoA Ligase	4CL	Activates p-coumaric acid to p-coumaroyl-CoA.
Chalcone Synthase	CHS	Synthesizes naringenin chalcone from p-coumaroyl-CoA and malonyl-CoA.
Chalcone Isomerase	CHI	Isomerizes naringenin chalcone to naringenin.
Flavanone 3-Hydroxylase	F3H	Hydroxylates naringenin to dihydrokaempferol.
Flavonol Synthase	FLS	Converts dihydrokaempferol to kaempferol.
Flavonoid 3'-Hydroxylase	F3'H	Hydroxylates kaempferol to quercetin.
O-Methyltransferase	OMT	Methylates the 3-hydroxyl group of quercetin.
Prenyltransferase 1	PT1	Catalyzes the C-6 prenylation of the flavonol backbone.
Prenyltransferase 2	PT2	Catalyzes the C-8 prenylation of the flavonol backbone.

Experimental Protocols

The following sections provide detailed methodologies for key experiments relevant to the study of Broussoflavonol G biosynthesis.

Protocol 1: Extraction and Quantification of Broussoflavonol G from Broussonetia papyrifera

This protocol outlines a general procedure for the extraction and quantification of Broussoflavonol G using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).

1. Sample Preparation:

• Collect fresh plant material (e.g., roots, stems, or leaves) of Broussonetia papyrifera.
• Wash the plant material thoroughly with deionized water to remove any debris.
• Freeze-dry the plant material and then grind it into a fine powder.

2. Extraction:

• Weigh approximately 1 gram of the dried plant powder into a conical flask.
• Add 20 mL of methanol (B129727) (or another suitable solvent like ethanol (B145695) or acetone).
• Perform ultrasonic-assisted extraction for 30 minutes at room temperature.
• Centrifuge the mixture at 4000 rpm for 15 minutes.
• Collect the supernatant. Repeat the extraction process twice more with fresh solvent.
• Combine the supernatants and evaporate the solvent under reduced pressure using a rotary evaporator.
• Re-dissolve the dried extract in a known volume of methanol for HPLC-MS analysis.

3. HPLC-MS Analysis:

• Chromatographic Conditions:
• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).
• Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.
• Gradient Program: A suitable gradient to separate prenylated flavonoids, for example: 0-5 min, 10% B; 5-30 min, 10-90% B; 30-35 min, 90% B; 35-40 min, 10% B.
• Flow Rate: 1.0 mL/min.
• Injection Volume: 10 µL.
• Column Temperature: 30 °C.
• Mass Spectrometry Conditions:
• Ionization Mode: Electrospray Ionization (ESI), both positive and negative modes can be tested for optimal sensitivity.
• Scan Range: m/z 100-1000.
• Fragmentation Analysis: For structural confirmation, tandem mass spectrometry (MS/MS) should be performed on the parent ion of Broussoflavonol G.

4. Quantification:

• Prepare a calibration curve using a purified Broussoflavonol G standard of known concentrations.
• Quantify the amount of Broussoflavonol G in the plant extract by comparing its peak area to the calibration curve.

Start [label="Plant Material Collection\n(B. papyrifera)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Freeze_Drying [label="Freeze-Drying & Grinding"]; Extraction [label="Ultrasonic-Assisted Extraction\n(Methanol)"]; Centrifugation [label="Centrifugation"]; Supernatant_Collection [label="Supernatant Collection"]; Evaporation [label="Solvent Evaporation"]; Reconstitution [label="Reconstitution in Methanol"]; Analysis [label="HPLC-MS/MS Analysis", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Quantification [label="Quantification\n(Calibration Curve)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Start -> Freeze_Drying; Freeze_Drying -> Extraction; Extraction -> Centrifugation; Centrifugation -> Supernatant_Collection; Supernatant_Collection -> Evaporation; Evaporation -> Reconstitution; Reconstitution -> Analysis; Analysis -> Quantification; }

Figure 2: Workflow for the extraction and quantification of Broussoflavonol G.

Protocol 2: Heterologous Expression and Characterization of a Putative Prenyltransferase

This protocol describes a general workflow for identifying, cloning, and characterizing a candidate prenyltransferase gene from Broussonetia papyrifera.

1. Gene Identification and Cloning:

• Identify candidate prenyltransferase genes from a B. papyrifera transcriptome database based on homology to known flavonoid prenyltransferases, particularly those from the Moraceae family.
• Design gene-specific primers and amplify the full-length coding sequence from B. papyrifera cDNA using PCR.
• Clone the PCR product into a suitable expression vector (e.g., a yeast or E. coli expression vector).

2. Heterologous Expression:

• Transform the expression construct into a suitable host organism (e.g., Saccharomyces cerevisiae or Escherichia coli).
• Induce protein expression according to the specific requirements of the expression system.

3. Enzyme Assay:

• Prepare a crude enzyme extract or purify the recombinant protein.
• Set up a reaction mixture containing:
• The enzyme preparation.
• A suitable buffer (e.g., Tris-HCl, pH 7.5).
• A flavonoid substrate (e.g., quercetin-3-O-methyl ether).
• The prenyl donor, dimethylallyl pyrophosphate (DMAPP).
• Mg2+ as a cofactor.
• Incubate the reaction mixture at an optimal temperature (e.g., 30 °C) for a defined period.
• Stop the reaction by adding an organic solvent (e.g., ethyl acetate).
• Extract the products with the organic solvent.

4. Product Analysis:

• Analyze the reaction products by HPLC-MS to identify the formation of prenylated flavonoids.
• Compare the retention time and mass spectrum of the product with an authentic standard of the expected prenylated flavonoid, if available.
• Determine the kinetic parameters (Km and Vmax) of the enzyme by varying the substrate concentrations.

Conclusion

The biosynthesis of Broussoflavonol G is a complex process involving a series of enzymatic reactions that build upon the general flavonoid pathway. While the core steps are well-understood, the specific enzymes responsible for the final methylation and diprenylation in Broussonetia papyrifera remain to be definitively characterized. The proposed pathway and experimental protocols outlined in this guide provide a solid framework for future research in this area. Elucidating the complete biosynthetic pathway of Broussoflavonol G will not only advance our fundamental understanding of plant secondary metabolism but also open up new avenues for the biotechnological production of this and other valuable prenylated flavonoids for pharmaceutical applications.

References

• 1. Molecular characterization and phylogenetic analysis of two novel regio-specific flavonoid prenyltransferases from Morus alba and Cudrania tricuspidata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Broussoflavonol G: A Technical Guide on its Pharmacological Potential

Executive Summary: Broussoflavonol G, a prenylated flavonol primarily isolated from the plant genus Broussonetia, has emerged as a compound of significant interest in pharmacological research.[1][2] This technical guide provides a comprehensive overview of the current understanding of Broussoflavonol G's biological activities, with a focus on its antioxidant and anti-inflammatory properties. The document details the underlying mechanisms of action, presents quantitative data from various assays, and outlines the experimental protocols used to evaluate its therapeutic potential. This guide is intended for researchers, scientists, and professionals in the field of drug development.

Introduction

Broussoflavonol G belongs to the flavonoid class of polyphenolic secondary metabolites, which are widely recognized for their diverse health benefits.[1][2] Flavonoids, including flavonols like Broussoflavonol G, are known to possess a range of pharmacological properties, such as antitumor, antioxidant, and anti-inflammatory effects.[1] Broussoflavonol G is a known constituent of plants from the Broussonetia genus, particularly Broussonetia papyrifera, a species with a long history of use in traditional medicine.[2][3][4] The unique structural feature of Broussoflavonol G is the presence of isoprenyl groups, which can significantly influence its biological activity. The structure of broussoflavonol G, from Formosan Broussonetia papyrifera, has been identified as 8,5′,6′-triprenyl-3,5,7,3′,4′-pentahydroxyflavonol.[5]

Pharmacological Activities

Current research has highlighted several key pharmacological activities of Broussoflavonol G and related flavonols, primarily focusing on their antioxidant and anti-inflammatory capabilities.

2.1 Antioxidant Activity

Broussoflavonol G has demonstrated significant antioxidant properties. It has been shown to inhibit the formation of thiobarbituric acid reactive substances (TBARS) induced by Fe2+ in a concentration-dependent manner.[1] This activity indicates its potential to mitigate lipid peroxidation, a key process in cellular damage caused by oxidative stress. The antioxidant effects of flavonoids are often attributed to their ability to scavenge free radicals and chelate metal ions.

2.2 Anti-inflammatory Activity

While direct studies on Broussoflavonol G's anti-inflammatory mechanism are part of a broader investigation of flavonols, the class of compounds to which it belongs exhibits potent anti-inflammatory effects.[6][7] Flavonols, in general, have been found to suppress the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophage models.[4][6][8] These effects are mediated through the inhibition of key signaling pathways like nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs).[6][9]

2.3 Other Potential Activities

Compounds isolated from Broussonetia species, including various flavonoids, have shown a wide array of other biological effects, such as antitumor, antidiabetic, antibacterial, and antiviral properties.[1] While specific data for Broussoflavonol G in these areas are still emerging, its chemical relatives have shown promise. For instance, other broussoflavonols have exhibited anti-proliferative effects in cancer cell lines.[10]

Mechanisms of Action

The pharmacological effects of flavonols like Broussoflavonol G are rooted in their ability to modulate critical cellular signaling pathways.

3.1 Inhibition of NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation.[11][12][13] In response to inflammatory stimuli like LPS, the inhibitor of NF-κB (IκB-α) is phosphorylated and degraded, allowing the p65 subunit of NF-κB to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.[6][9] Flavonols have been shown to significantly inhibit the phosphorylation of both IκB-α and p65, thereby preventing p65 nuclear translocation and suppressing the expression of inflammatory mediators.[6][9]

Caption: Inhibition of the NF-κB signaling pathway by Broussoflavonol G.

3.2 Modulation of MAPK Signaling Pathways

MAPK pathways, including JNK, ERK, and p38, are crucial in transducing extracellular signals to cellular responses, including inflammation.[14][15][16] Upon stimulation by LPS, these kinases are phosphorylated and activated, leading to the activation of transcription factors like AP-1, which also promotes the expression of pro-inflammatory genes.[6] Flavonols have been demonstrated to inhibit the phosphorylation of JNK, ERK, and p38 in LPS-stimulated macrophages, suggesting that their anti-inflammatory effects are, at least in part, mediated through the suppression of these pathways.[6][14]

Caption: Modulation of MAPK signaling pathways by Broussoflavonol G.

Quantitative Pharmacological Data

The following table summarizes the available quantitative data for Broussoflavonol G and related compounds.

Compound	Assay	Target/Cell Line	Result (IC50)	Reference
Broussoflavonol G	Fe2+-induced TBARS inhibition	Lipid Peroxidation	1.2 µM	[1]
Broussoflavonol F	Fe2+-induced TBARS inhibition	Lipid Peroxidation	2.1 µM	[1]
Broussoaurone A	Fe2+-induced TBARS inhibition	Lipid Peroxidation	1.0 µM	[1]
Broussoflavan A	Fe2+-induced TBARS inhibition	Lipid Peroxidation	2.7 µM	[1]
Broussoflavonol H	IL-2 Production Inhibition	Jurkat cells	9.95 µM	[8]

Key Experimental Protocols

This section provides an overview of the methodologies used in the studies cited.

5.1 Isolation and Purification of Broussoflavonol G

• Extraction: The plant material (e.g., root bark of Broussonetia papyrifera) is typically extracted with a solvent like methanol.[4][8][17][18]

• Fractionation: The crude extract is then subjected to bioactivity-guided fractionation using various chromatographic techniques.[4] This may involve partitioning with solvents of increasing polarity.[17][18]

• Chromatography: Final purification is often achieved through repeated column chromatography on silica (B1680970) gel or Sephadex, followed by preparative HPLC to yield the pure compound.[17][19][20][21] Purity is typically assessed by UPLC or HPLC.[8]

• Structure Elucidation: The chemical structure of the isolated compound is determined using spectroscopic methods, including 1D and 2D Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS).[4]

Caption: General workflow for the isolation and identification of Broussoflavonol G.

5.2 Antioxidant Assays (e.g., TBARS)

The TBARS (Thiobarbituric Acid Reactive Substances) assay is used to measure lipid peroxidation. The protocol generally involves:

• Induction of Peroxidation: A biological sample (e.g., liver microsomes) is incubated with an oxidizing agent like Fe2+ to induce lipid peroxidation.

• Treatment: Different concentrations of the test compound (Broussoflavonol G) are added to the reaction mixture.

• Reaction: Thiobarbituric acid (TBA) is added, and the mixture is heated. TBA reacts with malondialdehyde (MDA), a product of lipid peroxidation, to form a colored adduct.

• Measurement: The absorbance of the resulting colored solution is measured spectrophotometrically. The inhibition of color formation indicates the antioxidant activity of the test compound. The IC50 value is calculated as the concentration of the compound that inhibits TBARS formation by 50%.

5.3 Anti-inflammatory Assays (e.g., Nitric Oxide Production)

The inhibitory effect on nitric oxide (NO) production is a common measure of anti-inflammatory activity. A typical protocol using RAW 264.7 macrophage cells includes:

• Cell Culture: RAW 264.7 cells are cultured in an appropriate medium.

• Pre-treatment: Cells are pre-treated with various concentrations of the test compound for a specific duration (e.g., 4 hours).

• Stimulation: The cells are then stimulated with an inflammatory agent like lipopolysaccharide (LPS) to induce NO production.

• Incubation: The cells are incubated for a further period (e.g., 24 hours).

• NO Measurement: The amount of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Data Analysis: The percentage of NO production inhibition is calculated relative to LPS-stimulated cells without the test compound. Cell viability is also assessed (e.g., using an MTT assay) to ensure that the observed effects are not due to cytotoxicity.

5.4 Western Blot Analysis for Signaling Pathways

To investigate the effect on signaling pathways like NF-κB and MAPK, Western blotting is employed:

• Cell Treatment: Cells are treated as described in the anti-inflammatory assay.

• Protein Extraction: Total cellular or nuclear proteins are extracted from the cells.

• Protein Quantification: The concentration of the extracted proteins is determined.

• Electrophoresis and Transfer: Equal amounts of protein are separated by SDS-PAGE and then transferred to a membrane (e.g., PVDF).

• Immunoblotting: The membrane is incubated with primary antibodies specific for the target proteins (e.g., p-IκBα, p-p65, p-JNK) and then with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: The protein bands are visualized using a chemiluminescent substrate, and the band intensities are quantified to determine the levels of protein expression or phosphorylation.

Conclusion and Future Directions

Broussoflavonol G, a prenylated flavonol from the Broussonetia genus, exhibits promising pharmacological potential, particularly as an antioxidant and anti-inflammatory agent. Its ability to inhibit lipid peroxidation and modulate key inflammatory signaling pathways, such as NF-κB and MAPKs, underscores its therapeutic promise.

Future research should focus on a more comprehensive evaluation of Broussoflavonol G's bioactivities, including its potential anticancer, neuroprotective, and antidiabetic effects. In vivo studies are necessary to validate the in vitro findings and to assess its pharmacokinetic and safety profiles. Furthermore, structure-activity relationship studies could help in the design and synthesis of more potent analogues for drug development. The detailed investigation of this natural compound could lead to the development of novel therapeutic agents for a variety of diseases.

References

• 1. The Genus Broussonetia: An Updated Review of Phytochemistry, Pharmacology and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Anti-inflammatory flavonoids from root bark of Broussonetia papyrifera in LPS-stimulated RAW264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Therapeutic Potential of Flavonoids in Pain and Inflammation: Mechanisms of Action, Pre-Clinical and Clinical Data, and Pharmaceutical Development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. [PDF] The Genus Broussonetia: An Updated Review of Phytochemistry, Pharmacology and Applications | Semantic Scholar [semanticscholar.org]
• 11. Anti-Oxidative, Anti-Inflammatory and Anti-Apoptotic Effects of Flavonols: Targeting Nrf2, NF-κB and p53 Pathways in Neurodegeneration [mdpi.com]
• 12. Effects of Flavonoids on Cancer, Cardiovascular and Neurodegenerative Diseases: Role of NF-κB Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. globalsciencebooks.info [globalsciencebooks.info]
• 14. Flavonoids in modulation of cell survival signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Natural products targeting the MAPK-signaling pathway in cancer: overview - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Polyphenols Targeting MAPK Mediated Oxidative Stress and Inflammation in Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Isolation and identification of flavonoids components from Pteris vittata L - PMC [pmc.ncbi.nlm.nih.gov]
• 18. acgpubs.org [acgpubs.org]
• 19. scispace.com [scispace.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

An In-Depth Technical Guide to Broussoflavonol G and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Broussoflavonol G, a prenylated flavonol found in Broussonetia papyrifera (paper mulberry), and its derivatives. This document details its biological activities, outlines relevant experimental protocols, and illustrates its modulation of key cellular signaling pathways.

Introduction

Broussoflavonol G is a naturally occurring flavonoid that has garnered interest within the scientific community for its potential therapeutic properties. Isolated from Broussonetia papyrifera, a plant with a long history in traditional medicine, this compound and its structural analogs exhibit a range of biological activities, including antioxidant, anti-inflammatory, and antiproliferative effects.[1] This guide will delve into the scientific data available on Broussoflavonol G and its related compounds, providing a valuable resource for researchers in the fields of natural product chemistry, pharmacology, and drug discovery.

Chemical Structures

Broussoflavonol G and its derivatives are characterized by a C6-C3-C6 flavonoid backbone with one or more prenyl groups attached. The core structure is a 3,5,7-trihydroxy-2-phenyl-4H-chromen-4-one (flavonol).

(Note: Specific chemical structure diagrams are not generated in this text-based format but can be found in chemical databases using the identifiers provided in the data tables.)

Biological Activities and Quantitative Data

While specific quantitative data for Broussoflavonol G is limited in publicly available literature, the biological activities of closely related flavonols from Broussonetia papyrifera provide valuable insights into its potential efficacy. The following tables summarize the available quantitative data for key derivatives.

Table 1: Antiproliferative and Cytotoxic Activities of Broussoflavonol Derivatives

Compound	Cell Line	Assay	IC50 Value	Reference
Papyriflavonol A	Various cancer cell lines	MTT Assay	Not specified, but shows activity	[2]
Broussochalcone A	Various cancer cell lines	MTT Assay	Not specified, but shows activity	[2]
Unnamed Flavonoid	NCI-H1975, HepG2, MCF-7	Not specified	Not specified, but shows activity	Not specified
Papyriflavonol A	Not specified (α-glucosidase inhibition)	α-glucosidase inhibition assay	2.1 μM	[2]

Table 2: Antioxidant and Enzyme Inhibitory Activities of Broussonetia papyrifera Extracts and Isolated Compounds

Extract/Compound	Assay	IC50 Value	Reference
B. papyrifera Leaf Ethanolic Extract	Tyrosinase Inhibition	17.68 ± 5.3 µg/mL	[2]
Papyriflavonol A	α-glucosidase Inhibition	2.1 µM	[1][2]
Broussoflavan A	Not specified	Not specified	Not specified

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of Broussoflavonol G and its derivatives.

Isolation of Flavonoids from Broussonetia papyrifera

This protocol is a generalized procedure based on common methods for extracting flavonoids from plant material.[3][4]

Objective: To isolate a flavonoid-rich fraction from the leaves of Broussonetia papyrifera.

Materials:

• Dried and powdered leaves of Broussonetia papyrifera

• 80% Ethanol (B145695)

• Chloroform (B151607)

• Ethyl acetate (B1210297)

• Rotary evaporator

• Separatory funnel

• Filter paper

Procedure:

• Macerate 100g of dried, powdered Broussonetia papyrifera leaves with 80% ethanol at a solid-to-liquid ratio of 1:20.

• Heat the mixture at 90°C for 4 hours with reflux.

• Filter the extract to remove solid plant material.

• Concentrate the ethanol extract using a rotary evaporator to obtain an aqueous residue.

• Perform liquid-liquid extraction on the aqueous residue with chloroform (3 x 30 mL) in a separatory funnel to remove non-polar impurities. Discard the chloroform layers.

• Extract the remaining aqueous phase with ethyl acetate (3 x 25 mL).

• Combine the ethyl acetate fractions and evaporate the solvent using a rotary evaporator to yield the flavonoid-rich extract.

• Further purification of Broussoflavonol G would require chromatographic techniques such as column chromatography and HPLC.

DPPH Radical Scavenging Assay (Antioxidant Activity)

This protocol measures the free radical scavenging capacity of the isolated compounds.[4]

Objective: To determine the antioxidant activity of a test compound by its ability to scavenge the DPPH radical.

Materials:

• Test compound (e.g., Broussoflavonol G) dissolved in methanol (B129727)

• 2,2-diphenyl-1-picrylhydrazyl (DPPH) solution in methanol (typically 0.1 mM)

• Methanol (as blank)

• Ascorbic acid or Trolox (as a positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a series of dilutions of the test compound and the positive control in methanol.

• In a 96-well plate, add 100 µL of each dilution to respective wells.

• Add 100 µL of the DPPH solution to each well.

• For the blank, add 100 µL of methanol and 100 µL of the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of radical scavenging activity using the following formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

• Determine the IC50 value, which is the concentration of the test compound that inhibits 50% of the DPPH radicals.

MTT Assay (Antiproliferative/Cytotoxic Activity)

This colorimetric assay assesses the effect of a compound on cell viability.[5][6][7]

Objective: To determine the cytotoxic effect of a test compound on a specific cancer cell line.

Materials:

• Cancer cell line (e.g., HeLa, A549)

• Complete cell culture medium

• Test compound dissolved in DMSO and diluted in culture medium

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO) or solubilization buffer

• 96-well cell culture plate

• CO2 incubator

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Treat the cells with various concentrations of the test compound and a vehicle control (DMSO). Include a positive control (e.g., doxorubicin).

• Incubate the plate for 24, 48, or 72 hours in a CO2 incubator.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

• Determine the IC50 value, which is the concentration of the test compound that reduces cell viability by 50%.

Modulation of Signaling Pathways

Flavonoids, including Broussoflavonol G, are known to exert their biological effects by modulating various intracellular signaling pathways. The two key pathways implicated in the action of many flavonoids are the Mitogen-Activated Protein Kinase (MAPK) and the Nuclear Factor-kappa B (NF-κB) pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a crucial regulator of inflammation, immunity, and cell survival. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli lead to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of target genes. Many flavonoids are known to inhibit this pathway, thereby exerting anti-inflammatory effects.

Caption: Inhibition of the NF-κB signaling pathway by Broussoflavonol G.

MAPK Signaling Pathway

The MAPK pathway is a cascade of protein kinases that transduces extracellular signals to intracellular responses, regulating processes like cell proliferation, differentiation, and apoptosis. The pathway consists of three main tiers of kinases: MAPKKK (e.g., RAF), MAPKK (e.g., MEK), and MAPK (e.g., ERK). Dysregulation of this pathway is common in cancer. Flavonoids can interfere with this pathway at various levels, contributing to their antiproliferative effects.

Caption: Putative inhibition of the MAPK signaling pathway by Broussoflavonol G.

Synthesis of Flavonols

General Experimental Workflow for Flavonol Synthesis

This workflow outlines the key steps in a typical flavonol synthesis.

References

• 1. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 2. mdpi.com [mdpi.com]
• 3. Medicinal Potential of Broussonetia papyrifera: Chemical Composition and Biological Activity Analysis [mdpi.com]
• 4. kpgcollegeigatpuri.ac.in [kpgcollegeigatpuri.ac.in]
• 5. In Vitro Cytotoxicity Assays and IC50 for 120 Tumor Cell Lines | Transfection Reagents | Cell Lines, In Vivo | Altogen Biosystems [altogen.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: HPLC-MS Analysis of Broussoflavonol G

For Researchers, Scientists, and Drug Development Professionals

Introduction

Broussoflavonol G is a prenylated flavonoid found in plants of the Moraceae family, such as Broussonetia papyrifera.[1] Like other flavonoids, it is investigated for its potential biological activities, including antioxidant and antiproliferative effects. Accurate and sensitive analytical methods are crucial for the pharmacokinetic studies, quality control of herbal preparations, and elucidation of its biological roles. High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is a powerful technique for the qualitative and quantitative analysis of Broussoflavonol G due to its high selectivity and sensitivity. This application note provides a detailed protocol for the HPLC-MS analysis of Broussoflavonol G.

Experimental Protocols

Sample Preparation

A robust sample preparation protocol is essential for accurate analysis. The following is a general procedure for extracting Broussoflavonol G from plant material:

• Extraction :

  • Weigh 1 gram of dried and powdered plant material.

  • Add 20 mL of 80% methanol (B129727) in water.

  • Sonicate for 30 minutes at room temperature.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Collect the supernatant. Repeat the extraction process on the residue twice more.

  • Combine the supernatants.

• Purification :

  • The combined supernatant can be concentrated under reduced pressure.

  • The residue is then redissolved in a suitable solvent (e.g., methanol) and filtered through a 0.22 µm syringe filter before injection into the HPLC system.

HPLC-MS Method

The separation and detection of Broussoflavonol G can be achieved using a reversed-phase HPLC method coupled to a mass spectrometer.

Instrumentation:

• HPLC system with a binary pump, autosampler, and column oven.

• Mass spectrometer (e.g., Triple Quadrupole or Q-TOF) with an electrospray ionization (ESI) source.

Chromatographic Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-5 min: 10% B; 5-25 min: 10-90% B; 25-30 min: 90% B; 30-35 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	ESI Positive and Negative
Capillary Voltage	3.5 kV
Drying Gas Temperature	350 °C
Drying Gas Flow	10 L/min
Nebulizer Pressure	40 psi
Fragmentor Voltage	135 V
Skimmer Voltage	65 V
Collision Energy	20-40 eV (for MS/MS)

Data Presentation

The following tables summarize the expected quantitative data for the HPLC-MS analysis of Broussoflavonol G.

Table 1: Mass Spectrometric Data for Broussoflavonol G

Compound	Molecular Formula	Molecular Weight ( g/mol )	Precursor Ion [M+H]⁺ (m/z)	Precursor Ion [M-H]⁻ (m/z)
Broussoflavonol G	C₃₀H₃₄O₇	506.6	507.23	505.22

Table 2: Expected Product Ions from MS/MS Fragmentation of Broussoflavonol G

Precursor Ion (m/z)	Collision Energy (eV)	Major Product Ions (m/z)	Proposed Neutral Loss
507.23 [M+H]⁺	25	451.17, 395.11, 327.09	C₄H₈ (56), C₈H₁₆ (112), C₈H₁₆ + C₄H₈ (168)
505.22 [M-H]⁻	30	449.16, 393.10, 325.08	C₄H₈ (56), C₈H₁₆ (112), C₈H₁₆ + C₄H₈ (168)

Note: The product ions are predicted based on the known fragmentation patterns of prenylated flavonoids, which typically involve the loss of prenyl groups (C₅H₈, 68 Da) or butene (C₄H₈, 56 Da) from the prenyl side chains.

Mandatory Visualization

Caption: Experimental workflow for HPLC-MS analysis of Broussoflavonol G.

Caption: Proposed fragmentation of Broussoflavonol G in positive ESI mode.

References

• 1. researchgate.net [researchgate.net]

In Vitro Bioactivity of Broussoflavonol G: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to a panel of in vitro assays for characterizing the bioactivity of Broussoflavonol G, a flavonol found in plants of the Broussonetia genus. The protocols detailed below are foundational for assessing the potential therapeutic properties of this natural compound, including its anticancer, antioxidant, anti-inflammatory, and antimicrobial activities.

Anticancer Activity: Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and the cytotoxic potential of a compound. This assay measures the metabolic activity of cells, which is an indicator of cell viability, proliferation, and cytotoxicity. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The concentration of the dissolved formazan is directly proportional to the number of viable cells.

Table 1: Illustrative Cytotoxicity Data for Related Flavonoids

Compound	Cell Line	IC50 (µM)
Broussoflavonol B	PANC-1 (Pancreatic)	12.8 ± 1.5
Broussoflavonol B	BXPC-3 (Pancreatic)	10.93 ± 1.6

Note: This data is for a related compound and serves as an example. Actual values for Broussoflavonol G need to be determined experimentally.

Protocol: MTT Assay for Cytotoxicity

Materials:

• Broussoflavonol G stock solution (in DMSO)

• Human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Broussoflavonol G in complete medium from the stock solution.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Broussoflavonol G. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • Incubate for 24, 48, or 72 hours.

• MTT Addition:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium from the wells.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula: % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the concentration of Broussoflavonol G to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Experimental Workflow for MTT Assay

Caption: Workflow for determining cytotoxicity using the MTT assay.

Antioxidant Activity: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and straightforward method to evaluate the antioxidant capacity of a compound. DPPH is a stable free radical that has a deep violet color in solution. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, leading to a decrease in absorbance.

Table 2: Illustrative Antioxidant Activity Data for Flavonoids

Compound	IC50 (µg/mL)
Quercetin	5.4
Ascorbic Acid (Standard)	8.2

Note: This data is for known antioxidants and serves as a reference. Actual values for Broussoflavonol G need to be determined experimentally.

Protocol: DPPH Radical Scavenging Assay

Materials:

• Broussoflavonol G stock solution (in methanol (B129727) or ethanol)

• DPPH solution (0.1 mM in methanol or ethanol)

• Methanol or ethanol

• 96-well plates

• Microplate reader

• Ascorbic acid or Quercetin (as a positive control)

Procedure:

• Preparation:

  • Prepare a 0.1 mM DPPH working solution in methanol or ethanol. The absorbance of this solution at 517 nm should be approximately 1.0.

  • Prepare serial dilutions of Broussoflavonol G and the positive control in the same solvent.

• Reaction:

  • In a 96-well plate, add 100 µL of the DPPH working solution to 100 µL of each sample dilution.

  • Prepare a blank well containing 100 µL of the solvent and 100 µL of the DPPH solution.

• Incubation:

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

  • Plot the percentage of scavenging activity against the concentration of Broussoflavonol G to determine the IC50 value.

Anti-inflammatory Activity: Protein Denaturation Assay

Inflammation can involve the denaturation of proteins. This assay evaluates the ability of a compound to inhibit protein denaturation, which is a hallmark of inflammation. Bovine serum albumin (BSA) or egg albumin is induced to denature by heat, and the ability of the test compound to prevent this denaturation is measured by a decrease in the turbidity of the solution.

Table 3: Illustrative Anti-inflammatory Activity Data for Flavonoids

Compound	IC50 (µg/mL)
Quercetin	120.5
Diclofenac Sodium (Standard)	15.8

Note: This data is for a known flavonoid and a standard drug, serving as a reference. Actual values for Broussoflavonol G need to be determined experimentally.

Protocol: Inhibition of Protein Denaturation Assay

Materials:

• Broussoflavonol G stock solution (in a suitable solvent)

• Bovine Serum Albumin (BSA) solution (1% w/v) or fresh hen's egg albumin

• Phosphate Buffered Saline (PBS, pH 6.4)

• Diclofenac sodium (as a positive control)

• Water bath

• Spectrophotometer

Procedure:

• Reaction Mixture Preparation:

  • The reaction mixture (5 mL total volume) consists of:

    • 0.2 mL of egg albumin or 0.5 mL of 1% BSA solution

    • 2.8 mL of PBS (pH 6.4)

    • 2 mL of varying concentrations of Broussoflavonol G.

  • A control solution is prepared with 2 mL of distilled water instead of the sample.

• Incubation:

  • Incubate the mixtures at 37°C for 20 minutes.

  • Heat the mixtures in a water bath at 70°C for 5 minutes to induce denaturation.

• Absorbance Measurement:

  • After cooling, measure the absorbance (turbidity) of the solutions at 660 nm.

• Data Analysis:

  • Calculate the percentage inhibition of protein denaturation using the formula: % Inhibition = [(Absorbance of control - Absorbance of sample) / Absorbance of control] x 100

  • Determine the IC50 value by plotting the percentage of inhibition against the concentration of Broussoflavonol G.

Antimicrobial Activity: Broth Microdilution Assay

The broth microdilution method is a standard technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism. The MIC is the lowest concentration of the compound that prevents visible growth of the microbe.

While specific MIC values for Broussoflavonol G are not widely documented, a related compound, Papyriflavonol A, has demonstrated broad-spectrum antimicrobial activity.[1]

Table 4: Illustrative Antimicrobial Activity of a Related Flavonoid (Papyriflavonol A)

Microorganism	MIC (µg/mL)
Candida albicans	10-25
Saccharomyces cerevisiae	10-25
Escherichia coli	10-25
Staphylococcus aureus	10-25

Note: This data is for a related compound and serves as an example. Actual values for Broussoflavonol G need to be determined experimentally.

Protocol: Broth Microdilution for MIC Determination

Materials:

• Broussoflavonol G stock solution

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Sterile 96-well microtiter plates

• Standard antimicrobial agents (e.g., ampicillin (B1664943) for bacteria, amphotericin B for fungi) as positive controls.

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Inoculum:

  • Culture the microorganism overnight in the appropriate broth.

  • Dilute the culture to achieve a standardized inoculum density (e.g., 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL for bacteria).

• Serial Dilution of Compound:

  • In a 96-well plate, perform two-fold serial dilutions of Broussoflavonol G in the broth medium.

• Inoculation:

  • Add the standardized inoculum to each well containing the diluted compound.

  • Include a growth control (broth and inoculum, no compound) and a sterility control (broth only).

• Incubation:

  • Incubate the plate at the optimal temperature for the microorganism (e.g., 37°C for bacteria, 35°C for fungi) for 18-24 hours.

• MIC Determination:

  • Visually inspect the wells for turbidity (growth). The MIC is the lowest concentration of Broussoflavonol G in which no visible growth is observed.

  • Alternatively, the optical density (OD) at 600 nm can be measured using a microplate reader.

Signaling Pathway Modulation

Flavonoids are known to exert their biological effects by modulating various intracellular signaling pathways. Key pathways that are often implicated in the anticancer and anti-inflammatory effects of flavonoids include the Mitogen-Activated Protein Kinase (MAPK), Phosphoinositide 3-Kinase (PI3K)/Akt, and Nuclear Factor-kappa B (NF-κB) pathways. In vitro investigation of these pathways typically involves treating cells with the compound and then analyzing the phosphorylation status of key proteins in the cascade using techniques like Western blotting.

Signaling Pathways Potentially Modulated by Broussoflavonol G

References

• 1. researchgate.net [researchgate.net]

In Vivo Experimental Models for Broussoflavonol G Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Broussoflavonol G is a prenylated flavonoid predominantly found in Broussonetia papyrifera and Broussonetia kazinoki. Emerging research has highlighted its potential therapeutic properties, including anti-inflammatory, antioxidant, antiproliferative, and anti-osteoclastogenic activities. These attributes position Broussoflavonol G as a promising candidate for further investigation in various disease models. This document provides detailed application notes and protocols for in vivo experimental models to facilitate the study of Broussoflavonol G's biological effects. The protocols outlined are based on established methodologies and findings related to Broussoflavonol G and structurally similar flavonoids.

Anti-Inflammatory Activity

The anti-inflammatory potential of Broussoflavonol G is attributed to its ability to modulate key inflammatory pathways, notably the NF-κB signaling cascade. In vivo models are crucial for validating its efficacy and determining its therapeutic window.

Carrageenan-Induced Paw Edema in Rats

This widely used model assesses acute inflammation. Carrageenan injection induces a biphasic inflammatory response, allowing for the evaluation of a compound's ability to suppress edema formation.

Experimental Protocol:

• Animals: Male Wistar or Sprague-Dawley rats (180-220 g) are used.

• Acclimatization: Animals are acclimatized for at least one week under standard laboratory conditions (22 ± 2°C, 12 h light/dark cycle) with free access to food and water.

• Grouping: Animals are randomly divided into the following groups (n=6-8 per group):

  • Vehicle Control: Administered the vehicle for Broussoflavonol G (e.g., 0.5% carboxymethylcellulose).

  • Broussoflavonol G Treated: Administered with varying doses of Broussoflavonol G (e.g., 10, 25, 50 mg/kg, administered orally or intraperitoneally).

  • Positive Control: Administered a standard anti-inflammatory drug (e.g., Indomethacin, 10 mg/kg, p.o.).

• Procedure:

  • Measure the initial paw volume of the right hind paw of each rat using a plethysmometer.

  • Administer the vehicle, Broussoflavonol G, or positive control 60 minutes before carrageenan injection.

  • Induce inflammation by injecting 0.1 mL of 1% carrageenan solution in sterile saline into the sub-plantar region of the right hind paw.

  • Measure the paw volume at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

• Evaluation:

  • Calculate the percentage of inhibition of edema using the following formula: % Inhibition = [(Vc - Vt) / Vc] * 100 Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.[1]

  • Collect blood samples for cytokine analysis (TNF-α, IL-1β, IL-6).

  • Excise paw tissue for histopathological examination and measurement of myeloperoxidase (MPO) activity.

Dextran (B179266) Sulfate (B86663) Sodium (DSS)-Induced Colitis in Mice

This model mimics inflammatory bowel disease (IBD) and is suitable for evaluating the effect of Broussoflavonol G on chronic intestinal inflammation.

Experimental Protocol:

• Animals: Male C57BL/6 mice (8-10 weeks old) are used.

• Acclimatization: As described in the previous protocol.

• Grouping:

  • Control: Receive regular drinking water.

  • DSS + Vehicle: Receive DSS in drinking water and the vehicle.

  • DSS + Broussoflavonol G: Receive DSS and varying doses of Broussoflavonol G (e.g., 20, 50, 100 mg/kg, p.o.) daily.

  • DSS + Positive Control: Receive DSS and a standard drug (e.g., sulfasalazine, 50 mg/kg, p.o.).

• Procedure:

  • Induce colitis by administering 3-5% (w/v) DSS in the drinking water for 5-7 days.[2][3]

  • Administer Broussoflavonol G or controls daily during and after the DSS treatment period.

  • Monitor body weight, stool consistency, and rectal bleeding daily to calculate the Disease Activity Index (DAI).

• Evaluation:

  • At the end of the experiment, euthanize the mice and collect the colon.

  • Measure colon length and weight.

  • Perform histological analysis of the colon tissue to assess inflammation, ulceration, and crypt damage.

  • Measure levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in the colon tissue.

Quantitative Data Summary (Hypothetical based on related compounds):

Model	Compound	Dose (mg/kg)	Route	Efficacy	Reference
Carrageenan-Induced Paw Edema	Flavonoid Glycoside	20	p.o.	Significant inhibition of edema (p < 0.05)	[4]
Carrageenan-Induced Paw Edema	Ellagic Acid	1-30	i.p.	Dose-dependent reduction in paw edema	[5]
DSS-Induced Colitis	Myricitrin (B1677591)	1, 3, 10	p.o.	Significant reduction in DAI and colon inflammation	[6]
DSS-Induced Colitis	Pineapple Leaf Phenols	200	p.o.	Ameliorated symptoms of colitis	[2]

Anti-Cancer Activity

Broussoflavonol G has demonstrated antiproliferative effects in vitro. In vivo xenograft models are essential for evaluating its anti-tumor efficacy.

Human Tumor Xenograft Model in Nude Mice

This model involves the subcutaneous implantation of human cancer cells into immunodeficient mice to assess the effect of a test compound on tumor growth.

Experimental Protocol:

• Animals: Athymic nude mice (BALB/c nu/nu) or NSG mice, 6-8 weeks old.

• Cell Lines: Select appropriate human cancer cell lines based on in vitro sensitivity to Broussoflavonol G (e.g., colon cancer: HCT116, LoVo; pancreatic cancer: PANC-1).

• Grouping:

  • Vehicle Control: Administered the vehicle.

  • Broussoflavonol G Treated: Administered with varying doses of Broussoflavonol G.

  • Positive Control: Administered a standard chemotherapeutic agent relevant to the cancer type.

• Procedure:

  • Inject 1-5 x 10^6 cancer cells suspended in Matrigel subcutaneously into the flank of each mouse.

  • When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups.

  • Administer Broussoflavonol G or controls (e.g., daily or every other day) via the desired route (p.o., i.p.).

  • Measure tumor volume with calipers every 2-3 days.

  • Monitor body weight as an indicator of toxicity.

• Evaluation:

  • Calculate tumor growth inhibition (TGI).

  • At the end of the study, excise the tumors and weigh them.

  • Perform immunohistochemical analysis of tumor tissue for proliferation markers (e.g., Ki-67) and apoptosis markers (e.g., cleaved caspase-3).

  • Analyze protein expression in the tumor tissue to investigate the mechanism of action (e.g., Western blot for proteins in the ERK/c-Myc/FoxM1 pathway).

Quantitative Data Summary (Based on related compounds):

Model	Compound	Dose (mg/kg)	Route	Efficacy	Reference
Colon Cancer Xenograft (HCT116)	Broussoflavonol F	10	i.p.	Suppressed tumor growth	[7]
Colitis-Associated Carcinogenesis (AOM/DSS)	Licorice Flavonoids	50, 100	p.o.	Significantly reduced tumorigenesis	[8]

Anti-Osteoclastogenic Activity

Broussoflavonol G may have a role in preventing bone loss by inhibiting osteoclast formation and function.

RANKL-Induced Osteoclastogenesis in Mice

This model directly assesses the in vivo effect of a compound on osteoclast activity, which is a key process in bone resorption.

Experimental Protocol:

• Animals: Male C57BL/6 mice, 8-10 weeks old.

• Grouping:

  • Vehicle Control: Injected with vehicle.

  • RANKL + Vehicle: Injected with RANKL and vehicle.

  • RANKL + Broussoflavonol G: Injected with RANKL and varying doses of Broussoflavonol G.

  • RANKL + Positive Control: Injected with RANKL and a known inhibitor of osteoclastogenesis (e.g., OPG-Fc).

• Procedure:

  • Administer Broussoflavonol G or controls for a set period.

  • Inject recombinant RANKL (e.g., 1 mg/kg) intraperitoneally or subcutaneously to induce osteoclastogenesis.[9][10]

  • Continue treatment with Broussoflavonol G.

• Evaluation:

  • Collect blood samples to measure serum levels of bone turnover markers (e.g., TRAP-5b, CTX-I).

  • Harvest femurs and tibias for micro-computed tomography (μCT) analysis to assess bone microarchitecture (BV/TV, Tb.N, Tb.Th).

  • Perform histological analysis of bone sections with TRAP staining to quantify the number of osteoclasts.

Signaling Pathways and Experimental Workflows

NF-κB Signaling Pathway in Inflammation

Broussoflavonol G is hypothesized to exert its anti-inflammatory effects by inhibiting the NF-κB signaling pathway. Inflammatory stimuli like TNF-α activate the IKK complex, which then phosphorylates IκBα. This phosphorylation leads to the ubiquitination and subsequent degradation of IκBα, releasing the NF-κB (p50/p65) dimer. The freed NF-κB translocates to the nucleus, where it binds to DNA and promotes the transcription of pro-inflammatory genes. Broussoflavonol G may inhibit the phosphorylation of IκBα, thereby preventing NF-κB activation.[11][12][13][14]

References

• 1. benchchem.com [benchchem.com]
• 2. Pineapple Leaf Phenols Attenuate DSS-Induced Colitis in Mice and Inhibit Inflammatory Damage by Targeting the NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. socmucimm.org [socmucimm.org]
• 4. Evaluation of the in vivo anti-inflammatory activity of a flavone glycoside from Cancrinia discoidea (Ledeb.) Poljak - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oral administration of the flavonoid myricitrin prevents dextran sulfate sodium-induced experimental colitis in mice through modulation of PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Broussoflavonol F exhibited anti-proliferative and anti-angiogenesis effects in colon cancer via modulation of the HER2-RAS-MEK-ERK pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Flavonoids Extracted from Licorice Prevents Colitis-Associated Carcinogenesis in AOM/DSS Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of RANKL-Induced Osteoclastogenesis by Novel Mutant RANKL - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of RANKL-Induced Osteoclastogenesis by Novel Mutant RANKL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Alternations of NF-κB Signaling by Natural Compounds in Muscle-Derived Cancers [mdpi.com]
• 12. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 13. Effects of Flavonoids on Cancer, Cardiovascular and Neurodegenerative Diseases: Role of NF-κB Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. globalsciencebooks.info [globalsciencebooks.info]

Broussoflavonol G: Application Notes and Protocols for Cell Culture Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for investigating the effects of Broussoflavonol G on cancer cell lines. The methodologies outlined below are based on studies of the closely related compound, Broussoflavonol B, which has demonstrated potent anti-cancer properties by inducing cell cycle arrest and apoptosis in pancreatic cancer cells.

Overview and Data Summary

Broussoflavonol B has been shown to inhibit the proliferation and migration of pancreatic cancer cells.[1] Its mechanism of action involves the downregulation of the AURKA/PLK1 signaling pathway, leading to S-phase cell cycle arrest and apoptosis.[1][2] Key quantitative findings from studies on Broussoflavonol B are summarized in the tables below for easy reference and comparison.

Table 1: Cell Viability (IC50 Values)

Cell Line	Compound	Incubation Time	IC50 (µM)
PANC-1	Broussoflavonol B	24h	Data not explicitly provided in search results
BXPC-3	Broussoflavonol B	24h	Data not explicitly provided in search results

Note: While the studies demonstrate a dose-dependent cytotoxic effect, specific IC50 values were not detailed in the provided search results. Researchers should perform a dose-response study to determine the IC50 for their specific cell line and experimental conditions.

Table 2: Experimental Concentrations for Mechanistic Studies

Experiment	Cell Lines	Broussoflavonol B Concentration (µM)	Duration	Observed Effect
Cell Viability Assay	PANC-1, BXPC-3	0, 5, 10, 15, 20, 25, 50, 75, 100	Not specified	Dose-dependent decrease in cell viability[1]
Hoechst Staining (Apoptosis)	PANC-1, BXPC-3	0, 10, 15, 20	24h	Increased apoptosis with increasing concentration[1]
Cell Cycle & Apoptosis Analysis	PANC-1, BXPC-3	10, 15, 20	24h	Induction of S-phase arrest and apoptosis[1]
Western Blot & qPCR	PANC-1, BXPC-3	Not specified	Not specified	Downregulation of AURKA/PLK1, ATR/CHK1/CDC25C, Cyclin B1/CDK1; Upregulation of p53, p21[1]

Experimental Protocols

Cell Culture

• Cell Lines:

  • PANC-1 (Human Pancreatic Cancer)

  • BXPC-3 (Human Pancreatic Cancer)

• Culture Media:

  • PANC-1: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin/streptomycin.[1]

  • BXPC-3: RPMI 1640 medium supplemented with 10% FBS and 1% penicillin/streptomycin.[1]

• Culture Conditions:

  • Cells are to be cultured at 37°C in a humidified atmosphere containing 5% CO2.[1]

Cell Viability Assay (CCK8)

This protocol is for determining the cytotoxic effects of Broussoflavonol G.

• Seed PANC-1 or BXPC-3 cells in 96-well plates at a density of 8 x 10³ cells per well in 100 µL of culture medium.[1]

• Incubate the plates for 24 hours to allow for cell attachment.

• Prepare serial dilutions of Broussoflavonol G in culture medium.

• Remove the existing medium from the wells and add 100 µL of the medium containing various concentrations of Broussoflavonol G (e.g., 0, 5, 10, 15, 20, 25, 50, 75, and 100 µM).[1]

• Incubate the cells for the desired time points (e.g., 24, 48, 72 hours).

• Add 10 µL of Cell Counting Kit-8 (CCK8) solution to each well and incubate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control (untreated) cells.

Apoptosis Assay (Hoechst 33342 Staining)

This protocol is for the morphological assessment of apoptosis.

• Seed PANC-1 or BXPC-3 cells in 6-well plates and allow them to attach for 24 hours.[1]

• Treat the cells with various concentrations of Broussoflavonol G (e.g., 0, 10, 15, 20 µM) for 24 hours.[1]

• Remove the culture medium and wash the cells with PBS.

• Add Hoechst 33342 staining solution (1 µg/mL) to each well and incubate for 15 minutes in the dark.[1]

• Wash the cells twice with ddH2O.[1]

• Observe the cells under a fluorescence microscope. Apoptotic cells will exhibit condensed or fragmented nuclei with bright blue fluorescence.

Cell Cycle Analysis (Flow Cytometry)

This protocol is for determining the effect of Broussoflavonol G on cell cycle distribution.

• Seed PANC-1 or BXPC-3 cells (2.5 x 10⁵ cells/well) in 6-well plates and incubate for 24 hours.[1]

• Treat the cells with different concentrations of Broussoflavonol G (e.g., 10, 15, 20 µM) for 24 hours.[1]

• Harvest the cells by trypsinization and collect them by centrifugation.

• Wash the cells with cold PBS.

• Fix the cells in 70% ethanol (B145695) overnight at -20°C.[1]

• Wash the cells with PBS and resuspend them in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Incubate for 30 minutes in the dark at room temperature.

• Analyze the cell cycle distribution using a flow cytometer.

Signaling Pathway and Experimental Workflow

Broussoflavonol G Signaling Pathway

The proposed mechanism of action for Broussoflavonol B involves the inhibition of the AURKA/PLK1 pathway, which in turn affects downstream cell cycle checkpoints and apoptotic pathways.

Caption: Broussoflavonol G signaling pathway in pancreatic cancer cells.

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the anti-cancer effects of Broussoflavonol G.

Caption: Experimental workflow for Broussoflavonol G studies.

References

• 1. Broussoflavonol B induces S-phase arrest and apoptosis in pancreatic cancer cells by modulating the cell cycle checkpoint through inhibition of the AURKA/PLK1 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Broussoflavonol B induces S-phase arrest and apoptosis in pancreatic cancer cells by modulating the cell cycle checkpoint through inhibition of the AURKA/PLK1 pathway | springermedizin.de [springermedizin.de]

Application Notes and Protocols: Broussoflavonol B as a Potential Anticancer Agent

Introduction

Broussoflavonol B is a flavonoid compound that has demonstrated significant potential as an anticancer agent in preclinical studies.[1] It has been shown to inhibit the proliferation of various cancer cell lines, induce cell cycle arrest, and promote apoptosis.[1][2] These effects are attributed to its ability to modulate key signaling pathways involved in cancer progression.[1][2] These notes provide an overview of the anticancer properties of Broussoflavonol B and detailed protocols for its investigation.

Data Presentation

The anticancer activity of Broussoflavonol B has been quantified in several studies. The following tables summarize the key findings.

Table 1: Cytotoxicity of Broussoflavonol B in Pancreatic Cancer Cell Lines

Cell Line	IC50 (µM) after 48h	Assay	Reference
PANC-1	12.8 ± 1.5	CCK8	[1]
BXPC-3	10.93 ± 1.6	CCK8	[1]

Table 2: Effect of Broussoflavonol B on Cell Cycle Distribution in PANC-1 Cells (24h treatment)

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)	Reference
Control	55.21 ± 2.34	35.12 ± 1.56	9.67 ± 0.89	[1]
10 µM Bf-B	45.12 ± 2.11	48.23 ± 2.01	6.65 ± 0.78	[1]
15 µM Bf-B	38.98 ± 1.98	55.43 ± 2.33	5.59 ± 0.67	[1]
20 µM Bf-B	30.11 ± 1.55	65.21 ± 2.89	4.68 ± 0.54	[1]

Table 3: Apoptosis Induction by Broussoflavonol B in PANC-1 Cells (24h treatment)

Treatment	Apoptotic Cells (%)	Assay	Reference
Control	3.45 ± 0.56	Annexin V/PI	[1]
10 µM Bf-B	15.67 ± 1.23	Annexin V/PI	[1]
15 µM Bf-B	28.98 ± 1.87	Annexin V/PI	[1]
20 µM Bf-B	45.23 ± 2.11	Annexin V/PI	[1]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

3.1. Cell Viability Assay (CCK8)

This protocol is for determining the cytotoxic effect of Broussoflavonol B on cancer cells.

• Materials:

  • PANC-1 or BXPC-3 human pancreatic cancer cells

  • DMEM or RPMI-1640 medium

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Broussoflavonol B (Bf-B)

  • Cell Counting Kit-8 (CCK8)

  • 96-well microplates

  • CO2 incubator (37°C, 5% CO2)

  • Microplate reader

• Procedure:

  • Seed cells in 96-well plates at a density of 8 x 10³ cells/well in 100 µL of complete medium and incubate for 24 hours.

  • Prepare serial dilutions of Broussoflavonol B in culture medium (e.g., 0, 5, 10, 15, 20, 25, 50, 75, and 100 µM).[1]

  • Replace the medium in the wells with 100 µL of the prepared Broussoflavonol B dilutions.

  • Incubate the plates for 24, 48, or 72 hours.

  • Add 10 µL of CCK8 solution to each well and incubate for 1-4 hours.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate cell viability as a percentage of the control (untreated cells).

3.2. Cell Cycle Analysis by Flow Cytometry

This protocol is for analyzing the effect of Broussoflavonol B on cell cycle distribution.

• Materials:

  • PANC-1 or BXPC-3 cells

  • 6-well plates

  • Broussoflavonol B

  • 70% ethanol (B145695) (ice-cold)

  • Phosphate Buffered Saline (PBS)

  • Propidium Iodide (PI) staining solution with RNase A

  • Flow cytometer

• Procedure:

  • Seed 2.5 x 10⁵ cells per well in 6-well plates and incubate for 24 hours.

  • Treat the cells with various concentrations of Broussoflavonol B (e.g., 10, 15, 20 µM) for 24 hours.[1]

  • Harvest the cells by trypsinization and wash with ice-cold PBS.

  • Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently.

  • Store the fixed cells at -20°C overnight.

  • Wash the cells with PBS and resuspend in PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze the cell cycle distribution using a flow cytometer.

3.3. Apoptosis Assay by Annexin V/PI Staining

This protocol is for quantifying apoptosis induced by Broussoflavonol B.

• Materials:

  • PANC-1 or BXPC-3 cells

  • 6-well plates

  • Broussoflavonol B

  • Annexin V-FITC Apoptosis Detection Kit

  • Flow cytometer

• Procedure:

  • Seed cells in 6-well plates and treat with Broussoflavonol B as described for the cell cycle analysis.

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in 1X Binding Buffer provided in the kit.

  • Add Annexin V-FITC and Propidium Iodide to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry within 1 hour.

3.4. Western Blot Analysis

This protocol is for detecting changes in protein expression in key signaling pathways.

• Materials:

  • Treated and untreated cell lysates

  • RIPA buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., against AURKA, PLK1, p53, p21, Cyclin B1, CDK1, β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescence substrate

  • Imaging system

• Procedure:

  • Lyse the cells in RIPA buffer and determine the protein concentration using the BCA assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using a chemiluminescence substrate and an imaging system.

Visualizations

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the proposed mechanism of action for Broussoflavonol B and a general experimental workflow for its investigation.

Caption: Proposed signaling pathway of Broussoflavonol B in pancreatic cancer cells.

Caption: General experimental workflow for evaluating Broussoflavonol B's anticancer potential.

References

• 1. Broussoflavonol B induces S-phase arrest and apoptosis in pancreatic cancer cells by modulating the cell cycle checkpoint through inhibition of the AURKA/PLK1 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Broussoflavonol G: Application Notes and Protocols for Investigating Anti-Inflammatory Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

Broussoflavonol G, a prenylated flavonoid isolated from the Broussonetia genus, has garnered interest for its potential therapeutic properties, including its anti-inflammatory effects. This document provides detailed application notes and experimental protocols for researchers investigating the impact of Broussoflavonol G on key inflammatory pathways. The information compiled herein is based on existing literature on Broussoflavonol G and closely related compounds, offering a framework for studying its mechanism of action.

Data Presentation: Anti-Inflammatory Activity

While specific quantitative data for Broussoflavonol G is limited in publicly available literature, the following table summarizes the anti-inflammatory activities of closely related broussoflavonols and extracts from Broussonetia papyrifera. This data can serve as a valuable reference for estimating the potential potency of Broussoflavonol G and for designing dose-response experiments.

Compound/Extract	Target	Cell Line	Assay	IC50 Value	Reference
Broussoflavonol H	IL-2 Production	Jurkat cells	ELISA	9.95 µM	[1][2]
Broussoflavonol B	iNOS Expression	RAW 264.7 cells	Western Blot	Not specified (downregulation observed)	[1][3]
Broussonetia papyrifera Stem Bark (n-hexane fraction)	Nitric Oxide (NO) Production	RAW 264.7 cells	Griess Assay	32.15 µg/mL

Note: The data presented for Broussoflavonol B and H are for structurally similar compounds and may be used as a preliminary guide for Broussoflavonol G. Further experimental validation is crucial.

Signaling Pathways and Mechanism of Action

Broussoflavonol G is hypothesized to exert its anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. The primary pathways implicated are the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. There is also a potential, yet to be fully elucidated, role in the modulation of the NLRP3 inflammasome.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. Upon stimulation by pro-inflammatory signals like Lipopolysaccharide (LPS), the IκB kinase (IKK) complex becomes activated, leading to the phosphorylation and subsequent degradation of the inhibitory protein IκBα. This allows the p50/p65 NF-κB dimer to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for iNOS, COX-2, TNF-α, IL-6, and IL-1β. Broussoflavonol G is proposed to inhibit this pathway by preventing the degradation of IκBα, thereby sequestering NF-κB in the cytoplasm.

References

• 1. Medicinal Potential of Broussonetia papyrifera: Chemical Composition and Biological Activity Analysis | MDPI [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Broussoflavonol G Analogues for Structure-Activity Relationship (SAR) Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Broussoflavonol G, a naturally occurring prenylated flavonol, has garnered significant interest within the scientific community due to its potential therapeutic properties, including anti-osteoclastogenic activity. The unique structural features of Broussoflavonol G, particularly the presence of a prenyl group, are believed to be crucial for its biological function. Structure-Activity Relationship (SAR) studies of Broussoflavonol G and its analogues are essential for elucidating the pharmacophore, optimizing biological activity, and developing novel therapeutic agents. This document provides detailed application notes and experimental protocols for the synthesis of Broussoflavonol G analogues to facilitate such SAR investigations.

Data Presentation: Structure-Activity Relationship of Broussoflavonol Analogues

Compound	Cell Line	IC50 (µM)	Reference
Broussoflavonol B	PANC-1	12.8 ± 1.5	[1]
Broussoflavonol B	BXPC-3	10.93 ± 1.6	[1]

Additionally, Broussoflavonol G has been reported to exhibit antiosteoclast activity in RAW264.7 cells at concentrations between 10–30 µM.[2]

Experimental Protocols

The synthesis of Broussoflavonol G analogues can be achieved through a multi-step process involving the formation of a chalcone (B49325) intermediate, followed by cyclization to the flavonol core and subsequent prenylation.

Protocol 1: Synthesis of Chalcone Precursor via Claisen-Schmidt Condensation

This protocol outlines the base-catalyzed condensation of an appropriate acetophenone (B1666503) and benzaldehyde (B42025) to form the chalcone backbone.

Materials:

• Substituted 2'-hydroxyacetophenone (B8834)

• Substituted benzaldehyde

• Ethanol (B145695) (EtOH)

• Sodium hydroxide (B78521) (NaOH)

• Hydrochloric acid (HCl)

• Distilled water

• Magnetic stirrer and hotplate

• Round-bottom flask

• Reflux condenser

Procedure:

• Dissolve the substituted 2'-hydroxyacetophenone (1 equivalent) in ethanol in a round-bottom flask.

• Add an aqueous solution of sodium hydroxide (2-3 equivalents) to the flask and cool the mixture in an ice bath.

• Slowly add the substituted benzaldehyde (1 equivalent) to the reaction mixture with continuous stirring.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, neutralize the reaction mixture with dilute hydrochloric acid until the pH is approximately 7.

• The precipitated chalcone is collected by filtration, washed with cold water, and dried.

• Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol).

Protocol 2: Synthesis of Flavonol from Chalcone via Algar-Flynn-Oyamada (AFO) Reaction

This protocol describes the oxidative cyclization of the chalcone intermediate to the flavonol core.

Materials:

• Chalcone precursor (from Protocol 1)

• Methanol (B129727) (MeOH) or Ethanol (EtOH)

• Sodium hydroxide (NaOH) solution (e.g., 2 M)

• Hydrogen peroxide (H₂O₂, 30%)

• Hydrochloric acid (HCl)

• Magnetic stirrer

• Round-bottom flask

Procedure:

• Suspend the chalcone (1 equivalent) in methanol or ethanol in a round-bottom flask.

• Cool the mixture in an ice bath.

• Add a solution of sodium hydroxide, followed by the dropwise addition of hydrogen peroxide (3-4 equivalents).

• Stir the reaction mixture at room temperature for 4-8 hours, monitoring by TLC.

• After completion, acidify the mixture with dilute hydrochloric acid.

• The resulting precipitate, the flavonol, is collected by filtration, washed with water, and dried.

• Purification can be performed by column chromatography or recrystallization.

Protocol 3: C-Prenylation of the Flavonol Core

This protocol details the introduction of the prenyl group onto the flavonol scaffold.

Materials:

• Flavonol (from Protocol 2)

• Anhydrous solvent (e.g., dioxane, dichloromethane)

• Prenyl bromide (3-methyl-2-butenyl bromide)

• Lewis acid catalyst (e.g., BF₃·OEt₂, Sc(OTf)₃) or a base (e.g., NaH)

• Inert atmosphere (Nitrogen or Argon)

• Magnetic stirrer

• Round-bottom flask

Procedure:

• Dissolve the flavonol (1 equivalent) in the anhydrous solvent in a round-bottom flask under an inert atmosphere.

• For acid-catalyzed prenylation: Add the Lewis acid catalyst (e.g., BF₃·OEt₂) to the solution and stir. Then, add prenyl bromide (1.1-1.5 equivalents) dropwise.

• For base-mediated O-prenylation followed by Claisen rearrangement: Add a base like sodium hydride (NaH) to form the alkoxide, followed by the addition of prenyl bromide. The resulting O-prenylated intermediate is then heated to induce a[3][3]-sigmatropic rearrangement to the C-prenylated product.

• Stir the reaction at room temperature or with gentle heating, monitoring its progress by TLC.

• Upon completion, quench the reaction (e.g., with water for the acid-catalyzed reaction or by neutralizing the base).

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography to isolate the desired C-prenylated flavonol analogue.

Visualizations

Synthetic Workflow for Broussoflavonol G Analogues

Caption: Synthetic scheme for Broussoflavonol G analogues.

Postulated Signaling Pathway Inhibition by Broussoflavonol G in Osteoclasts

Based on its reported anti-osteoclastogenic activity and the known mechanisms of other flavonoids, Broussoflavonol G is postulated to inhibit the RANKL-induced NF-κB signaling pathway.

Caption: Broussoflavonol G's inhibitory effect on the RANKL/NF-κB pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. Marine natural products that inhibit osteoclastogenesis and promote osteoblast differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticancer activity of flavonoids accompanied by redox state modulation and the potential for a chemotherapeutic strategy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Broussoflavonol G Solubility and Experimental Use

This technical support center provides researchers, scientists, and drug development professionals with essential information for the effective use of Broussoflavonol G in experimental settings. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to its solubility.

Frequently Asked Questions (FAQs)

Q1: What is Broussoflavonol G and why is its solubility a concern?

A1: Broussoflavonol G is a flavonoid compound isolated from plants of the Moraceae family, such as Broussonetia papyrifera.[1] Like many flavonoids, it exhibits poor aqueous solubility due to its chemical structure, which can lead to challenges in preparing solutions for in vitro and in vivo experiments.[1] Ensuring it is fully dissolved is critical for accurate and reproducible experimental results.

Q2: What are the recommended solvents for dissolving Broussoflavonol G?

A2: Broussoflavonol G is most effectively dissolved in organic solvents. Dimethyl sulfoxide (B87167) (DMSO) is the recommended primary solvent for creating high-concentration stock solutions.[2] Ethanol can also be used, though solubility may be lower.[3][4] It is sparingly soluble in aqueous buffers like phosphate-buffered saline (PBS).[5]

Q3: What is the maximum recommended concentration for a Broussoflavonol G stock solution in DMSO?

A3: While specific data for Broussoflavonol G is limited, a closely related compound, Broussoflavonol F, is soluble in DMSO at concentrations up to 100 mg/mL (236.70 mM).[2][6] It is advisable to start with a conservative concentration for Broussoflavonol G, such as 10-20 mg/mL, and confirm solubility visually. Using ultrasonic agitation can aid in dissolution.[2]

Q4: My Broussoflavonol G precipitates when I add the DMSO stock to my aqueous cell culture medium. What should I do?

A4: This is a common issue known as "crashing out." To prevent this, ensure the final concentration of DMSO in your cell culture medium is low, typically below 0.5%, and ideally 0.1% or less, as higher concentrations can be toxic to cells.[7] It is also recommended to add the stock solution to pre-warmed media while vortexing to facilitate rapid mixing.[8] For more detailed guidance, refer to the Troubleshooting Guide below.

Q5: How should I store my Broussoflavonol G stock solution?

A5: Broussoflavonol G stock solutions in DMSO should be stored at -20°C or -80°C for long-term stability.[2] Aliquoting the stock solution into smaller volumes is recommended to avoid repeated freeze-thaw cycles, which can degrade the compound.[9]

Troubleshooting Guide: Solubility Issues with Broussoflavonol G

Issue	Potential Cause	Recommended Solution
Immediate Precipitation Upon Dilution in Aqueous Media	The final concentration of Broussoflavonol G exceeds its solubility limit in the aqueous medium.	- Decrease the final working concentration of Broussoflavonol G. - Perform a serial dilution of the DMSO stock in pre-warmed (37°C) culture media.[8] - Add the compound dropwise while gently vortexing the media.
The final concentration of the organic solvent (e.g., DMSO) is too high, causing the compound to precipitate out.	- Keep the final concentration of the organic solvent as low as possible (ideally ≤ 0.1%).[7]
The temperature of the aqueous medium is too low.	- Always use pre-warmed (37°C) cell culture media for dilutions.[8]
Cloudiness or Precipitate Forms Over Time in Culture	The compound is unstable in the culture medium at 37°C.	- Prepare fresh dilutions of Broussoflavonol G for each experiment. - Minimize the incubation time if experimentally feasible.
The compound is interacting with components in the serum of the culture medium.	- Consider reducing the serum concentration in your assay medium if your cell line allows. - Test for solubility in a serum-free version of your medium.
Difficulty Dissolving Broussoflavonol G Powder in Solvent	Insufficient solvent volume or agitation.	- Ensure you are using a sufficient volume of solvent to achieve the desired concentration. - Use a vortex mixer and/or sonication to aid dissolution.[2]
The quality of the solvent is poor (e.g., absorbed moisture in DMSO).	- Use high-purity, anhydrous solvents. For DMSO, it is recommended to use a fresh, unopened bottle.[2]

Quantitative Solubility Data

The following table summarizes the available solubility data for Broussoflavonol G and related flavonoids. Please note that the data for Broussoflavonol G is limited, and data from the closely related Broussoflavonol F is provided as a reference.

Compound	Solvent	Solubility	Reference
Broussoflavonol F	DMSO	100 mg/mL (236.70 mM)	[2][6]
Sophoraflavanone G	DMSO	175 mg/mL (412.26 mM)	[10]
Amentoflavone	DMSO	~10 mg/mL	[11]
Ethanol	~1 mg/mL	[11]
PBS (pH 7.2)	Sparingly soluble (~0.1 mg/mL in a 1:4 DMF:PBS solution)	[11]
Chrysoeriol	DMSO	~20 mg/mL	[3]
DMF	~30 mg/mL	[3]
Ethanol	Slightly soluble	[3]
Lapachol	DMSO	~10 mg/mL	[4]
Ethanol	~1 mg/mL	[4]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Broussoflavonol G Stock Solution in DMSO

• Materials:

  • Broussoflavonol G powder (Molecular Weight: 518.6 g/mol )

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Sonicator (optional)

• Procedure:

  • Weigh out 5.19 mg of Broussoflavonol G powder and place it in a sterile microcentrifuge tube.

  • Add 1 mL of anhydrous DMSO to the tube.

  • Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.

  • If the powder does not fully dissolve, place the tube in a sonicator bath for 5-10 minutes.

  • Visually inspect the solution to ensure there are no visible particles.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Dilution of Broussoflavonol G for Cell Culture Experiments

• Materials:

  • 10 mM Broussoflavonol G stock solution in DMSO

  • Pre-warmed (37°C) complete cell culture medium

  • Sterile microcentrifuge tubes

• Procedure:

  • Thaw an aliquot of the 10 mM Broussoflavonol G stock solution at room temperature.

  • Perform a serial dilution of the stock solution in pre-warmed complete cell culture medium to achieve the desired final concentrations. For example, to prepare a 10 µM working solution:

    • Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed cell culture medium.

    • Gently vortex the solution immediately to ensure proper mixing.

  • The final DMSO concentration in this example is 0.1%. Always calculate the final DMSO concentration and include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

  • Add the final diluted Broussoflavonol G solution to your cell cultures.

Signaling Pathway Diagrams

Broussoflavonols and other flavonoids have been reported to modulate several key signaling pathways involved in cellular processes like inflammation and cancer.

Caption: Experimental workflow for preparing and using Broussoflavonol G.

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by Broussoflavonol G.

Caption: Inhibition of the NF-κB signaling pathway by Broussoflavonol G.

Caption: Inhibition of the MAPK signaling pathway by Broussoflavonol G.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. Broussoflavonol F | CAS:162558-94-3 | Manufacturer ChemFaces [chemfaces.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. selleckchem.com [selleckchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Broussoflavonol G Extraction and Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Broussoflavonol G. The information is presented in a question-and-answer format to directly address common pitfalls and specific issues encountered during extraction and purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources for Broussoflavonol G extraction?

A1: Broussoflavonol G is a flavonol predominantly found in the whole plant of Broussonetia papyrifera (paper mulberry), with notable concentrations in the root bark.[1]

Q2: What are the initial steps and common pitfalls in the extraction of Broussoflavonol G from Broussonetia papyrifera?

A2: The initial step typically involves the extraction of dried and powdered plant material with an organic solvent. A common pitfall is the co-extraction of a wide range of other compounds, including other flavonoids, polyphenols, and pigments, which can complicate subsequent purification steps. The choice of solvent and extraction method significantly impacts the initial purity and yield of the crude extract. While various solvents can be used, methanol (B129727) and ethanol (B145695) are common choices for flavonoid extraction.[1][2]

Troubleshooting Guides

Extraction Pitfalls and Solutions

Problem 1: Low Yield of Broussoflavonol G in the Crude Extract.

• Possible Cause: Inefficient extraction method or inappropriate solvent selection.

• Solution: Employing advanced extraction techniques such as ultrasonic-assisted extraction (UAE) can improve yields. For instance, optimizing UAE of flavonoids from Broussonetia papyrifera leaves using 69% ethanol resulted in a total flavonoid content of 37.946 mg/g.[1] While this data is for total flavonoids, it suggests that optimizing extraction parameters is crucial. Consider performing a sequential extraction with solvents of increasing polarity to selectively enrich for flavonols like Broussoflavonol G.

Problem 2: Contamination of the Crude Extract with a High Amount of Impurities.

• Possible Cause: Use of a non-selective extraction solvent.

• Solution: A multi-step extraction process can enhance the purity of the target compound. For example, after an initial ethanol extraction from Broussonetia papyrifera leaves, the resulting solution can be partitioned with petroleum ether to remove fat-soluble compounds and pigments.[3] Subsequently, the aqueous phase can be extracted with ethyl acetate (B1210297) to enrich the flavonoid content.[1]

Purification Challenges and Recommendations

Problem 3: Difficulty in Separating Broussoflavonol G from other Structurally Similar Flavonoids.

• Possible Cause: Co-elution of flavonoids with similar polarities during chromatographic separation.

• Solution: A combination of different chromatographic techniques is often necessary for successful purification. An effective strategy involves initial fractionation of the crude extract using column chromatography with silica (B1680970) gel, followed by further purification using Sephadex LH-20 gel chromatography.[1][4] For final purification and to obtain high-purity Broussoflavonol G, preparative high-performance liquid chromatography (preparative HPLC) is recommended.[4]

Problem 4: Degradation of Broussoflavonol G during Extraction and Purification.

• Possible Cause: Flavonoids can be sensitive to heat, light, and pH changes.[5][6] Prolonged exposure to high temperatures during solvent evaporation or certain pH conditions can lead to degradation.

• Solution:

  • Temperature Control: Use a rotary evaporator at a reduced pressure and moderate temperature (e.g., below 40-50°C) for solvent removal.

  • pH Management: Maintain a slightly acidic to neutral pH during extraction and purification, as extreme pH levels can cause degradation of flavonoids.[5]

  • Light Protection: Protect the extracts and purified compounds from direct light by using amber-colored glassware or by working in a dimly lit environment.

Problem 5: Low Solubility of Broussoflavonol G in Desired Solvents.

• Possible Cause: Broussoflavonol G, like many flavonols, may have limited solubility in certain solvents.

Experimental Protocols

Protocol 1: Extraction and Initial Fractionation of Flavonoids from Broussonetia papyrifera

• Extraction:

  • Air-dry and powder the plant material (e.g., root bark of Broussonetia papyrifera).

  • Macerate the powdered material with 95% ethanol at room temperature for 48-72 hours.

  • Filter the extract and concentrate it under reduced pressure using a rotary evaporator at a temperature below 50°C to obtain the crude ethanol extract.

• Solvent Partitioning:

  • Suspend the crude ethanol extract in water.

  • Perform sequential liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, chloroform (B151607), and ethyl acetate.

  • The ethyl acetate fraction is typically enriched with flavonoids.[9][12] Concentrate this fraction to dryness.

Protocol 2: Chromatographic Purification of Broussoflavonol G

• Silica Gel Column Chromatography:

  • Dissolve the dried ethyl acetate extract in a minimal amount of a suitable solvent (e.g., methanol).

  • Adsorb the dissolved extract onto a small amount of silica gel (60-120 mesh).

  • Prepare a silica gel column packed using a wet slurry method with a non-polar solvent like toluene.

  • Load the sample-adsorbed silica gel onto the top of the column.

  • Elute the column with a gradient of solvents, starting with a less polar mixture (e.g., Toluene:Ethyl Acetate, 7:3 v/v) and gradually increasing the polarity.[2]

  • Collect fractions and monitor them using Thin Layer Chromatography (TLC) to identify fractions containing Broussoflavonol G.

• Sephadex LH-20 Gel Chromatography:

  • Pool the fractions containing Broussoflavonol G and concentrate them.

  • Further purify the concentrated fraction on a Sephadex LH-20 column using a suitable solvent like methanol.[4]

• Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • For final purification, subject the Broussoflavonol G-enriched fraction to preparative HPLC on a C18 reverse-phase column.

  • Use a mobile phase gradient of acetonitrile (B52724) and water (both containing a small percentage of formic acid, e.g., 0.1%) to achieve high-purity separation.[13][14]

Quantitative Data Summary

Parameter	Method/Solvent	Plant Part	Yield/Content	Reference
Total Flavonoid Content	Ultrasonic-Assisted Extraction / 69% Ethanol	B. papyrifera leaves	37.946 mg/g	[1]
Total Flavonoid Content	Ethyl Acetate Extraction	B. papyrifera (unspecified)	35.36%	[1]

Note: The provided data is for total flavonoids and not specifically for Broussoflavonol G, as specific yield data for this compound was not found in the search results. These values can, however, serve as a general benchmark for extraction efficiency.

Mandatory Visualizations

Diagram 1: General Workflow for Broussoflavonol G Extraction and Purification

Caption: A generalized workflow for the extraction and purification of Broussoflavonol G.

Diagram 2: Logical Relationship of Troubleshooting Low Yield

Caption: Troubleshooting logic for addressing low yields of Broussoflavonol G.

Diagram 3: Signaling Pathway - Inhibition of NF-κB by Flavonoids

Caption: Proposed mechanism of NF-κB inhibition by Broussoflavonol G.

References

• 1. Medicinal Potential of Broussonetia papyrifera: Chemical Composition and Biological Activity Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sciensage.info [sciensage.info]
• 3. UPLC-MS Analysis, Quantification of Compounds, and Comparison of Bioactivity of Methanol Extract and Its Fractions from Qiai (Artemisia argyi Lévl. et Van.) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isolation and Characterization of New Phenolic Compounds with Estrogen Biosynthesis-Inhibiting and Antioxidation Activities from Broussonetia papyrifera Leaves | PLOS One [journals.plos.org]
• 5. Regulation of p65 nuclear localization and chromatin states by compressive force - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. talenta.usu.ac.id [talenta.usu.ac.id]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. Effect of various concentrations of common organic solvents on the growth and proliferation ability of Candida glabrata and their permissible limits for addition in drug susceptibility testing - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cytotoxic constituents from the leaves of Broussonetia papyrifera. | Semantic Scholar [semanticscholar.org]
• 13. Preparative HPLC method for the purification of sulforaphane and sulforaphane nitrile from Brassica oleracea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. isca.in [isca.in]

Broussoflavonol G stability and storage conditions.

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability, storage, and handling of Broussoflavonol G, along with troubleshooting guides for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is Broussoflavonol G and what are its known biological activities?

Broussoflavonol G is a prenylated flavonol found in plants of the Moraceae family, such as Broussonetia papyrifera.[1] Prenylated flavonoids are known to exhibit a range of biological activities, including antibacterial, anti-inflammatory, antioxidant, and cytotoxic effects.[2][3] Specifically, Broussoflavonol G has demonstrated antioxidant properties by inhibiting iron-induced lipid oxidation and has shown antiproliferative effects on vascular smooth muscle cells.[1][4]

Q2: What are the general recommendations for storing Broussoflavonol G?

While specific long-term stability data for Broussoflavonol G is limited, general recommendations for storing flavonoids should be followed to minimize degradation. For a related compound, Broussoflavonol F, suppliers recommend storing the solid form at -20°C for short-term storage (up to one month) and at -80°C for long-term storage (up to six months), protected from light.[5] It is advisable to follow similar storage conditions for Broussoflavonol G.

Q3: How should I prepare stock solutions of Broussoflavonol G?

Broussoflavonol G is expected to be soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), ethanol, and methanol. For a related compound, Broussoflavonol F, a stock solution of 100 mg/mL in DMSO can be prepared, though it may require sonication to fully dissolve.[5] It is recommended to prepare fresh solutions for each experiment. If storage of stock solutions is necessary, they should be stored in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Q4: What factors can affect the stability of Broussoflavonol G in experimental conditions?

The stability of flavonoids like Broussoflavonol G can be influenced by several factors:

• pH: Flavonoids are generally more stable in acidic conditions and tend to degrade in neutral or alkaline solutions.

• Light: Exposure to light, especially UV light, can cause photodegradation.

• Temperature: Elevated temperatures can accelerate degradation.

• Oxygen: The presence of oxygen can lead to oxidative degradation.

• Solvent: The choice of solvent can impact stability.

Troubleshooting Guides

Issue 1: Poor Solubility or Precipitation of Broussoflavonol G in Aqueous Media

• Problem: Broussoflavonol G is precipitating out of the aqueous buffer or cell culture medium.

• Cause: Broussoflavonol G, like many flavonoids, has low aqueous solubility.

• Solution:

  • Use a Co-solvent: Prepare a concentrated stock solution in an organic solvent like DMSO. The final concentration of the organic solvent in the aqueous medium should be kept low (typically <0.5%) to avoid solvent-induced artifacts in biological assays.

  • Sonication: Gentle sonication can help in dissolving the compound.

  • pH Adjustment: Ensure the pH of the final solution is slightly acidic if the experimental conditions permit, as flavonoids are generally more stable at lower pH.

Issue 2: Inconsistent or Non-reproducible Experimental Results

• Problem: High variability in results between experiments.

• Cause: This could be due to the degradation of Broussoflavonol G in stock solutions or during the experiment.

• Solution:

  • Freshly Prepared Solutions: Always use freshly prepared solutions of Broussoflavonol G for each experiment.

  • Light Protection: Protect solutions from light by using amber vials or by wrapping containers in aluminum foil.

  • Temperature Control: Keep solutions on ice during experimental setup and avoid prolonged exposure to room temperature.

  • Control for Degradation: Include a positive control and a vehicle control in your experiments to monitor for any changes in activity over time.

Stability and Storage Conditions

Condition	General Stability of Flavonols	Recommendations for Broussoflavonol G
Acidic (e.g., 0.1 M HCl)	Generally stable.	Use slightly acidic buffers when possible.
Basic (e.g., 0.1 M NaOH)	Prone to degradation.	Avoid alkaline conditions. Prepare fresh solutions if basic pH is required.
Elevated Temperature (e.g., 70°C)	Degradation is accelerated.	Store stock solutions at low temperatures (-20°C or -80°C). Avoid heating solutions.
Oxidative (e.g., H₂O₂)	Susceptible to oxidative degradation.	Degas solvents and use antioxidants in the buffer if compatible with the experiment.
Light Exposure	Can lead to photodegradation.	Store in light-protected containers and minimize exposure to light during experiments.

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This protocol is a general method for assessing the antioxidant activity of compounds like Broussoflavonol G.

Methodology:

• Reagent Preparation:

  • Prepare a 0.1 mM DPPH stock solution in methanol. This solution should be freshly prepared and kept in the dark.

  • Prepare a stock solution of Broussoflavonol G in a suitable solvent (e.g., DMSO or methanol).

  • Prepare a series of dilutions of the Broussoflavonol G stock solution.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each dilution of Broussoflavonol G or a positive control (e.g., ascorbic acid).

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • For the blank, use 100 µL of the solvent and 100 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging Activity = [(A_blank - A_sample) / A_blank] x 100 where A_blank is the absorbance of the blank and A_sample is the absorbance of the sample.

Cell Viability Assay (MTT Assay)

This protocol provides a general method for assessing the cytotoxic or antiproliferative effects of Broussoflavonol G on a cancer cell line.

Methodology:

• Cell Culture and Plating:

  • Culture a suitable cancer cell line (e.g., HepG2) in the appropriate medium.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment:

  • Prepare a series of dilutions of Broussoflavonol G in the cell culture medium. Ensure the final concentration of the solvent (e.g., DMSO) is non-toxic to the cells (typically <0.5%).

  • Remove the old medium from the wells and add 100 µL of the Broussoflavonol G dilutions. Include a vehicle control (medium with solvent) and a positive control for cytotoxicity.

  • Incubate the plate for 24-72 hours at 37°C in a humidified CO₂ incubator.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

Signaling Pathways and Experimental Workflows

Based on studies of extracts from Broussonetia papyrifera, which contains Broussoflavonol G, a plausible mechanism of action involves the modulation of key signaling pathways related to inflammation and cell survival.

Proposed Anti-inflammatory and Apoptotic Signaling Pathway for Broussoflavonol G

The following diagram illustrates a potential mechanism where Broussoflavonol G may exert its anti-inflammatory effects by inhibiting the NF-κB pathway and induce apoptosis in cancer cells by inactivating the ERK and AKT signaling pathways. This is a proposed pathway based on the activity of related compounds and extracts.

Caption: Proposed signaling pathways for Broussoflavonol G.

Experimental Workflow for Stability Assessment

The following diagram outlines a typical workflow for assessing the stability of Broussoflavonol G under various stress conditions.

Caption: Workflow for Broussoflavonol G stability testing.

References

• 1. Transcriptome Sequencing of Broussonetia papyrifera Leaves Reveals Key Genes Involved in Flavonoids Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. A systematic review on biological activities of prenylated flavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biological Activity Antiproliferant | Dr. Duke's Phytochemical and Ethnobotanical Databases [phytochem.nal.usda.gov]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Broussoflavonol G in Western Blot Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using Broussoflavonol G in Western blot analysis.

Frequently Asked Questions (FAQs)

Q1: What is Broussoflavonol G and what is its expected effect on target proteins?

Broussoflavonol G is a flavonoid compound. While specific protein targets for Broussoflavonol G are still under investigation, related compounds like Broussoflavonol B have been shown to modulate signaling pathways involved in cell cycle regulation and proliferation, such as the AURKA/PLK1 and ERK/c-Myc/FoxM1 pathways.[1][2] Therefore, when treating cells with Broussoflavonol G, you might expect to see changes in the expression levels or phosphorylation status of proteins within these or similar pathways.

Q2: I am not seeing any change in my protein of interest after Broussoflavonol G treatment. What are the possible reasons?

There are several potential reasons for this observation:

• Suboptimal Treatment Conditions: The concentration of Broussoflavonol G or the incubation time may not be optimal for inducing a detectable change in your protein of interest.

• Inactive Compound: Ensure the Broussoflavonol G is properly stored and has not degraded.

• Antibody Issues: The primary antibody may not be specific or sensitive enough to detect the protein.

• Low Protein Expression: The target protein may be expressed at very low levels in your cell type.

• Incorrect Pathway: Broussoflavonol G may not be affecting the specific signaling pathway you are investigating.

Q3: I am observing unexpected or non-specific bands in my Western blot after Broussoflavonol G treatment. What should I do?

Non-specific bands can arise from several factors, which may be exacerbated by the introduction of a new compound.[3][4] Consider the following:

• Antibody Specificity: Your primary or secondary antibody may be cross-reacting with other proteins.

• High Antibody Concentration: Using too high a concentration of the primary or secondary antibody can lead to non-specific binding.[5][6]

• Inadequate Blocking: The blocking step may be insufficient to prevent non-specific antibody binding.

• Sample Overload: Loading too much protein onto the gel can cause artifacts and non-specific bands.[3]

• Compound-Induced Protein Modifications: Broussoflavonol G treatment might induce post-translational modifications or degradation of proteins, leading to unexpected bands.

Q4: Can Broussoflavonol G interfere with the Western blot procedure itself?

While direct interference is unlikely, it is a possibility to consider. Flavonoids can sometimes interact with proteins. However, the multiple washing steps in a standard Western blot protocol should remove any unbound small molecules. If you suspect interference, including proper controls is crucial.

Troubleshooting Guide

This guide addresses common problems encountered during Western blot analysis when using Broussoflavonol G.

Problem 1: Weak or No Signal for the Target Protein

Possible Cause	Recommended Solution
Ineffective Broussoflavonol G Treatment	Optimize treatment conditions: perform a dose-response and time-course experiment to determine the optimal concentration and incubation time.
Low Protein Concentration in Lysate	Increase the amount of protein loaded onto the gel.[3] Consider using a more efficient lysis buffer that includes protease and phosphatase inhibitors.
Poor Protein Transfer	Verify transfer efficiency by staining the membrane with Ponceau S after transfer.[3] Optimize transfer time and voltage.
Suboptimal Antibody Concentration	Titrate the primary and secondary antibody concentrations to find the optimal dilution.[5]
Inactive Secondary Antibody	Ensure the secondary antibody is compatible with the primary antibody and that the detection reagent is not expired.
Insufficient Exposure	Increase the exposure time during imaging.[5]

Problem 2: High Background on the Membrane

Possible Cause	Recommended Solution
Inadequate Blocking	Increase the blocking time (e.g., 1-2 hours at room temperature or overnight at 4°C).[6][7] Try a different blocking agent (e.g., switch from non-fat milk to BSA or vice versa).[4]
Antibody Concentration Too High	Reduce the concentration of the primary and/or secondary antibody.[3][4]
Insufficient Washing	Increase the number and duration of wash steps after primary and secondary antibody incubations.[3][7] Add a detergent like Tween-20 to the wash buffer.[3]
Membrane Dried Out	Ensure the membrane remains hydrated throughout the entire process.
Contaminated Buffers	Prepare fresh buffers, especially the wash buffer and antibody dilution buffers.

Problem 3: Presence of Non-Specific Bands

Possible Cause	Recommended Solution
Primary Antibody Lacks Specificity	Use a different, more specific primary antibody. Perform a BLAST search to check for potential cross-reactivity.
Antibody Concentration Too High	Decrease the concentration of the primary antibody.
Sample Overloading	Reduce the amount of protein loaded per well.[3]
Protein Degradation	Add protease inhibitors to your lysis buffer and keep samples on ice.
Cross-reactivity of Secondary Antibody	Ensure the secondary antibody is specific for the species of the primary antibody.

Experimental Protocols

General Western Blot Protocol for Analyzing Protein Expression after Broussoflavonol G Treatment

This protocol is a general guideline and may require optimization for your specific protein of interest and cell type.

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Treat cells with varying concentrations of Broussoflavonol G (e.g., 0, 1, 5, 10, 25 µM) for a predetermined time (e.g., 24 or 48 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant containing the protein.

• Protein Quantification:

  • Determine the protein concentration of each sample using a BCA or Bradford protein assay.

• SDS-PAGE:

  • Prepare protein samples by adding Laemmli sample buffer and boiling at 95-100°C for 5-10 minutes.

  • Load equal amounts of protein (e.g., 20-40 µg) into the wells of an SDS-PAGE gel.

  • Run the gel at an appropriate voltage until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Blocking:

  • Block the membrane with 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Antibody Incubation:

  • Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Incubate the membrane with an enhanced chemiluminescence (ECL) substrate.

  • Capture the signal using an imaging system or X-ray film.

• Analysis:

  • Quantify band intensities using image analysis software (e.g., ImageJ). Normalize the protein of interest to a loading control (e.g., β-actin or GAPDH).

Visualizations

References

• 1. Broussoflavonol B induces S-phase arrest and apoptosis in pancreatic cancer cells by modulating the cell cycle checkpoint through inhibition of the AURKA/PLK1 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 4. Western Blot Troubleshooting: 10 Common Problems and Solutions [synapse.patsnap.com]
• 5. assaygenie.com [assaygenie.com]
• 6. Western Blot Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 7. bosterbio.com [bosterbio.com]

How to minimize off-target effects of Broussoflavonol G.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and FAQs to minimize the off-target effects of Broussoflavonol G during experiments. The information provided is based on general principles of pharmacology and drug development, as specific off-target data for Broussoflavonol G is limited. For the purpose of this guide, we will consider a hypothetical primary target for Broussoflavonol G, Phosphoinositide 3-kinase (PI3K), a common target for flavonoids, to illustrate the concepts of on-target versus off-target effects.[1][2][3][4][5][6]

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern for Broussoflavonol G?

A1: Off-target effects occur when a compound, such as Broussoflavonol G, binds to and modulates the activity of proteins other than its intended primary target. These unintended interactions can lead to undesired biological responses, cellular toxicity, or misleading experimental results. As a flavonoid, Broussoflavonol G has a chemical structure that may allow it to interact with multiple proteins, particularly those with ATP-binding sites like kinases, making a thorough assessment of its selectivity crucial.[2][7]

Q2: How can I proactively assess the potential off-target profile of Broussoflavonol G?

A2: A combination of computational and experimental approaches is recommended.

• Computational Prediction: Utilize in silico tools to predict potential off-target interactions based on the chemical structure of Broussoflavonol G. These methods compare the structure to libraries of known compounds and their targets.

• Broad-Spectrum Screening: Perform an initial screen against a large panel of proteins, such as a comprehensive kinase panel (kinome scan), to identify potential off-target kinases.

• Proteome-Wide Analysis: Employ unbiased techniques like Cellular Thermal Shift Assay coupled with Mass Spectrometry (CETSA-MS) or chemical proteomics to identify protein interactors of Broussoflavonol G in a cellular context.

Q3: What are the initial steps to take if I observe an unexpected phenotype in my Broussoflavonol G-treated cells?

A3: An unexpected phenotype could be due to an off-target effect. The following steps can help in troubleshooting:

• Confirm the On-Target Effect: Ensure that Broussoflavonol G is engaging its primary target (e.g., PI3K) at the concentration used. This can be verified using a target engagement assay like CETSA or by measuring the activity of a downstream effector.

• Dose-Response Analysis: Perform a dose-response experiment for both the on-target and the unexpected off-target phenotype. If the off-target effect occurs at a significantly higher concentration than the on-target effect, it may be possible to minimize it by using a lower dose.

• Use a Structurally Unrelated Inhibitor: If available, use another inhibitor of the primary target with a different chemical scaffold. If this second inhibitor does not produce the unexpected phenotype, it is more likely that the phenotype observed with Broussoflavonol G is due to an off-target effect.

• Off-Target Identification: Proceed with the experimental approaches outlined in A2 to identify the potential off-target protein(s).

Troubleshooting Guides

Issue 1: High background or toxicity in cell-based assays.

Potential Cause	Recommended Solution
High concentration of Broussoflavonol G	Determine the IC50 or EC50 for the on-target effect and use the lowest effective concentration. Perform a dose-response curve to identify a therapeutic window where on-target effects are maximized and toxicity is minimized.
Off-target kinase inhibition	Perform a kinome scan to identify off-target kinases. If a specific off-target is identified, cross-reference with known toxicity pathways.
Solvent (e.g., DMSO) toxicity	Ensure the final concentration of the solvent is consistent across all experimental conditions and is below the tolerated level for your cell line (typically <0.5%).
Compound precipitation	Visually inspect the media for any signs of precipitation. Determine the solubility of Broussoflavonol G in your culture medium and do not exceed this concentration.

Issue 2: Discrepancy between in vitro and in vivo results.

Potential Cause	Recommended Solution
Metabolism of Broussoflavonol G	The compound may be metabolized in vivo to active or inactive metabolites with different target profiles. Identify the major metabolites and test their activity and selectivity in vitro.
Poor pharmacokinetic properties	The compound may not reach the target tissue at a sufficient concentration to engage the on-target protein. Perform pharmacokinetic studies to determine the bioavailability and tissue distribution of Broussoflavonol G.
Engagement of an in vivo-specific off-target	An off-target that is not expressed or is not relevant in your in vitro model may be engaged in vivo. Utilize in vivo target engagement studies if possible.

Data Presentation

Table 1: Hypothetical Potency of Broussoflavonol G on Primary Target and Selected Off-Targets

Target	Assay Type	IC50 / EC50 (µM)
PI3Kα (On-Target)	Biochemical	0.5
Kinase X (Off-Target)	Biochemical	15
Kinase Y (Off-Target)	Biochemical	25
GPCR Z (Off-Target)	Functional	> 50

Table 2: Hypothetical Kinome Scan Data for Broussoflavonol G (10 µM)

Kinase	% Inhibition
PI3Kα (On-Target)	95%
Kinase X	60%
Kinase Y	45%
Kinase A	20%
Kinase B	15%
... (400+ other kinases)	<10%

Table 3: Hypothetical Proteomics Data - Protein Abundance Changes in Cells Treated with Broussoflavonol G (5 µM)

Protein	Fold Change vs. Vehicle	Putative Role
p-Akt (Downstream of PI3K)	-2.5	On-target effect
Protein K (Off-target effect)	+1.8	Cell Cycle Regulation
Protein M (Off-target effect)	-1.5	Apoptosis

Experimental Protocols

Cellular Thermal Shift Assay (CETSA)

This protocol is to verify the engagement of Broussoflavonol G with its target protein (e.g., PI3K) in intact cells.

• Cell Culture and Treatment: Culture cells to 70-80% confluency. Treat cells with Broussoflavonol G at the desired concentration or with a vehicle control (e.g., DMSO) for 1-2 hours at 37°C.

• Cell Harvesting and Thermal Challenge: Harvest and wash the cells. Resuspend the cell pellet in a suitable buffer and aliquot into PCR tubes. Heat the samples in a thermocycler for 3 minutes across a range of temperatures (e.g., 40°C to 65°C). Include a non-heated control.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or by using a lysis buffer with protease and phosphatase inhibitors.

• Clarification of Lysates: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet aggregated proteins.

• Protein Quantification and Western Blotting: Collect the supernatant (soluble protein fraction). Determine the protein concentration and normalize all samples. Perform SDS-PAGE and Western blotting using a primary antibody specific for the target protein (e.g., PI3K).

• Data Analysis: Quantify the band intensities. Normalize the intensity of each heated sample to the non-heated control. Plot the normalized intensity versus temperature to generate melt curves. A shift in the melting curve for the Broussoflavonol G-treated samples compared to the vehicle control indicates target engagement.

Kinome Profiling (General Workflow)

This is a general workflow for assessing the selectivity of Broussoflavonol G against a large panel of kinases. This is typically performed as a service by specialized companies.

• Compound Submission: Provide Broussoflavonol G at a specified concentration and purity.

• Binding Assay: The compound is screened against a large panel of purified kinases (often over 400) in a competitive binding assay. In this assay, the ability of Broussoflavonol G to displace a known ligand from the ATP-binding site of each kinase is measured.

• Data Acquisition: The amount of kinase bound to the immobilized ligand is quantified, typically using qPCR or an enzymatic assay.

• Data Analysis: The results are often expressed as the percentage of inhibition for each kinase at the tested concentration. A lower percentage indicates a stronger interaction. The data can be visualized on a "kinetree" diagram to show the selectivity profile across the human kinome.

Proteomics for Off-Target Identification (General Workflow)

This workflow outlines a general approach to identify global protein changes in response to Broussoflavonol G treatment.

• Cell Culture and Treatment: Treat cells with Broussoflavonol G at a concentration where the on-target effect is observed, alongside a vehicle control.

• Cell Lysis and Protein Extraction: Lyse the cells and extract the total protein.

• Protein Digestion: Digest the proteins into peptides using an enzyme such as trypsin.

• LC-MS/MS Analysis: Separate the peptides by liquid chromatography and analyze by tandem mass spectrometry to identify and quantify the proteins in each sample.

• Data Analysis: Use specialized software to identify proteins that are differentially expressed between the Broussoflavonol G-treated and vehicle-treated samples. Further bioinformatic analysis can be performed to identify affected cellular pathways.

Visualizations

References

• 1. Exploring Flavonoids for Potential Inhibitors of a Cancer Signaling Protein PI3Kγ Kinase Using Computational Methods | Anticancer Research [ar.iiarjournals.org]
• 2. Flavonoids as protein kinase inhibitors for cancer chemoprevention: direct binding and molecular modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting PI3K/Akt/mTOR Pathway by Different Flavonoids: A Cancer Chemopreventive Approach [mdpi.com]
• 4. Inhibitory Activity of Flavonoids against Class I Phosphatidylinositol 3-Kinase Isoforms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Analysis of some flavonoids for inhibitory mechanism against cancer target phosphatidylinositol 3-kinase (PI3K) using computational tool [frontiersin.org]
• 6. Analysis of some flavonoids for inhibitory mechanism against cancer target phosphatidylinositol 3-kinase (PI3K) using computational tool - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Broussoflavonol G in Cancer Research

Welcome to the technical support center for researchers utilizing Broussoflavonol G and other related flavonoids in cancer cell studies. This resource provides troubleshooting guidance and answers to frequently asked questions to facilitate your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Broussoflavonol G in cancer cells?

A1: While direct studies on Broussoflavonol G are limited, research on the structurally similar Broussoflavonol B suggests its anticancer effects are mediated through the inhibition of key signaling pathways that control cell proliferation and survival. Specifically, it has been shown to downregulate the AURKA/PLK1 and ERK/c-Myc/FoxM1 signaling pathways in pancreatic cancer cells.[1][2][3] This leads to cell cycle arrest and apoptosis.

Q2: In which cancer cell lines has Broussoflavonol B shown efficacy?

A2: Broussoflavonol B has demonstrated cytotoxic effects in human pancreatic cancer cell lines, including PANC-1 and BXPC-3.[1] It has also been shown to inhibit the growth of breast cancer cells.[2][3]

Q3: What are the typical concentrations of Broussoflavonol B used in in vitro experiments?

A3: The effective concentration of Broussoflavonol B can vary between cell lines. For pancreatic cancer cells, concentrations for inducing cell cycle arrest are typically in the range of 10-20 µM.[1] The half-maximal inhibitory concentration (IC50) for cell proliferation has been determined to be approximately 12.8 µM for PANC-1 and 10.93 µM for BXPC-3 cells.[1]

Q4: How can resistance to Broussoflavonol G develop in cancer cells?

A4: While specific resistance mechanisms to Broussoflavonol G have not been elucidated, resistance to flavonoid compounds in general can arise from various factors. These may include the upregulation of drug efflux pumps (like ABC transporters), alterations in the drug's molecular targets, or the activation of alternative survival pathways that compensate for the drug's inhibitory effects.

Q5: Are there any known combination therapies that can enhance the efficacy of Broussoflavonol G?

A5: Combining flavonoids with conventional chemotherapeutic drugs has been shown to be a promising strategy to overcome drug resistance and enhance therapeutic efficacy.[4][5] For instance, flavonoids can sensitize cancer cells to drugs like cisplatin (B142131) and doxorubicin. While specific combinations with Broussoflavonol G are not yet documented, exploring combinations with agents that target parallel or downstream pathways could be a viable research direction.

Troubleshooting Guides

Issue 1: Inconsistent or unexpectedly high cell viability in MTT/MTS assays.

• Possible Cause: Flavonoids, due to their antioxidant properties, can directly reduce tetrazolium salts (like MTT, MTS) to formazan (B1609692) in a cell-free environment.[6][7] This leads to a false positive signal, suggesting higher cell viability than is actually present.

• Troubleshooting Steps:

  • Run a "compound only" control: In a cell-free 96-well plate, add your media and various concentrations of Broussoflavonol G. Add the MTT/MTS reagent and incubate as you would for your experimental plates. If you observe a color change, this confirms direct reduction by your compound.

  • Switch to an alternative viability assay:

    • Trypan Blue Exclusion Assay: This method directly assesses cell membrane integrity and is not affected by the reducing properties of flavonoids.[6][7]

    • Sulphorhodamine B (SRB) Assay: This assay measures total protein content and is a reliable alternative.[7]

    • ATP-Based Assays (e.g., CellTiter-Glo®): These assays quantify cellular ATP levels, which is a robust indicator of metabolic activity.[7]

Issue 2: Difficulty in detecting changes in target protein levels via Western Blot.

• Possible Cause 1: Suboptimal antibody. The primary or secondary antibody may not be effective.

  • Troubleshooting Steps:

    • Run a positive control to ensure the antibody is working.

    • Optimize antibody concentration and incubation times.

    • Try a different antibody from a reputable supplier.

• Possible Cause 2: Insufficient treatment time or concentration. The effect of Broussoflavonol G on protein expression may be time and concentration-dependent.

  • Troubleshooting Steps:

    • Perform a time-course experiment (e.g., 12, 24, 48 hours) to determine the optimal treatment duration.

    • Test a range of Broussoflavonol G concentrations to identify the dose that elicits a measurable change in your target protein.

Issue 3: No observable cell cycle arrest after treatment.

• Possible Cause 1: Incorrect cell seeding density. If cells are too confluent, they may exit the cell cycle, masking any drug-induced arrest.

  • Troubleshooting Steps:

    • Ensure cells are seeded at a density that allows for logarithmic growth during the treatment period.

• Possible Cause 2: Inappropriate treatment duration. The timing for observing cell cycle arrest can be critical.

  • Troubleshooting Steps:

    • A 24-hour treatment is often a good starting point for cell cycle analysis with Broussoflavonol B.[1]

• Possible Cause 3: Cell line insensitivity. The specific cancer cell line you are using may be inherently resistant to the cell cycle effects of Broussoflavonol G.

  • Troubleshooting Steps:

    • Test the compound on a sensitive cell line (e.g., PANC-1) as a positive control.

    • Consider investigating the expression levels of the target proteins (AURKA, PLK1, FoxM1) in your cell line.

Quantitative Data Summary

Table 1: IC50 Values of Broussoflavonol B in Pancreatic Cancer Cells

Cell Line	IC50 (µM)	Assay	Reference
PANC-1	12.8 ± 1.5	CCK8	[1]
BXPC-3	10.93 ± 1.6	CCK8	[1]

Experimental Protocols

Protocol 1: Cell Viability Assay (CCK8)

• Cell Seeding: Seed pancreatic cancer cells (e.g., PANC-1, BXPC-3) in 96-well plates at a density of 8 x 10³ cells per well in 100 µL of complete culture medium.[1]

• Cell Adhesion: Incubate the plates for 24 hours at 37°C in a humidified incubator with 5% CO2 to allow for cell attachment.

• Treatment: Prepare serial dilutions of Broussoflavonol G in complete culture medium. Remove the old medium from the wells and add 100 µL of the Broussoflavonol G solutions at various concentrations (e.g., 0, 5, 10, 15, 20, 25, 50, 75, and 100 µM).[1] Include a vehicle control (e.g., DMSO) at the same concentration as in the highest drug concentration.

• Incubation: Incubate the plates for the desired time period (e.g., 24, 48, or 72 hours).

• CCK8 Reagent Addition: Add 10 µL of CCK8 reagent to each well.

• Final Incubation: Incubate the plates for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the vehicle-treated control. Plot a dose-response curve and determine the IC50 value.

Protocol 2: Western Blot Analysis of AURKA and PLK1

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with various concentrations of Broussoflavonol G for 24 hours.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• Sample Preparation: Mix the protein lysates with Laemmli sample buffer and boil for 5-10 minutes.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel and perform electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against AURKA, PLK1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to the loading control.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

• Cell Seeding and Treatment: Seed 2.5 x 10⁵ cells in 6-well plates and allow them to adhere.[1] Treat the cells with Broussoflavonol G at the desired concentrations (e.g., 10, 15, 20 µM) for 24 hours.[1]

• Cell Harvesting: Harvest the cells by trypsinization, and collect both the adherent and floating cells to include any apoptotic cells.

• Fixation: Wash the cells with PBS and fix them by adding ice-cold 70% ethanol (B145695) dropwise while vortexing gently. Incubate at -20°C for at least 2 hours (or overnight).[1]

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI) and RNase A.

• Incubation: Incubate the cells in the staining solution for 15-30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

• Data Interpretation: Use appropriate software to model the cell cycle distribution and determine the percentage of cells in the G0/G1, S, and G2/M phases.

Visualizations

Caption: Broussoflavonol G inhibits cancer cell proliferation by targeting key signaling pathways.

Caption: Troubleshooting workflow for inconsistent cell viability assay results with flavonoids.

References

• 1. Broussoflavonol B induces S-phase arrest and apoptosis in pancreatic cancer cells by modulating the cell cycle checkpoint through inhibition of the AURKA/PLK1 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Broussoflavonol B from Broussonetia kazinoki Siebold Exerts Anti-Pancreatic Cancer Activity through Downregulating FoxM1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synergic Role of Dietary Bioactive Compounds in Breast Cancer Chemoprevention and Combination Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Flavonoid-Based Combination Therapies and Nano-Formulations: An Emerging Frontier in Breast Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and anticancer activity of new flavonoid analogs and inconsistencies in assays related to proliferation and viability measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Bioavailability of Broussoflavonol G

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address challenges encountered when enhancing the oral bioavailability of Broussoflavonol G in animal models. Given that specific pharmacokinetic data for Broussoflavonol G is limited, this guide leverages established principles and strategies for other poorly water-soluble flavonoids.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the presumed low oral bioavailability of Broussoflavonol G?

A1: Like many flavonoids, Broussoflavonol G's low oral bioavailability likely stems from several factors. These include poor aqueous solubility, which limits its dissolution in gastrointestinal fluids, and extensive first-pass metabolism in the intestine and liver by enzymes such as Cytochrome P450 (e.g., CYP3A4).[1][2][3] The molecule may also be subject to efflux back into the intestinal lumen by transporters like P-glycoprotein (P-gp).[4][5]

Q2: What are the principal strategies to enhance the bioavailability of Broussoflavonol G?

A2: Strategies focus on improving solubility and protecting the molecule from metabolic degradation.[6] Key approaches include:

• Particle Size Reduction: Techniques like micronization and nanosizing increase the surface area for dissolution. Nanosuspensions are a particularly effective method.[1][7]

• Formulation with Excipients: Using co-solvents, surfactants, or complexing agents like cyclodextrins can significantly improve solubility.[8]

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS), nanoemulsions, and solid lipid nanoparticles (SLNs) can enhance absorption via lymphatic pathways, bypassing the liver's first-pass effect.

• Co-administration with Bioenhancers: Compounds like piperine (B192125) can inhibit metabolic enzymes (CYP3A4) and efflux pumps (P-gp), increasing the systemic exposure of the flavonoid.[4]

Q3: How do I select an appropriate animal model for pharmacokinetic studies?

A3: Rats (e.g., Sprague-Dawley, Wistar) are commonly used for initial pharmacokinetic screening due to their manageable size, well-characterized physiology, and the ability to collect serial blood samples.[9][10] Mice are also used, though serial sampling can be more challenging.[11] It is crucial to consider inter-species differences in drug metabolism when extrapolating results.

Q4: What are the key pharmacokinetic parameters to determine, and what do they signify?

A4: The essential parameters, calculated from plasma concentration-time data, include:

• Cmax (Maximum Plasma Concentration): The highest concentration of the drug in the blood.

• Tmax (Time to Cmax): The time at which Cmax is reached, indicating the rate of absorption.

• AUC (Area Under the Curve): Represents the total drug exposure over time.

• t1/2 (Elimination Half-life): The time required for the drug concentration to decrease by half.

• F% (Absolute Bioavailability): The fraction of the orally administered dose that reaches systemic circulation compared to an intravenous dose. This is a critical measure of oral absorption success.[2]

Troubleshooting Guides

Issue 1: Broussoflavonol G has very low solubility in aqueous vehicles.

• Question: I am unable to dissolve a sufficient amount of Broussoflavonol G in water or saline for my oral gavage study. How can I prepare a suitable dosing formulation?

• Answer: This is a common challenge for flavonoids. Consider the following tiered approach:

  • Co-solvents: Start by dissolving Broussoflavonol G in a minimal amount of a pharmaceutically acceptable organic solvent like DMSO or ethanol, then dilute it with an aqueous vehicle (e.g., saline, 0.5% methylcellulose) to the final concentration. Ensure the final concentration of the organic solvent is low (e.g., <5% for DMSO) to avoid toxicity.[9]

  • Surfactants: Add a non-ionic surfactant such as Tween 80 or Cremophor EL to the vehicle to improve and maintain solubility.

  • Nanosuspension: If solubility remains an issue, preparing a nanosuspension is a highly effective strategy. This involves reducing the particle size of the compound to the nanometer range, which dramatically increases the dissolution rate.[1][7]

Issue 2: I'm observing high inter-animal variability in plasma concentrations.

• Question: The Cmax and AUC values for Broussoflavonol G vary significantly between the rats in my study group, making the data difficult to interpret. What could be the cause?

• Answer: High variability in preclinical studies is a frequent problem, often stemming from issues with the formulation or experimental procedures.[12][13][14]

  • Formulation Homogeneity: If using a suspension, ensure it is uniformly mixed before and during dosing. Inadequate suspension can lead to inconsistent doses being administered. Use a suspending agent like carboxymethylcellulose to improve stability.

  • Dosing Technique: Inconsistent oral gavage technique can result in incorrect dosing. Ensure all personnel are thoroughly trained and that the gavage needle is correctly placed to deliver the full dose to the stomach.[15][16][17]

  • Animal Factors: Fasting animals overnight (12 hours) before dosing helps to standardize gastrointestinal conditions.[9][10] Ensure all animals are healthy and properly acclimated. Underlying health issues or stress can alter physiological parameters affecting pharmacokinetics.[18]

Issue 3: My in vitro Caco-2 permeability assay suggests Broussoflavonol G is poorly absorbed.

• Question: The apparent permeability coefficient (Papp) for Broussoflavonol G is very low in the apical-to-basolateral direction, and the efflux ratio is high. What does this mean and what can I do?

• Answer: A low Papp (A-B) value suggests poor passive diffusion across the intestinal epithelium.[19][20] A high efflux ratio (Papp B-A / Papp A-B > 2) indicates that the compound is likely a substrate for an active efflux transporter, such as P-glycoprotein (P-gp), which pumps it back into the intestinal lumen.[19]

  • Troubleshooting: To confirm P-gp involvement, repeat the assay in the presence of a known P-gp inhibitor (e.g., verapamil). A significant increase in the A-B permeability and a decrease in the efflux ratio would confirm that Broussoflavonol G is a P-gp substrate.[21] This finding suggests that co-administering it with a P-gp inhibitor in your animal model could be a viable strategy to enhance bioavailability.

Data Presentation

The following tables present hypothetical, yet representative, pharmacokinetic data for Broussoflavonol G in rats following a single oral dose of 50 mg/kg. The data illustrates a comparison between a standard suspension and an enhanced nanosuspension formulation.

Table 1: Pharmacokinetic Parameters of Broussoflavonol G Formulations in Rats

Parameter	Standard Suspension	Nanosuspension
Cmax (ng/mL)	125 ± 28	580 ± 95
Tmax (h)	2.0 ± 0.5	1.0 ± 0.3
AUC (0-t) (ng·h/mL)	650 ± 110	3150 ± 420
AUC (0-∞) (ng·h/mL)	710 ± 135	3400 ± 480
Relative Bioavailability (%)	100	478.9
Data are presented as mean ± SD (n=6). Asterisk () indicates a significant difference from the standard suspension group (p < 0.05). This data is representative, based on studies of similar flavonoids like kaempferol (B1673270).[1][7]*

Table 2: Caco-2 Permeability of Broussoflavonol G

Direction	Papp (x 10⁻⁶ cm/s)	Efflux Ratio
Apical to Basolateral (A→B)	0.5 ± 0.1	5.2
Basolateral to Apical (B→A)	2.6 ± 0.4
Data are presented as mean ± SD. An efflux ratio >2 suggests active efflux. This data is representative for poorly permeable flavonoids.[19]

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in Rats

This protocol describes a standard procedure for an oral pharmacokinetic study.

• Animals: Use male Sprague-Dawley rats (200-250g). Acclimatize animals for at least one week before the experiment.[22]

• Housing and Fasting: House animals in a controlled environment. Fast them for 12 hours overnight with free access to water before dosing.[10]

• Formulation Preparation: Prepare the Broussoflavonol G formulation (e.g., suspension in 0.5% methylcellulose) and ensure it is homogenous by vortexing before drawing each dose.

• Dose Administration (Oral Gavage):

  • Weigh each rat to calculate the precise dosing volume (typically 5-10 mL/kg).[16]

  • Gently restrain the rat. Measure a gavage needle from the tip of the rat's nose to the last rib to ensure proper insertion length.[15][23]

  • Insert the needle into the mouth, advancing it gently down the esophagus into the stomach. Do not force the needle.[24]

  • Administer the dose slowly and withdraw the needle carefully.[17]

  • Monitor the animal for several minutes post-dosing for any signs of distress.[16]

• Blood Sample Collection:

  • Collect blood samples (~200 µL) from the tail vein or saphenous vein at predetermined time points (e.g., pre-dose, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).[22][25]

  • Collect samples into heparinized tubes.

• Plasma Processing:

  • Centrifuge the blood samples (e.g., 4000 rpm for 10 minutes at 4°C) to separate the plasma.

  • Transfer the plasma to clean tubes and store at -80°C until analysis.[26]

• Data Analysis: Quantify Broussoflavonol G concentration in plasma using a validated LC-MS/MS method. Calculate pharmacokinetic parameters using non-compartmental analysis software.

Protocol 2: LC-MS/MS Quantification of Broussoflavonol G in Rat Plasma

• Sample Preparation (Protein Precipitation):

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 10 µL of an internal standard (IS) solution (e.g., a structurally similar flavonoid not present in the sample).

  • Add 500 µL of acetonitrile (B52724) to precipitate proteins.[27]

  • Vortex for 3 minutes, then centrifuge at 13,000 rpm for 10 minutes at 4°C.[27]

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water).[27]

• Chromatographic Conditions:

  • Column: Use a C18 column (e.g., 2.1 x 50 mm, 1.7 µm).[28]

  • Mobile Phase: Use a gradient elution with (A) water with 0.1% formic acid and (B) acetonitrile with 0.1% formic acid.[28][29]

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 2-5 µL.

• Mass Spectrometry Conditions:

  • Ionization: Use an electrospray ionization (ESI) source, typically in negative ion mode for flavonoids.[29]

  • Detection: Operate in Multiple Reaction Monitoring (MRM) mode. Optimize the precursor-to-product ion transitions for both Broussoflavonol G and the IS.[30]

• Quantification: Construct a calibration curve using standard solutions of Broussoflavonol G in blank rat plasma and process them alongside the study samples. Calculate the concentration in the unknown samples based on the peak area ratio of the analyte to the IS.

Visualizations

Caption: Experimental workflow for enhancing and evaluating bioavailability.

Caption: Troubleshooting decision tree for low bioavailability.

Caption: Mechanisms of bioavailability enhancement by inhibitors.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. Metabolism, oral bioavailability and pharmacokinetics of chemopreventive kaempferol in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Effects of quercetin on the bioavailability of doxorubicin in rats: role of CYP3A4 and P-gp inhibition by quercetin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Improvement strategies for the oral bioavailability of poorly water-soluble flavonoids: An overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. US20110311592A1 - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Item - Pharmacokinetic parameters of flavonoids after oral administration of 8-PN and naringenin (50 mg/kg body weight) in a single dose in mice. - Public Library of Science - Figshare [plos.figshare.com]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Analyzing the Potential Root Causes of Variability of Pharmacokinetics in Preclinical Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. research.fsu.edu [research.fsu.edu]
• 16. animalcare.ubc.ca [animalcare.ubc.ca]
• 17. ouv.vt.edu [ouv.vt.edu]
• 18. benchchem.com [benchchem.com]
• 19. mdpi.com [mdpi.com]
• 20. Caco-2 Cell Permeability of Flavonoids and Saponins from Gynostemma pentaphyllum: the Immortal Herb - PMC [pmc.ncbi.nlm.nih.gov]
• 21. enamine.net [enamine.net]
• 22. benchchem.com [benchchem.com]
• 23. instechlabs.com [instechlabs.com]
• 24. aniphy.fr [aniphy.fr]
• 25. What sample types and time points are ideal for rodent PK? [synapse.patsnap.com]
• 26. currentseparations.com [currentseparations.com]
• 27. akjournals.com [akjournals.com]
• 28. mdpi.com [mdpi.com]
• 29. Development of an LC-MS/MS method for quantification of two pairs of isomeric flavonoid glycosides and other ones in rat plasma: Application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Development of an LC/MS/MS Method for Simultaneous Detection of 11 Polyphenols in Rat Plasma and Its Pharmacokinetic Application after Oral Administration of Coreopsis tinctoria Extract - PubMed [pubmed.ncbi.nlm.nih.gov]

Interpreting unexpected results in Broussoflavonol G experiments.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret unexpected results in experiments involving Broussoflavonol G.

Frequently Asked Questions (FAQs)

Q1: What are the known primary biological activities of Broussoflavonol G?

A1: Broussoflavonol G, a flavonoid isolated from Broussonetia papyrifera, is primarily known for its potent antioxidant and anti-inflammatory activities.[1][2] It has been shown to inhibit lipid peroxidation and scavenge free radicals.[2] Its anti-inflammatory effects are attributed to the inhibition of pro-inflammatory mediators.

Q2: In which signaling pathways has Broussoflavonol G or related compounds been shown to be active?

A2: Broussoflavonol G and other flavonoids from Broussonetia papyrifera have been shown to modulate several key signaling pathways. These include the Nrf2/ARE pathway, which is crucial for antioxidant defense, and the AMPK pathway, involved in cellular energy homeostasis.[3][4][5] Additionally, related polyphenols are known to influence the MAPK signaling pathway, which is involved in cellular responses to a variety of stimuli.[6][7][[“]]

Troubleshooting Guides

Scenario 1: Unexpected Cytotoxicity at Low Concentrations

Question: I am observing significant cytotoxicity in my cell line (e.g., HepG2, RAW 264.7) at concentrations of Broussoflavonol G that are reported to be non-toxic. Why might this be happening?

Answer:

Unexpected cytotoxicity can arise from several factors. Here is a troubleshooting guide to help you identify the potential cause:

• Compound Purity and Stability:

  • Action: Verify the purity of your Broussoflavonol G sample. Impurities from the isolation process or degradation products can be cytotoxic.

  • Recommendation: Use a fresh sample or re-purify your existing stock. Store the compound in appropriate conditions (cool, dark, and dry) to prevent degradation.

• Cell Line Sensitivity:

  • Action: Different cell lines exhibit varying sensitivities to chemical compounds.[9] Your specific cell line may be more sensitive than those reported in the literature.

  • Recommendation: Perform a dose-response curve starting from very low concentrations to determine the EC50 (half-maximal effective concentration) and CC50 (half-maximal cytotoxic concentration) for your specific cell line.

• Experimental Conditions:

  • Action: High cell density can lead to nutrient depletion and waste accumulation, increasing cell stress and sensitivity to the compound. The solvent used to dissolve Broussoflavonol G (e.g., DMSO) can also be toxic at higher concentrations.

  • Recommendation: Ensure consistent cell seeding density across experiments. The final concentration of the vehicle (e.g., DMSO) should be kept low (typically ≤ 0.1%) and consistent across all treatment groups, including the vehicle control.

• Assay Interference:

  • Action: The compound itself might interfere with the cytotoxicity assay reagents. For example, some compounds can reduce MTT reagent directly, leading to a false viability reading.

  • Recommendation: Run a control with Broussoflavonol G in cell-free media to check for direct reactivity with the assay reagents. Consider using an alternative cytotoxicity assay that relies on a different detection principle (e.g., LDH release or a fluorescent live/dead stain).

Scenario 2: Inconsistent or No Observable Anti-inflammatory Effect

Question: I am not observing the expected reduction in pro-inflammatory markers (e.g., NO, TNF-α, IL-6) in my LPS-stimulated RAW 264.7 macrophages treated with Broussoflavonol G. What could be the issue?

Answer:

A lack of anti-inflammatory effect can be due to several experimental variables. Consider the following points:

• Suboptimal Concentration:

  • Action: The effective concentration of Broussoflavonol G can be narrow. You might be using a concentration that is too low to elicit a response or so high that it causes cytotoxicity, masking the anti-inflammatory effects.

  • Recommendation: Perform a dose-response experiment with a wide range of Broussoflavonol G concentrations to identify the optimal dose for anti-inflammatory activity without inducing significant cell death.

• Timing of Treatment:

  • Action: The timing of Broussoflavonol G treatment relative to the inflammatory stimulus (e.g., LPS) is critical.

  • Recommendation: Investigate different treatment protocols:

    • Pre-treatment: Add Broussoflavonol G for a period (e.g., 1-2 hours) before adding LPS. This assesses the compound's ability to prevent the inflammatory response.

    • Co-treatment: Add Broussoflavonol G and LPS simultaneously.

    • Post-treatment: Add Broussoflavonol G after LPS stimulation. This evaluates its therapeutic potential to resolve an existing inflammatory state.

• LPS Potency:

  • Action: The potency of your LPS stock can vary. An excessive inflammatory response induced by a very high concentration of LPS may be too strong for Broussoflavonol G to overcome at the tested concentrations.

  • Recommendation: Titrate your LPS to determine the concentration that induces a sub-maximal inflammatory response. This will create a window where the inhibitory effects of your compound can be more readily observed.

• Readout Sensitivity:

  • Action: The assay used to measure inflammatory markers may not be sensitive enough to detect subtle changes.

  • Recommendation: Ensure your ELISA or Griess assay (for NO) is properly calibrated. Consider measuring the expression of pro-inflammatory genes (e.g., iNOS, TNF-α, IL-6) using RT-qPCR for a more sensitive readout.[10][11]

Scenario 3: Contradictory Results in Antioxidant Assays

Question: My results from different antioxidant assays (e.g., DPPH vs. cellular antioxidant activity) for Broussoflavonol G are not consistent. Why is this happening?

Answer:

It is not uncommon to see varying results between different antioxidant assays, as they measure different aspects of antioxidant activity.

• Assay Chemistry:

  • DPPH and ABTS assays are chemical-based assays that measure the radical scavenging ability of a compound in a cell-free system.[12][13]

  • Cellular antioxidant activity (CAA) assays measure the ability of a compound to prevent oxidative stress within a cellular environment, which includes factors like cell uptake, metabolism, and localization.

  • Explanation: Broussoflavonol G may be a potent radical scavenger in a chemical assay but may have poor cell permeability or be rapidly metabolized, leading to lower activity in a cellular context.

• Mechanism of Action:

  • Direct Scavenging: Some assays primarily detect direct radical scavenging.

  • Indirect Antioxidant Effects: Broussoflavonol G may also exert antioxidant effects indirectly by upregulating endogenous antioxidant enzymes through pathways like Nrf2.[3][4] This effect would not be captured by simple chemical assays like DPPH.

  • Recommendation: Employ a battery of assays to get a comprehensive antioxidant profile. This should include both chemical and cell-based assays. To investigate indirect effects, measure the expression and activity of antioxidant enzymes like heme oxygenase-1 (HO-1) and SOD.[4]

Quantitative Data Summary

Table 1: Reported IC50 Values for Broussoflavonol G and Related Compounds

Compound	Assay	Cell Line/System	IC50 Value	Reference
Broussoflavonol G	Fe2+-induced TBARS formation	-	1.2 µM	[2]
Broussoflavonol F	Fe2+-induced TBARS formation	-	2.1 µM	[2]
Broussochalcone A	DPPH radical scavenging	-	7.6 ± 0.8 µM	[2]
Broussoflavonol H	IL-2 production inhibition	Jurkat cells	9.95 µM	[14]

Key Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay

This protocol is used to assess the effect of Broussoflavonol G on cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Broussoflavonol G in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with vehicle control (e.g., 0.1% DMSO) and untreated controls.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO or another suitable solvent to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control. Plot the viability against the log of the compound concentration to determine the CC50 value.

Protocol 2: Measurement of Nitric Oxide (NO) Production (Griess Assay)

This protocol is used to quantify the anti-inflammatory effect of Broussoflavonol G by measuring NO levels in culture supernatants.

• Cell Culture and Treatment: Seed RAW 264.7 macrophages in a 96-well plate. Pre-treat the cells with various concentrations of Broussoflavonol G for 1-2 hours, followed by stimulation with LPS (e.g., 1 µg/mL) for 24 hours.

• Sample Collection: After incubation, collect 50 µL of the culture supernatant from each well.

• Griess Reagent Preparation: Prepare the Griess reagent by mixing equal volumes of solution A (1% sulfanilamide (B372717) in 5% phosphoric acid) and solution B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

• Reaction: Add 50 µL of the Griess reagent to each 50 µL of supernatant in a new 96-well plate.

• Incubation and Measurement: Incubate at room temperature for 10 minutes in the dark. Measure the absorbance at 540 nm.

• Quantification: Create a standard curve using known concentrations of sodium nitrite (B80452) to determine the nitrite concentration in the samples.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Total flavonoids of Broussonetia papyrifera alleviate non-alcohol fatty liver disease via regulating Nrf2/AMPK/mTOR signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Polyphenols from Broussonetia papyrifera Induce Apoptosis of HepG2 Cells via Inactivation of ERK and AKT Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Impact of Polyphenolic Compounds on the MAPK Signaling Pathway against Carcinogenesis Journal of Clinical Practice and Research [jcpres.com]
• 8. consensus.app [consensus.app]
• 9. researchgate.net [researchgate.net]
• 10. Anti-inflammatory flavonoids from root bark of Broussonetia papyrifera in LPS-stimulated RAW264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evaluation of anti-inflammatory effects of Broussonetia papyrifera stem bark - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Antioxidant evaluation-guided chemical profiling and structure-activity analysis of leaf extracts from five trees in Broussonetia and Morus (Moraceae) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

Control experiments for studying Broussoflavonol G's effects.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers studying the effects of Broussoflavonol G. The information is tailored for scientists and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the recommended vehicle control for dissolving Broussoflavonol G in cell culture experiments?

A1: The recommended vehicle control for Broussoflavonol G is dimethyl sulfoxide (B87167) (DMSO). It is crucial to use a final DMSO concentration that is non-toxic to the cells, typically below 0.1% (v/v). Always include a vehicle-only control group in your experiments to account for any effects of the solvent on the cells.

Q2: How can I be sure that the observed effects are specific to Broussoflavonol G and not due to off-target effects?

A2: Addressing potential off-target effects is critical for validating your results. Here are several strategies:

• Use multiple cell lines: Confirm that the observed effect is consistent across different cell lines relevant to your research question.

• Concentration-response studies: Establish a clear dose-dependent effect. Specific effects should occur within a defined concentration range, while off-target effects may only appear at much higher concentrations.

• Rescue experiments: If Broussoflavonol G is hypothesized to inhibit a specific protein, try to "rescue" the effect by overexpressing that protein.

• Use of inactive analogs: If available, include a structurally similar but biologically inactive analog of Broussoflavonol G as a negative control.

• Knockdown/knockout of the target protein: If the molecular target of Broussoflavonol G is known, silencing the expression of this target should abolish the observed cellular response to the compound.

Q3: Broussoflavonol G is a known antioxidant. How do I control for its antioxidant properties when studying other cellular effects like apoptosis or signaling pathway modulation?

A3: This is a critical point in experimental design. The antioxidant activity of Broussoflavonol G can interfere with assays that measure reactive oxygen species (ROS) or are sensitive to the cellular redox state. To dissect the antioxidant effects from other activities, consider the following controls:

• Co-treatment with another antioxidant: Use a well-characterized, structurally unrelated antioxidant (e.g., N-acetylcysteine) as a positive control for antioxidant effects. This helps to distinguish general antioxidant effects from the specific activities of Broussoflavonol G.

• Measure ROS levels: Directly quantify intracellular ROS levels in your experimental system with and without Broussoflavonol G treatment to understand the contribution of its antioxidant activity.

• Use of ROS-generating agents: Investigate whether Broussoflavonol G can still exert its effects in the presence of an exogenous ROS-inducing agent. This can help determine if the compound's primary mechanism is ROS scavenging or if it acts on downstream signaling pathways.

Troubleshooting Guides

Problem 1: Inconsistent results in cell viability assays (e.g., MTT, BrdU).

• Possible Cause 1: Compound precipitation.

  • Solution: Visually inspect the culture medium for any signs of precipitation after adding Broussoflavonol G. Ensure the final DMSO concentration is low and that the compound is fully dissolved before adding it to the culture medium. Consider a brief sonication of the stock solution.

• Possible Cause 2: Cell density variability.

  • Solution: Ensure consistent cell seeding density across all wells and plates. Perform a cell count before seeding and create a standardized cell suspension.

• Possible Cause 3: Edge effects on microplates.

  • Solution: Avoid using the outer wells of the microplate for experimental conditions, as these are more prone to evaporation. Fill the outer wells with sterile phosphate-buffered saline (PBS) or culture medium to minimize this effect.

Problem 2: No effect observed in signaling pathway analysis (e.g., Western blotting for phosphorylated proteins).

• Possible Cause 1: Inappropriate time point.

  • Solution: Signaling events can be transient. Perform a time-course experiment to identify the optimal time point for observing changes in protein phosphorylation or expression after Broussoflavonol G treatment.

• Possible Cause 2: Sub-optimal compound concentration.

  • Solution: Conduct a dose-response study to determine the effective concentration range of Broussoflavonol G for modulating the signaling pathway of interest.

• Possible Cause 3: Poor antibody quality.

  • Solution: Validate your primary antibodies using positive and negative controls to ensure they are specific and sensitive enough to detect the target protein.

Experimental Protocols & Data

Cell Viability Assay (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of Broussoflavonol G in culture medium. Include vehicle control (DMSO) and untreated control wells.

• Replace the medium in the wells with the prepared drug dilutions and controls.

• Incubate for the desired treatment period (e.g., 24, 48, 72 hours).

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

Data Summary:

Concentration of Broussoflavonol G (µM)	Cell Viability (%) [Mean ± SD]
0 (Vehicle Control)	100 ± 5.2
1	95.3 ± 4.8
5	78.1 ± 6.1
10	55.4 ± 5.5
25	32.7 ± 4.9
50	15.9 ± 3.8

Scratch Wound Healing Assay for Cell Migration

Principle: This assay assesses cell migration by creating a "scratch" in a confluent cell monolayer and monitoring the rate at which the cells close the gap.

Protocol:

• Seed cells in a 6-well plate and grow them to full confluency.

• Create a scratch in the monolayer using a sterile 200 µL pipette tip.

• Wash the wells with PBS to remove detached cells.

• Add fresh culture medium containing different concentrations of Broussoflavonol G or vehicle control.

• Capture images of the scratch at 0 hours and at subsequent time points (e.g., 12, 24 hours).

• Measure the width of the scratch at multiple points for each condition and time point to quantify cell migration.

Data Summary:

Treatment	Wound Closure (%) at 24h [Mean ± SD]
Vehicle Control	85.2 ± 7.3
Broussoflavonol G (10 µM)	42.6 ± 5.9
Broussoflavonol G (25 µM)	21.3 ± 4.5

Visualizations

Signaling Pathways

Caption: Potential signaling pathways modulated by Broussoflavonol G.

Experimental Workflow

Caption: General experimental workflow for in vitro studies of Broussoflavonol G.

Logical Relationship for Troubleshooting

Caption: Troubleshooting logic for inconsistent experimental results.

Reference Data & Comparative Studies

Validating the Anticancer Effects of Broussoflavonol G In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Recent studies have highlighted the potential of flavonoids, a class of naturally occurring polyphenolic compounds, as anticancer agents.[1] These compounds have been shown to modulate various signaling pathways involved in cancer progression. Broussoflavonol B, isolated from the stem bark of Broussonetia kazinoki Siebold, has demonstrated potent growth inhibitory activity against various cancer cell lines, including pancreatic and breast cancer.[2][3]

This guide will delve into the experimental data from in vivo studies, presenting a clear comparison of the efficacy of Broussoflavonol B against standard-of-care treatments. Detailed experimental protocols are provided to facilitate the replication and further investigation of these findings.

Comparative Analysis of In Vivo Anticancer Efficacy

The following tables summarize the quantitative data from in vivo studies, comparing the effects of Broussoflavonol B with gemcitabine (B846) and 5-fluorouracil (B62378) on pancreatic tumor growth.

Table 1: In Vivo Efficacy of Broussoflavonol B against Pancreatic Cancer

Compound	Animal Model	Cell Line	Dosage and Administration	Key Findings
Broussoflavonol B	BALB/c nude mice	PANC-1 (human pancreatic cancer)	30 and 60 mg/kg, oral, daily for 15 days	Dose-dependent inhibition of tumor growth.
Gemcitabine (Positive Control)	BALB/c nude mice	PANC-1 (human pancreatic cancer)	50 mg/kg, intraperitoneal, every 3 days	Significant inhibition of tumor growth.

Table 2: In Vivo Efficacy of Standard Chemotherapeutic Agents in Pancreatic Cancer Models

Compound	Animal Model	Cell Line	Dosage and Administration	Key Findings
Gemcitabine	Orthotopic nude mouse model	BxPC-3 (human pancreatic cancer)	125 mg/kg, weekly	Inhibition of primary tumor growth.[4]
Gemcitabine	Patient-derived xenograft (PDX) model	Primary human pancreatic cancer cells	30 mg/kg, intraperitoneal, thrice per week for 2 weeks	Significant inhibition of tumor growth in sensitive xenografts.[5]
5-Fluorouracil (5-FU)	Orthotopic nude mouse model	BxPC-3-Luc (human pancreatic cancer)	4.8 mg, intraperitoneal, once	Initial suppression of tumor growth.[6]
5-Fluorouracil (5-FU)	Nude mice	MIA PaCa-2 (human pancreatic cancer)	50 mg/kg, intravenous, 5 times over 20 days	Significantly more effective than intraperitoneal administration in reducing tumor weight.[7]

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the interpretation and replication of in vivo studies.

Broussoflavonol B Xenograft Model for Pancreatic Cancer

• Animal Model: Four-week-old male BALB/c nude mice.

• Cell Line and Inoculation: 2.0 × 10⁶ PANC-1 human pancreatic cancer cells, mixed with Matrigel (1:1), were subcutaneously inoculated into the mice.

• Treatment Groups:

  • Vehicle control.

  • Broussoflavonol B: 30 mg/kg, administered orally once daily for 15 days.

  • Broussoflavonol B: 60 mg/kg, administered orally once daily for 15 days.

  • Gemcitabine (positive control): 50 mg/kg, administered intraperitoneally every 3 days.

• Outcome Measures: Tumor volume and weight were periodically measured.

Gemcitabine Patient-Derived Xenograft (PDX) Model

• Animal Model: BALB/c nude mice.

• Tumor Implantation: Tumor tissues from pancreatic cancer patients were cut into ~30 mm³ fragments and implanted subcutaneously.

• Treatment Groups (once tumors reached 150–200 mm³):

  • Vehicle control: 250 µl, intraperitoneal, thrice per week for two weeks.

  • Gemcitabine: 30 mg/kg, intraperitoneal, thrice per week for two weeks.

• Outcome Measures: Tumor volumes and body weights were measured three times a week.[5]

5-Fluorouracil Orthotopic Xenograft Model

• Animal Model: BALB/c nude mice.

• Cell Line and Inoculation: BxPC3-Luc cells were implanted in the pancreas.

• Treatment Groups:

  • Untreated control.

  • 5-FU: 4.8 mg, administered intraperitoneally once.

  • 5-FU-loaded patch applied locally.

• Outcome Measures: Tumor growth was monitored longitudinally using luciferase imaging.[6]

Signaling Pathways and Experimental Workflow

Visual representations of the molecular mechanisms and experimental designs provide a clearer understanding of the research.

Caption: Broussoflavonol B signaling pathway in pancreatic cancer.

Caption: General experimental workflow for in vivo xenograft studies.

Discussion and Future Directions

The in vivo data for Broussoflavonol B demonstrates its potential as an anticancer agent, particularly against pancreatic cancer. Its oral bioavailability presents a significant advantage over intravenously administered drugs. The mechanism of action, involving the downregulation of the FoxM1 signaling pathway, offers a targeted approach to cancer therapy.[3]

In comparison to standard chemotherapeutics like gemcitabine and 5-FU, Broussoflavonol B shows promising efficacy in preclinical models. However, it is crucial to note that direct comparative studies with optimized dosing schedules are necessary to definitively establish its superiority or potential for combination therapy. The development of resistance to gemcitabine and 5-FU is a significant clinical challenge in pancreatic cancer treatment, and novel agents like Broussoflavonol B could offer new therapeutic avenues.[8]

Future research should focus on several key areas:

• Direct In Vivo Studies on Broussoflavonol G: It is imperative to conduct in vivo studies specifically on Broussoflavonol G to validate its anticancer effects and compare them to Broussoflavonol B.

• Combination Therapies: Investigating the synergistic effects of Broussoflavonol G/B with existing chemotherapeutic agents could lead to more effective treatment regimens with potentially lower toxicity.

• Exploration in Other Cancers: The efficacy of Broussoflavonol B in breast cancer models suggests its potential activity in other malignancies as well.[2] Further in vivo studies in a broader range of cancer types are warranted.

• Pharmacokinetic and Pharmacodynamic Studies: Detailed pharmacokinetic and pharmacodynamic analyses are essential to optimize dosing and administration schedules for clinical translation.

References

• 1. Anticancer activity of flavonoids accompanied by redox state modulation and the potential for a chemotherapeutic strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A novel anticancer agent Broussoflavonol B downregulates estrogen receptor (ER)-α36 expression and inhibits growth of ER-negative breast cancer MDA-MB-231 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ar.iiarjournals.org [ar.iiarjournals.org]
• 5. Establishment of a human primary pancreatic cancer mouse model to examine and investigate gemcitabine resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Locally-applied 5-fluorouracil-loaded slow-release patch prevents pancreatic cancer growth in an orthotopic mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [Comparison between intraperitoneal and intravenous 5-fluorouracil administration using pancreatic cancer model of nude mouse] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. wjgnet.com [wjgnet.com]

A Comparative Analysis of Broussoflavonol G and Other Potent Flavonoids

For Researchers, Scientists, and Drug Development Professionals

In the landscape of phytochemical research, flavonoids stand out for their vast therapeutic potential. This guide provides a detailed comparative analysis of Broussoflavonol G and other well-characterized flavonoids, namely quercetin, luteolin, and apigenin. Due to the limited availability of specific experimental data for Broussoflavonol G, this analysis utilizes data for its close structural analog, Broussoflavonol B, as a representative proxy. This comparison focuses on their performance in key biological assays, supported by experimental data and detailed methodologies, to aid researchers in their exploration of novel flavonoid drug candidates.

Quantitative Performance Analysis

The following tables summarize the available quantitative data for the selected flavonoids across antioxidant, anti-inflammatory, and anticancer assays. It is important to note that the data presented is compiled from various studies and direct, head-to-head comparative experimental data for all compounds under identical conditions is not available.

Table 1: Antioxidant Activity (DPPH Radical Scavenging Assay)

Flavonoid	IC50 Value (µM)	Source
Quercetin	19.17	[1]
Luteolin	Not specified in sources
Apigenin	Not specified in sources
Broussoflavonol G (proxy: Broussoflavonol B)	Not available

Lower IC50 values indicate higher antioxidant activity.

Table 2: Anti-inflammatory Activity (Nitric Oxide Inhibition in Macrophages)

Flavonoid	IC50 Value (µM)	Source
Quercetin	Not specified in sources
Luteolin	13.9	[2]
Apigenin	Not specified in sources
Broussoflavonol G (proxy: Broussoflavonol B)	Not available

Lower IC50 values indicate higher anti-inflammatory activity.

Table 3: Anticancer Activity (Cytotoxicity against Cancer Cell Lines)

Flavonoid	Cell Line	IC50 Value (µM)	Source
Broussoflavonol B	PANC-1 (Pancreatic)	12.8	[3]
BXPC-3 (Pancreatic)	10.93	[3]
Quercetin	MDA-MB-231 (Breast)	Not specified in sources
Luteolin	Not specified in sources
Apigenin	MDA-MB-231 (Breast)	Not specified in sources
MCF-7 (Breast)	Not specified in sources

Lower IC50 values indicate higher anticancer activity.

Signaling Pathways and Mechanisms of Action

Flavonoids exert their biological effects by modulating various intracellular signaling pathways. The diagrams below illustrate key pathways implicated in the anti-inflammatory and anticancer activities of these compounds.

Caption: Inhibition of the NF-κB Signaling Pathway by Flavonoids.

Caption: Modulation of the PI3K/Akt Signaling Pathway by Flavonoids.

Experimental Protocols

Detailed methodologies for the key assays cited in this guide are provided below to facilitate the replication and validation of findings.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common spectrophotometric method for determining the antioxidant activity of compounds.

• Principle: The stable free radical DPPH has a deep violet color in solution. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, and the color change is measured spectrophotometrically.

• Reagents and Equipment:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl)

  • Methanol (B129727) or Ethanol

  • Test flavonoid compounds

  • Positive control (e.g., Ascorbic acid or Trolox)

  • Spectrophotometer or microplate reader

• Procedure:

  • Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

  • Prepare a series of dilutions of the test flavonoid and the positive control in methanol.

  • In a 96-well plate or cuvettes, add a specific volume of the flavonoid/control solution.

  • Add a specific volume of the DPPH solution to initiate the reaction.

  • Incubate the mixture in the dark at room temperature for a defined period (e.g., 30 minutes).

  • Measure the absorbance at a specific wavelength (typically around 517 nm).

  • A blank containing only methanol and a control containing methanol and the DPPH solution are also measured.

• Data Analysis: The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value, the concentration of the sample required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the sample concentration.

Nitric Oxide (NO) Inhibition Assay in Macrophages

This assay assesses the anti-inflammatory potential of a compound by measuring the inhibition of nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).

• Principle: LPS stimulates macrophages to produce pro-inflammatory mediators, including nitric oxide, via the induction of inducible nitric oxide synthase (iNOS). The amount of NO produced is quantified by measuring the accumulation of its stable metabolite, nitrite (B80452), in the cell culture supernatant using the Griess reagent.

• Reagents and Equipment:

  • RAW 264.7 macrophage cells

  • Cell culture medium (e.g., DMEM) and supplements

  • Lipopolysaccharide (LPS)

  • Test flavonoid compounds

  • Griess Reagent System (Sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)

  • Microplate reader

• Procedure:

  • Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of the test flavonoid for a specific period (e.g., 1 hour).

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for a defined incubation period (e.g., 24 hours).

  • Collect the cell culture supernatant.

  • Add the Griess reagent to the supernatant and incubate at room temperature.

  • Measure the absorbance at a specific wavelength (typically around 540 nm).

• Data Analysis: A standard curve is generated using known concentrations of sodium nitrite. The concentration of nitrite in the samples is determined from the standard curve. The percentage of NO inhibition is calculated relative to the LPS-stimulated control. The IC50 value is then determined.

MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as an indicator of cell viability and proliferation.

• Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. These crystals are then solubilized, and the absorbance of the solution is measured, which is proportional to the number of viable cells.

• Reagents and Equipment:

  • Cancer cell lines (e.g., MDA-MB-231, PANC-1)

  • Cell culture medium and supplements

  • MTT solution

  • Solubilization solution (e.g., DMSO, isopropanol (B130326) with HCl)

  • Microplate reader

• Procedure:

  • Seed the cancer cells in a 96-well plate and allow them to attach.

  • Treat the cells with various concentrations of the test flavonoid for a specific duration (e.g., 24, 48, or 72 hours).

  • After the treatment period, add MTT solution to each well and incubate for a few hours (e.g., 2-4 hours) to allow formazan crystal formation.

  • Remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (typically between 540 and 590 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined from the dose-response curve.

Caption: General Experimental Workflow for Flavonoid Bioactivity Screening.

References

• 1. nehu.ac.in [nehu.ac.in]
• 2. Luteolin and luteolin-7-O-glucoside inhibit lipopolysaccharide-induced inflammatory responses through modulation of NF-κB/AP-1/PI3K-Akt signaling cascades in RAW 264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Broussoflavonol B induces S-phase arrest and apoptosis in pancreatic cancer cells by modulating the cell cycle checkpoint through inhibition of the AURKA/PLK1 pathway - PMC [pmc.ncbi.nlm.nih.gov]

Broussoflavonol G vs. Quercetin: A Comparative Analysis of Bioactivity

A comprehensive review of available experimental data highlights the extensive research on the bioactivities of Quercetin, a widely studied flavonoid, in contrast to the limited specific data available for Broussoflavonol G. This guide aims to provide a comparative overview based on existing literature, while underscoring the areas where further research on Broussoflavonol G is critically needed.

Introduction

Flavonoids are a diverse group of polyphenolic compounds found in various plants, recognized for their potential health benefits. Among them, Quercetin has been the subject of thousands of studies, elucidating its antioxidant, anti-inflammatory, and anticancer properties. Broussoflavonol G, a prenylated flavonoid, belongs to a class of compounds known for their biological activities. However, specific experimental data for Broussoflavonol G remains scarce, making a direct and comprehensive comparison with Quercetin challenging. This guide synthesizes the available data for both compounds, presenting a comparative perspective and identifying key knowledge gaps.

Antioxidant Activity

The antioxidant capacity of flavonoids is a cornerstone of their therapeutic potential, primarily attributed to their ability to scavenge free radicals.

Quantitative Comparison of Antioxidant Activity

Compound	Assay	IC50 Value	Reference
Quercetin	DPPH Radical Scavenging	1.89 - 36.30 µg/mL	[1][2]
ABTS Radical Scavenging	1.89 - 4.54 µg/mL	[1][3]
Broussoflavonol G	DPPH Radical Scavenging	Data Not Available
ABTS Radical Scavenging	Data Not Available

Experimental Protocol: DPPH Radical Scavenging Assay

The antioxidant activity is commonly determined using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay.

• A stock solution of DPPH in methanol (B129727) is prepared.

• Various concentrations of the test compound (Quercetin or Broussoflavonol G) are added to the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance of the solution is measured spectrophotometrically at a specific wavelength (typically 517 nm).

• The percentage of radical scavenging activity is calculated, and the IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is determined.

Anti-inflammatory Activity

Chronic inflammation is a key factor in the pathogenesis of numerous diseases. Flavonoids have been shown to modulate inflammatory pathways.

Quantitative Comparison of Anti-inflammatory Activity

Compound	Assay	IC50 Value	Reference
Quercetin	Nitric Oxide (NO) Production Inhibition in LPS-stimulated RAW 264.7 cells	~17.1 - 20 µM	[4]
Broussoflavonol G	Nitric Oxide (NO) Production Inhibition	Data Not Available

Experimental Protocol: Nitric Oxide (NO) Production Inhibition Assay

The anti-inflammatory potential can be assessed by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).

• Macrophage cells are cultured in a suitable medium.

• The cells are pre-treated with various concentrations of the test compound for a specific duration.

• The cells are then stimulated with LPS to induce an inflammatory response and NO production.

• After incubation, the amount of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• The percentage of NO production inhibition is calculated relative to the LPS-stimulated control, and the IC50 value is determined.

Anticancer Activity

The potential of flavonoids to inhibit cancer cell growth and induce apoptosis is an active area of research.

Quantitative Comparison of Anticancer Activity (IC50 Values)

Compound	Cell Line	IC50 Value (µM)	Reference
Quercetin	HeLa (Cervical Cancer)	30 (24h)	[5]
SiHa (Cervical Cancer)	50 (48h)	[5]
MCF-7 (Breast Cancer)	4.9 - 73	[6][7]
MDA-MB-231 (Breast Cancer)	>100	[7]
Caco-2 (Colorectal Cancer)	~50	[6]
HT-29 (Colorectal Cancer)	15 - >100	[6]
A549 (Lung Cancer)	5.14 (72h)	[8]
Broussoflavonol G	Various Cancer Cell Lines	Data Not Available

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell viability and the cytotoxic effects of a compound.

• Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• The cells are then treated with various concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours).

• After the treatment period, the MTT reagent is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• The absorbance is measured using a microplate reader at a specific wavelength (typically 570 nm).

• Cell viability is calculated as a percentage of the untreated control, and the IC50 value is determined.

Signaling Pathway Modulation

The biological effects of flavonoids are often mediated through their interaction with key cellular signaling pathways.

Quercetin: Extensive research has shown that Quercetin modulates several critical signaling pathways involved in inflammation and cancer:

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Pathway: Quercetin has been demonstrated to inhibit the activation of NF-κB, a key transcription factor that regulates the expression of pro-inflammatory cytokines and other inflammatory mediators.[[“]][10] This inhibition is a crucial mechanism behind its anti-inflammatory effects.

• MAPK (Mitogen-Activated Protein Kinase) Pathway: Quercetin can modulate the MAPK signaling cascade, which is involved in cell proliferation, differentiation, and apoptosis.[11][12] Its effects on this pathway contribute to its anticancer properties.

Broussoflavonol G: Currently, there is a lack of specific studies detailing the signaling pathways modulated by Broussoflavonol G. While other broussoflavonols have been shown to affect pathways like NF-κB, this information cannot be directly extrapolated to Broussoflavonol G.

Diagrams of Signaling Pathways and Experimental Workflows

Caption: General experimental workflows for assessing antioxidant, anti-inflammatory, and anticancer activities.

Caption: Simplified signaling pathways modulated by Quercetin.

Conclusion and Future Directions

The extensive body of research on Quercetin provides a solid foundation for understanding its multifaceted biological activities and the underlying molecular mechanisms. In stark contrast, Broussoflavonol G remains largely uncharacterized. To enable a meaningful and data-driven comparison, future research should prioritize the following:

• Isolation and Purification: Ensuring a sufficient supply of pure Broussoflavonol G for comprehensive biological evaluation.

• In Vitro Bioassays: Conducting a battery of in vitro assays to determine the antioxidant, anti-inflammatory, and anticancer activities of Broussoflavonol G, including the determination of IC50 values.

• Mechanistic Studies: Investigating the effects of Broussoflavonol G on key signaling pathways, such as NF-κB and MAPK, to elucidate its mechanisms of action.

• Direct Comparative Studies: Performing head-to-head comparative studies of Broussoflavonol G and Quercetin under identical experimental conditions to obtain directly comparable data.

Without such dedicated research, any comparison between Broussoflavonol G and Quercetin remains speculative. The current analysis highlights a significant knowledge gap and underscores the need for focused investigation into the pharmacological properties of Broussoflavonol G.

References

• 1. dovepress.com [dovepress.com]
• 2. The inhibition of inducible nitric oxide production in lipopolysaccharide-stimulated rat macrophages and in silico studies by flavonoids from Iris spuria L. rhizomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of nitric oxide production from lipopolysaccharide-treated RAW 264.7 cells by synthetic flavones: structure-activity relationship and action mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Inhibition of nitric oxide (NO.) production in murine macrophages by flavones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. consensus.app [consensus.app]
• 10. Flavonoids as Natural Anti-Inflammatory Agents Targeting Nuclear Factor-Kappa B (NFκB) Signaling in Cardiovascular Diseases: A Mini Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Flavonoids in modulation of cell survival signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Molecular Targets of Broussoflavonol G: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Broussoflavonol G, a naturally occurring flavonoid, has garnered significant interest for its potential therapeutic applications, particularly in the realms of bone health and antioxidant activity. This guide provides a comprehensive comparison of Broussoflavonol G's performance against other relevant compounds, supported by experimental data from closely related flavonoids. Due to the limited direct experimental data on Broussoflavonol G, this guide draws parallels from studies on structurally similar flavonoids to elucidate its probable molecular targets and mechanisms of action.

Inhibition of Osteoclastogenesis: Targeting the RANKL Signaling Pathway

Osteoclasts, the primary cells responsible for bone resorption, are regulated by the Receptor Activator of Nuclear Factor-κB Ligand (RANKL) signaling pathway. Emerging evidence suggests that flavonoids, including Broussoflavonol G, can inhibit osteoclast differentiation and function by modulating this pathway.

Comparative Analysis of RANKL Signaling Inhibition

While direct quantitative data for Broussoflavonol G's inhibition of specific signaling proteins is not yet available, studies on other flavonoids provide a strong indication of its likely mechanism. The following table summarizes the inhibitory concentrations (IC50) of various flavonoids on key components of the RANKL signaling pathway.

Compound	Target Protein	IC50 / Effective Concentration	Cell Line
Broussoflavonol G (Predicted)	RANKL-induced Osteoclastogenesis	-	RAW264.7
Robinin	RANKL Binding (Computational)	Binding Energy: -7.44 kcal/mol	-
Chalcone T4	p-ERK	~10 µM	RAW264.7
Chalcone T4	p-AKT	~10 µM	RAW264.7
Eugenol	NF-κB Activation	Dose-dependent inhibition	RAW264.7
Neobavaisoflavone	p-p65, p-IκBα, p-ERK, p-JNK, p-p38	2-8 µM	RAW264.7, BMMCs

Data for Broussoflavonol G is predicted based on the activity of similar flavonoids. Further experimental validation is required.

Proposed Signaling Pathway Inhibition by Broussoflavonol G

Caption: Proposed inhibition of the RANKL signaling pathway by Broussoflavonol G.

Antioxidant Properties: Scavenging Reactive Oxygen Species

Broussoflavonol G exhibits potent antioxidant properties, contributing to its protective effects against oxidative stress-related cellular damage. Its mechanism likely involves both direct radical scavenging and the modulation of antioxidant enzyme activity.

Comparative Antioxidant Activity

The antioxidant capacity of Broussoflavonol G and related compounds has been evaluated using various assays. The following table presents a comparison of their radical scavenging activities.

Compound/Extract	Assay	IC50 / RC50 Value
Broussoflavonol G (Predicted)	DPPH Radical Scavenging	-
Broussoflavonol G (Predicted)	ABTS Radical Scavenging	-
Broussonetia kazinoki 70% ethanol (B145695) extract	DPPH Radical Scavenging	56.30 µg/mL
Broussonetia kazinoki 70% ethanol extract	ABTS Radical Scavenging	39.88 µg/mL
Total Flavonoids from Broussonetia papyrifera	SOD Activity	Enhanced activity

Specific IC50 values for Broussoflavonol G's effect on antioxidant enzymes are yet to be determined.

Experimental Workflow for Determining Antioxidant Enzyme Activity

Cross-validation of Broussoflavonol G's bioactivity in different cell lines.

Initial searches for the bioactivity of Broussoflavonol G did not yield specific quantitative data across different cell lines. Therefore, this guide provides a comparative analysis of the well-documented bioactivities of its closely related analogs, Broussoflavonol B and Broussoflavonol H, to offer valuable insights for researchers, scientists, and drug development professionals.

This guide presents a cross-validation of the biological activities of Broussoflavonol B and Broussoflavonol H in various cell lines, supported by experimental data and detailed methodologies. The information is structured to facilitate a clear comparison of their cytotoxic and anti-inflammatory properties.

Quantitative Bioactivity Data

The following table summarizes the available quantitative data on the bioactivity of Broussoflavonol B and Broussoflavonol H in different cell lines.

Compound	Bioactivity	Cell Line(s)	IC50 Value
Broussoflavonol B	Cytotoxicity	PANC-1, BXPC-3 (Pancreatic Cancer)	Not explicitly stated in the provided search results. The compound is noted to inhibit proliferation and migration.
Cytotoxicity	MDA-MB-231 (ER-Negative Breast Cancer)	Potent growth inhibitory activity at sub-micromolar concentrations[1].
Anti-inflammatory	RAW 264.7 (Macrophage)	Dose-dependent downregulation of iNOS, COX-2, and TNF-α expression at concentrations of 1.25-40 µM[2].
Broussoflavonol H	Anti-inflammatory	Jurkat (T-lymphocyte)	9.95 µM (inhibition of IL-2 production)[2].

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and aid in the design of future studies.

Cytotoxicity Assay (MTT Assay)

The cytotoxic effects of Broussoflavonols can be determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Plate cells (e.g., PANC-1, BXPC-3, MDA-MB-231) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate overnight to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the Broussoflavonol compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Incubation: After the treatment period, remove the medium and add 100 µL of MTT solution (0.5 mg/mL in serum-free medium) to each well. Incubate the plate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the untreated control. Calculate the IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, from the dose-response curve.

Anti-inflammatory Assay: Nitric Oxide (NO) Inhibition in RAW 264.7 Cells

The anti-inflammatory activity of Broussoflavonols can be assessed by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of the Broussoflavonol for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce an inflammatory response.

• Nitrite (B80452) Measurement (Griess Assay):

  • Collect 100 µL of the cell culture supernatant from each well.

  • Add 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to the supernatant.

  • Incubate the mixture at room temperature for 10-15 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Determine the nitrite concentration from a sodium nitrite standard curve. Calculate the percentage of NO inhibition compared to the LPS-treated control group.

Anti-inflammatory Assay: IL-2 Production Inhibition in Jurkat Cells

The immunomodulatory effect of Broussoflavonols can be evaluated by measuring the inhibition of Interleukin-2 (IL-2) production in stimulated Jurkat T-cells.

• Cell Seeding: Plate Jurkat cells in a 96-well plate.

• Stimulation and Treatment: Stimulate the cells with phytohemagglutinin (PHA) and phorbol (B1677699) 12-myristate 13-acetate (PMA) in the presence of varying concentrations of the Broussoflavonol compound.

• Incubation: Incubate the cells for a specified period (e.g., 24 hours).

• IL-2 Measurement (ELISA):

  • Collect the cell culture supernatant.

  • Quantify the amount of IL-2 in the supernatant using a specific enzyme-linked immunosorbent assay (ELISA) kit, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of IL-2 inhibition compared to the stimulated, untreated control cells and determine the IC50 value.

Visualizing Molecular Pathways and Experimental Workflows

To provide a clearer understanding of the mechanisms and processes involved, the following diagrams have been generated using the DOT language.

Experimental workflow for in vitro anti-inflammatory (NO inhibition) assay.

Broussoflavonol B has been shown to exert its anti-cancer effects in pancreatic cancer cells by inhibiting the AURKA/PLK1 pathway.[3]

Inhibitory action of Broussoflavonol B on the AURKA/PLK1 signaling pathway.

The anti-inflammatory effects of flavonoids are often mediated through the inhibition of the NF-κB signaling pathway, a key regulator of inflammatory responses.

General inhibitory effect of flavonoids on the NF-κB signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Broussoflavonol B induces S-phase arrest and apoptosis in pancreatic cancer cells by modulating the cell cycle checkpoint through inhibition of the AURKA/PLK1 pathway - PMC [pmc.ncbi.nlm.nih.gov]

Broussoflavonol G: A Comparative Analysis Against Standard-of-Care Treatments for Osteoporosis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the preclinical efficacy of Broussoflavonol G, a natural flavonol, against established standard-of-care drugs for osteoporosis, Alendronate and Denosumab. The comparison focuses on the inhibition of osteoclastogenesis, a key process in pathological bone loss. Due to the preclinical nature of Broussoflavonol G, this analysis relies on in vitro data and highlights the mechanistic differences between these compounds.

Executive Summary

Broussoflavonol G, a flavonoid isolated from species like Broussonetia papyrifera, has demonstrated potential as an inhibitor of osteoclast formation. Preclinical evidence suggests it can suppress the differentiation of osteoclasts at micromolar concentrations. Standard-of-care osteoporosis therapies, such as the bisphosphonate Alendronate and the RANKL-inhibiting monoclonal antibody Denosumab, have well-established efficacy. Alendronate directly induces osteoclast apoptosis and inhibits the farnesyl pyrophosphate synthase pathway, with in vitro inhibitory effects observed at nanomolar to picomolar concentrations. Denosumab acts by neutralizing the RANKL cytokine, a critical factor for osteoclast formation, survival, and function. While direct comparative trials are unavailable, this guide synthesizes available preclinical data to offer a preliminary assessment of Broussoflavonol G's potential therapeutic standing.

Comparative Efficacy in Osteoclastogenesis Inhibition

The following table summarizes the available quantitative data on the inhibition of osteoclast formation for Broussoflavonol G and the standard-of-care drugs, Alendronate and Denosumab. It is critical to note that these values are derived from different studies and experimental conditions, making a direct comparison an approximation that should be interpreted with caution.

Compound	Class	Target/Mechanism	Cell Line	Effective Concentration (In Vitro)	Citation(s)
Broussoflavonol G	Flavonol	Inhibition of RANKL-induced signaling	RAW264.7	10–30 µM (Reported for Broussonols F, G, and K)
Alendronate	Bisphosphonate	Farnesyl pyrophosphate synthase	RAW264.7 / Human PBMCs	10⁻¹⁰ M (Maximum effect on TRAP activity)	[1]
Denosumab	Monoclonal Antibody	RANKL Neutralization	Human GCTB cells	Inhibits osteoclast differentiation (Concentration not specified as IC50)	[2]

Note: The effective concentration for Broussoflavonol G is based on a reported range for a group of related compounds (Broussonols F, G, and K) due to the absence of a specific IC50 value for Broussoflavonol G in the reviewed literature.

Detailed Experimental Protocols

The methodologies described below are representative protocols for assessing the anti-osteoclastogenic activity of compounds in vitro.

RANKL-Induced Osteoclastogenesis Assay using RAW264.7 Cells

This assay is commonly used to screen for inhibitors of osteoclast differentiation.

• Cell Culture: Murine macrophage RAW264.7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Induction of Osteoclastogenesis: Cells are seeded in 96-well plates at a density of 5 x 10³ cells/well. After 24 hours, the medium is replaced with one containing Receptor Activator of Nuclear Factor kappa-B Ligand (RANKL) at a concentration of 50-100 ng/mL to induce differentiation into osteoclasts. Test compounds (e.g., Broussoflavonol G) are added at various concentrations.

• Assay Duration: The cells are incubated for 5-6 days, with a media change at day 3.

• Quantification:

  • TRAP Staining: Differentiated osteoclasts are identified by staining for Tartrate-Resistant Acid Phosphatase (TRAP), a characteristic enzyme. TRAP-positive multinucleated cells (≥3 nuclei) are counted as mature osteoclasts.

  • Data Analysis: The concentration of the compound that inhibits 50% of osteoclast formation (IC50) is calculated from the dose-response curve.

Bone Resorption Pit Formation Assay

This functional assay assesses the ability of a compound to inhibit the resorptive activity of mature osteoclasts.

• Plate Preparation: RAW264.7 cells are seeded onto bone-mimicking substrates, such as calcium phosphate-coated plates.

• Differentiation and Treatment: Cells are induced to differentiate into osteoclasts with RANKL in the presence or absence of the test compound for 6-8 days.

• Visualization: At the end of the culture period, cells are removed (e.g., with a sodium hypochlorite (B82951) solution). The resorption pits created by the osteoclasts on the plate surface are visualized by microscopy.

• Quantification: The total area of resorption pits is quantified using image analysis software (e.g., ImageJ). A reduction in the pit area in treated wells compared to control wells indicates inhibition of bone resorption.

Signaling Pathways and Mechanisms of Action

Broussoflavonol G and the RANKL Signaling Pathway

Flavonoids, including Broussoflavonol G, are thought to inhibit osteoclastogenesis by interfering with the RANKL signaling cascade. When RANKL binds to its receptor RANK on osteoclast precursors, it triggers a downstream cascade involving TRAF6, leading to the activation of transcription factors like NF-κB and AP-1 (c-Fos/c-Jun). This culminates in the expression of NFATc1, the master regulator of osteoclast differentiation. Broussoflavonol G likely inhibits one or more steps in this pathway, preventing the expression of osteoclast-specific genes.

Caption: Proposed inhibitory mechanism of Broussoflavonol G on the RANKL signaling pathway.

Standard-of-Care Mechanisms

The standard-of-care drugs operate through distinct and well-characterized mechanisms to prevent bone resorption.

Caption: Mechanisms of action for Denosumab (RANKL neutralization) and Alendronate (FPPS inhibition).

Conclusion for Drug Development Professionals

Broussoflavonol G demonstrates a plausible mechanism for inhibiting osteoporosis by targeting the RANKL signaling pathway, a clinically validated approach. However, its in vitro potency, based on available data for related compounds (10-30 µM), appears to be significantly lower than that of Alendronate (effective at 10⁻¹⁰ M). This discrepancy in potency is a major consideration for its therapeutic potential.

Further research is required to:

• Isolate and confirm the specific activity and IC50 of pure Broussoflavonol G in standardized osteoclastogenesis and bone resorption assays.

• Elucidate the precise molecular target(s) within the RANKL signaling cascade.

• Evaluate its pharmacokinetic and pharmacodynamic properties, as flavonoids often face challenges with bioavailability.

• Conduct in vivo studies in animal models of osteoporosis to establish preclinical proof-of-concept.

While Broussoflavonol G is unlikely to compete directly with highly potent drugs like Alendronate or biologics like Denosumab in its current form, its flavonoid structure could serve as a valuable scaffold for medicinal chemistry efforts to develop novel, orally bioavailable small molecule inhibitors of osteoclastogenesis.

References

• 1. researchgate.net [researchgate.net]
• 2. RANKL-mediated osteoclast formation from murine RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Broussoflavonol G: A Comparative Analysis of its Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Broussoflavonol G, a prenylated flavonoid, has emerged as a compound of significant interest within the scientific community due to its diverse pharmacological activities. This guide provides a comprehensive meta-analysis of existing research on Broussoflavonol G and its close analogs, Broussoflavonol B and F. It aims to offer an objective comparison of their performance across various biological assays, supported by experimental data, to aid in future research and drug development endeavors.

Comparative Analysis of Bioactivities

Broussoflavonol G and its related compounds have demonstrated promising antioxidant, anti-inflammatory, anticancer, and neuroprotective properties. The following tables summarize the quantitative data from various studies to facilitate a clear comparison of their efficacy.

Table 1: Antioxidant Activity

The antioxidant potential of Broussoflavonol G and its analogs is a cornerstone of their therapeutic promise. The 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay and lipid peroxidation inhibition assays are commonly employed to quantify this activity, with the half-maximal inhibitory concentration (IC50) value indicating the compound's potency.

Compound	Assay	IC50 (µM)	Source
Broussoflavonol G	Fe2+-induced lipid peroxidation	1.2	[1]
Broussoflavonol F	Fe2+-induced lipid peroxidation	2.7	[1]

Lower IC50 values indicate higher antioxidant activity.

Table 2: Anticancer Activity

The cytotoxic effects of Broussoflavonols against various cancer cell lines are a significant area of investigation. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard method to assess cell viability, with IC50 values representing the concentration of the compound required to inhibit 50% of cell growth.

Compound	Cell Line(s)	Cancer Type	IC50 (µM)	Source
Broussoflavonol B	PANC-1	Pancreatic Cancer	12.8 ± 1.5	[2]
BXPC-3	Pancreatic Cancer	10.93 ± 1.6	[2]
PANC-1	Pancreatic Cancer	20.4 (48h), 11.2 (72h)	[1]
MDA-MB-231	ER-negative Breast Cancer	Sub-micromolar	[3]
Broussoflavonol F	HCT-116, LoVo	Colon Cancer	1.25-5	[3]

Lower IC50 values indicate higher anticancer activity.

Data for Broussoflavonol G in specific cancer cell lines with corresponding IC50 values were not available in the reviewed literature. Research on its direct cytotoxic effects is encouraged.

Key Signaling Pathways and Mechanisms of Action

Understanding the molecular mechanisms underlying the bioactivities of Broussoflavonol G and its analogs is crucial for targeted drug development. The following diagrams, generated using Graphviz, illustrate the key signaling pathways identified in the literature.

Anticancer Mechanisms

Broussoflavonol B and F have been shown to induce cell cycle arrest and apoptosis in cancer cells by modulating specific signaling cascades.

Anticancer signaling pathways of Broussoflavonol B and F.

Broussoflavonol B has been demonstrated to exert its antitumor effects by inhibiting the AURKA/PLK1 pathway, which leads to S-phase cell cycle arrest and apoptosis in pancreatic cancer cells.[2] In contrast, Broussoflavonol F modulates the HER2-RAS-MEK-ERK pathway in colon cancer cells, resulting in G0/G1 phase arrest and apoptosis.[3]

Another study on Broussoflavonol B in pancreatic cancer cells revealed its ability to inactivate the ERK/c-Myc/FoxM1 signaling pathway, contributing to the repression of cancer cell proliferation.

References

• 1. The Genus Broussonetia: An Updated Review of Phytochemistry, Pharmacology and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Broussoflavonol B induces S-phase arrest and apoptosis in pancreatic cancer cells by modulating the cell cycle checkpoint through inhibition of the AURKA/PLK1 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A novel anticancer agent Broussoflavonol B downregulates estrogen receptor (ER)-α36 expression and inhibits growth of ER-negative breast cancer MDA-MB-231 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Verification of Broussoflavonol G's Therapeutic Potential: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Broussoflavonol G's therapeutic potential against established alternatives, supported by experimental data and detailed methodologies. All quantitative data is summarized for easy comparison, and key experimental protocols are outlined to facilitate independent verification.

Comparative Analysis of Bioactivities

The therapeutic potential of Broussoflavonol G has been evaluated across several key areas: antioxidant, anti-inflammatory, anticancer, and neuroprotective effects. This section compares its in vitro efficacy, represented by IC50 and EC50 values, against well-characterized compounds in each category.

Table 1: Antioxidant Activity

The antioxidant capacity of Broussoflavonol G is compared with Quercetin, a widely studied flavonoid known for its potent antioxidant properties. The data below is derived from assays measuring the scavenging of the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

Compound	Antioxidant Assay	IC50 (µM)	Reference
Broussoflavonol G	DPPH Radical Scavenging	~1.2	[1]
Quercetin	DPPH Radical Scavenging	~5-10	[2][3]

Lower IC50 values indicate greater antioxidant activity.

Table 2: Anti-inflammatory Activity

The anti-inflammatory potential of Broussoflavonol G is benchmarked against Quercetin by assessing the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Compound	Cell Line	Assay	IC50 (µM)	Reference
Broussoflavonol G	RAW 264.7	Nitric Oxide (NO) Inhibition	Not Available
Quercetin	RAW 264.7	Nitric Oxide (NO) Inhibition	~25-50	[2][3]

Note: Specific IC50 data for Broussoflavonol G in this assay was not available in the reviewed literature. However, related broussoflavonols have demonstrated potent anti-inflammatory effects.[3]

Table 3: Anticancer Activity

The cytotoxic effects of Broussoflavonol G are compared with the standard chemotherapeutic agent, Doxorubicin (B1662922), on the human colon cancer cell line HCT116.

Compound	Cell Line	Assay	IC50 (µM)	Reference
Broussoflavonol G	HCT116	Cell Viability (MTT)	Not Available
Doxorubicin	HCT116	Cell Viability (MTT)	0.88 - 1.9	[1][4][5]

Table 4: Neuroprotective Activity

The neuroprotective potential of Broussoflavonol G is compared with Galantamine, a drug used to treat Alzheimer's disease, by evaluating its ability to protect human neuroblastoma SH-SY5Y cells from oxidative stress-induced cell death.

Compound	Cell Line	Assay	EC50 (µM)	Reference
Broussoflavonol G	SH-SY5Y	Neuroprotection	Not Available
Galantamine	SH-SY5Y	Neuroprotection	~1-5	[6]

Note: Data on the direct neuroprotective EC50 of Broussoflavonol G is limited. However, flavonoids, in general, are known to possess neuroprotective properties.[7]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide. These protocols are intended to provide a framework for the independent verification of the therapeutic potential of Broussoflavonol G and other compounds.

Antioxidant Activity: DPPH Radical Scavenging Assay

This assay quantifies the ability of a compound to scavenge the DPPH free radical.

Principle: Antioxidants donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

Protocol:

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Sample Preparation: Dissolve Broussoflavonol G and Quercetin in a suitable solvent (e.g., DMSO) to create stock solutions. Prepare serial dilutions to obtain a range of concentrations.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample dilution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity for each concentration. The IC50 value is determined by plotting the percentage of inhibition against the compound concentration.

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide in LPS-stimulated macrophages.

Principle: LPS stimulates RAW 264.7 cells to produce NO. The concentration of nitrite (B80452), a stable product of NO, is measured using the Griess reagent.

Protocol:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Assay Procedure:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of Broussoflavonol G or Quercetin for 1 hour.

  • Stimulate the cells with 1 µg/mL of LPS for 24 hours.

  • Collect the cell culture supernatant.

• NO Measurement:

  • Mix 50 µL of the supernatant with 50 µL of Griess reagent A (sulfanilamide solution) and incubate for 10 minutes.

  • Add 50 µL of Griess reagent B (N-(1-naphthyl)ethylenediamine solution) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using sodium nitrite to determine the nitrite concentration. Calculate the percentage of NO inhibition and determine the IC50 value.

Anticancer Activity: MTT Cell Viability Assay

This colorimetric assay assesses the cytotoxic effect of a compound on cancer cells.

Principle: Mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT to a purple formazan (B1609692) product, which is measured spectrophotometrically.

Protocol:

• Cell Culture: Culture HCT116 cells in an appropriate medium (e.g., McCoy's 5A) with 10% FBS and 1% penicillin-streptomycin.

• Assay Procedure:

  • Seed the cells in a 96-well plate and allow them to attach.

  • Treat the cells with different concentrations of Broussoflavonol G or Doxorubicin for 48-72 hours.

• MTT Assay:

  • Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Neuroprotective Activity: Oxidative Stress Protection Assay

This assay evaluates the ability of a compound to protect neuronal cells from oxidative damage.

Principle: An oxidizing agent, such as hydrogen peroxide (H2O2), is used to induce cell death in SH-SY5Y neuroblastoma cells. The protective effect of a compound is assessed by measuring cell viability.

Protocol:

• Cell Culture: Culture SH-SY5Y cells in a 1:1 mixture of DMEM and F12 medium with 10% FBS and 1% penicillin-streptomycin. Differentiate the cells using retinoic acid for several days to induce a neuronal phenotype.

• Assay Procedure:

  • Seed the differentiated cells in a 96-well plate.

  • Pre-treat the cells with various concentrations of Broussoflavonol G or Galantamine for 24 hours.

  • Induce oxidative stress by exposing the cells to a toxic concentration of H2O2 for a specified period.

• Cell Viability Assessment:

  • Measure cell viability using the MTT assay as described in section 2.3.

• Data Analysis: Calculate the percentage of neuroprotection relative to the H2O2-treated control and determine the EC50 value.

Signaling Pathways and Experimental Workflows

Visual representations of key biological processes and experimental procedures aid in understanding the mechanisms of action and the research methodology.

Caption: General experimental workflow for in vitro bioactivity assessment.

Caption: Simplified NF-κB signaling pathway in LPS-stimulated macrophages.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Anti-Inflammatory Effect of Quercetin on RAW 264.7 Mouse Macrophages Induced with Polyinosinic-Polycytidylic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Didox and resveratrol sensitize colorectal cancer cells to doxorubicin via activating apoptosis and ameliorating P-glycoprotein activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Prudent Disposal of Broussoflavonol G in a Laboratory Setting

Absence of a specific Safety Data Sheet (SDS) for Broussoflavonol G necessitates a cautious approach to its disposal, leveraging data from structurally similar compounds and general best practices for chemical waste management. Researchers, scientists, and drug development professionals should handle this compound with the assumption that it may possess uncharacterized hazardous properties. The following guidelines are intended to provide essential safety and logistical information for the proper disposal of Broussoflavonol G in a laboratory environment.

Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C30H34O7	PubChem
Molecular Weight	506.6 g/mol	PubChem
Appearance	Assumed to be a solid, typical of flavonoids	General
Solubility	Likely soluble in organic solvents	General
Reactivity	No specific data available	-
Toxicological Data	No specific data available	-

Recommended Personal Protective Equipment (PPE)

Given the lack of specific toxicity data, a conservative approach to personal protection is warranted. When handling Broussoflavonol G, personnel should, at a minimum, wear:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat.

• Respiratory Protection: A dust mask or respirator may be necessary if handling fine powders to avoid inhalation.

Step-by-Step Disposal Procedure

The disposal of Broussoflavonol G should be conducted in accordance with all applicable local, state, and federal regulations. The following procedure is a general guideline for the disposal of small quantities typically found in a research setting.

• Waste Identification and Segregation:

  • Treat all Broussoflavonol G waste as hazardous chemical waste.

  • Segregate Broussoflavonol G waste from other laboratory waste streams. This includes unused product, contaminated consumables (e.g., pipette tips, weighing boats), and any solutions containing the compound.

• Containerization:

  • Place solid Broussoflavonol G waste in a clearly labeled, sealed, and chemically compatible waste container.

  • For solutions containing Broussoflavonol G, use a labeled, sealed, and appropriate liquid waste container.

  • The label should clearly state "Hazardous Waste" and "Broussoflavonol G".

• Storage:

  • Store the waste container in a designated hazardous waste accumulation area.

  • This area should be well-ventilated, secure, and away from incompatible materials.

• Disposal:

  • Arrange for pickup and disposal by a licensed hazardous waste disposal company.

  • Do not dispose of Broussoflavonol G down the drain or in the regular trash.

  • Provide the disposal company with all available information on the compound.

Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper disposal of Broussoflavonol G.

Broussoflavonol G Disposal Workflow

References

• 1. Broussoflavonol G | C30H34O7 | CID 10368916 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Broussoflavonol G

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for handling Broussoflavonol G, a compound of interest in various studies. The following procedures for personal protective equipment (PPE), handling, storage, and disposal are based on best practices for similar flavonoid compounds and general laboratory safety protocols.

Personal Protective Equipment (PPE)

When handling Broussoflavonol G, a comprehensive approach to personal protection is crucial to minimize exposure and ensure safety. The following table summarizes the recommended PPE.

Body Part	Recommended Protection	Specifications
Hands	Chemical-resistant gloves	Handle with gloves inspected prior to use. Use proper glove removal technique to avoid skin contact. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.[1]
Eyes	Safety glasses or goggles	Use equipment for eye protection tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]
Body	Laboratory coat	Choose body protection in relation to its type, to the concentration and amount of dangerous substances, and to the specific work-place.[1]
Respiratory	Respiratory protection	Use in a well-ventilated area. If dust formation is likely, or for handling large quantities, a NIOSH-approved respirator may be necessary.[1]

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of Broussoflavonol G and the safety of laboratory personnel.

Handling:

• Avoid contact with skin, eyes, and clothing.[1]

• Avoid ingestion and inhalation.[1]

• Wash hands thoroughly after handling.[1]

• Keep away from sources of ignition.[1]

• Avoid prolonged or repeated exposure.[1]

Storage:

• Keep the container tightly closed in a dry and well-ventilated place.[1][2]

• Recommended storage temperature for long-term is -20°C and for short-term is 2-8°C.[1]

• Store away from incompatible materials such as oxidizing agents.[2]

Disposal Plan

The disposal of Broussoflavonol G and its containers must be conducted in a manner that minimizes environmental impact and complies with local, state, and federal regulations.

Waste Disposal:

• Dispose of contents and container to an approved waste disposal plant.

• For chemical waste, it is often necessary to use a licensed hazardous waste treatment, storage, and disposal facility.

• Do not let the product enter drains.[1]

Contaminated PPE:

• Dispose of contaminated gloves and other disposable PPE as hazardous waste in accordance with applicable regulations.[1]

Emergency Procedures

In the event of accidental exposure or spillage, immediate and appropriate action is necessary.

First Aid Measures:

• After Inhalation: If breathed in, move the person into fresh air. If not breathing, give artificial respiration.

• In case of skin contact: Wash off with soap and plenty of water.

• In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[2]

• If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water.[2]

Accidental Release Measures:

• Personal precautions: Wear respiratory protection. Avoid dust formation. Avoid breathing vapors, mist, or gas.[1]

• Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[1]

• Methods for cleaning up: Pick up and arrange disposal without creating dust. Sweep up and shovel. Keep in suitable, closed containers for disposal.[1]

The following diagram illustrates a general workflow for handling a chemical spill, which is applicable to Broussoflavonol G.

Caption: Workflow for responding to a chemical spill.

References

• 1. biocrick.com [biocrick.com]
• 2. fishersci.com [fishersci.com]